Methyl 4-chloro-2-formylbenzoate

• CAS: 1001336-16-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of Methyl 4-chloro-2-formylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the synthetic pathways leading to methyl 4-chloro-2-formylbenzoate, a key building block in the development of various pharmaceutical and agrochemical compounds. The strategic placement of the chloro, formyl, and methyl ester functionalities on the benzene ring makes it a versatile intermediate for the construction of complex molecular architectures. This document explores the primary retrosynthetic disconnections and details the most viable synthetic routes, offering insights into the underlying chemical principles and experimental considerations.

Introduction: The Significance of Methyl 4-chloro-2-formylbenzoate

Methyl 4-chloro-2-formylbenzoate is a trifunctional aromatic compound of significant interest in medicinal chemistry and materials science. The aldehyde group serves as a handle for a wide array of chemical transformations, including reductive aminations, Wittig reactions, and the formation of Schiff bases, enabling the introduction of diverse functionalities. The chloro substituent and the methyl ester group modulate the electronic properties of the ring and provide additional sites for modification, such as cross-coupling reactions or hydrolysis and amidation, respectively. Its structural motifs are found in various biologically active molecules, making its efficient synthesis a critical aspect of drug discovery and development programs.

Strategic Analysis of Synthetic Pathways

The synthesis of methyl 4-chloro-2-formylbenzoate can be approached through several strategic disconnections. The most logical and experimentally feasible routes are detailed below, supported by mechanistic insights and practical considerations.

Pathway 1: Oxidation of Methyl 4-chloro-2-methylbenzoate

A direct and atom-economical approach to the target molecule is the selective oxidation of the methyl group at the C2 position of the readily available starting material, methyl 4-chloro-2-methylbenzoate.

Conceptual Framework:

This transformation requires a mild and selective oxidizing agent that can convert a benzylic methyl group to an aldehyde without affecting the ester functionality or the aromatic ring.

dot

Caption: Oxidation of a benzylic methyl group.

Experimental Considerations and Protocol:

Several reagents can be employed for this benzylic oxidation, each with its own set of advantages and challenges.

• Manganese Dioxide (MnO₂): Activated manganese dioxide is a classic reagent for the oxidation of benzylic alcohols to aldehydes. However, its use for the direct oxidation of benzylic methyl groups often requires harsh conditions and can lead to low yields. The reactivity is highly dependent on the activation state of the MnO₂.

• Selenium Dioxide (SeO₂): Selenium dioxide is a well-known reagent for the allylic and benzylic oxidation of C-H bonds.[1][2] The reaction, known as the Riley oxidation, typically proceeds by an ene reaction followed by a[3][4]-sigmatropic rearrangement.[2] However, studies have shown that electron-withdrawing groups on the aromatic ring can deactivate the benzylic position, making oxidation with SeO₂ challenging. For instance, 2-chlorotoluene and 4-chlorotoluene have been reported to be unreactive towards selenium dioxide.[5][6] This suggests that this pathway may not be efficient for the desired transformation without significant optimization or the use of co-oxidants.[1]

• Ceric Ammonium Nitrate (CAN): CAN is a powerful one-electron oxidant that can be used for the oxidation of benzylic positions.[7] The reaction proceeds via a radical mechanism. While effective for some substrates, the high reactivity of CAN can lead to over-oxidation to the carboxylic acid or other side reactions. Careful control of reaction conditions is crucial.[8]

Table 1: Comparison of Oxidizing Agents for Benzylic Oxidation

Oxidizing Agent	Advantages	Disadvantages	Key Considerations
MnO₂	Readily available, heterogeneous (easy workup)	Often requires large excess, variable reactivity	Activation of MnO₂ is critical for success.
SeO₂	Selective for allylic/benzylic positions	Toxic, potential for over-oxidation, may be unreactive	Substrate-dependent reactivity, careful handling required.[1][2]
CAN	Strong oxidant, fast reactions	Can lead to over-oxidation and side reactions	Stoichiometry and temperature control are crucial.[7]

Due to the potential for low reactivity of the substrate, a more reliable synthetic approach is often preferred.

Pathway 2: Esterification of 4-chloro-2-formylbenzoic Acid

This pathway represents a highly convergent and reliable method, starting from the commercially available 4-chloro-2-formylbenzoic acid.

Conceptual Framework:

The carboxylic acid functionality is converted to a methyl ester via an acid-catalyzed esterification (Fischer esterification) or other esterification methods. The primary challenge is to ensure the aldehyde group remains intact under the reaction conditions.

dot

Caption: Esterification of a carboxylic acid.

Experimental Protocol: Fischer-Speier Esterification

The Fischer-Speier esterification is a classic and cost-effective method for this transformation.[9][10]

Materials:

• 4-chloro-2-formylbenzoic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Ethyl acetate or diethyl ether

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 4-chloro-2-formylbenzoic acid (1.0 eq) in an excess of anhydrous methanol (which also serves as the solvent).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq) to the stirred solution.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate or diethyl ether and transfer to a separatory funnel.

• Wash the organic layer sequentially with a saturated solution of sodium bicarbonate (to neutralize the acid catalyst) and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to afford the crude methyl 4-chloro-2-formylbenzoate.

• Purify the crude product by recrystallization or column chromatography on silica gel.

Causality Behind Experimental Choices:

• Excess Methanol: The use of a large excess of methanol shifts the equilibrium of the reversible esterification reaction towards the product side, maximizing the yield.[3]

• Acid Catalyst: Concentrated sulfuric acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[10]

• Neutralization: The sodium bicarbonate wash is crucial to remove the acidic catalyst, preventing potential hydrolysis of the ester product during workup and storage.

Alternative Esterification Methods:

For substrates that are sensitive to strong acidic conditions, alternative esterification methods can be employed:

• DCC/DMAP Coupling: The use of dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-(dimethylamino)pyridine (DMAP) as a catalyst provides a mild and efficient method for esterification.[10][11][12] This method is particularly useful for sterically hindered substrates or when acid-labile functional groups are present.[12]

• Thionyl Chloride: Conversion of the carboxylic acid to the more reactive acid chloride using thionyl chloride (SOCl₂), followed by reaction with methanol, is another effective strategy.[11] This two-step process is often high-yielding but requires careful handling of the corrosive and moisture-sensitive thionyl chloride.

Pathway 3: Directed ortho-Metalation and Formylation of Methyl 4-chlorobenzoate

This advanced synthetic route offers a powerful method for the regioselective introduction of the formyl group at the C2 position.

Conceptual Framework:

The ester group in methyl 4-chlorobenzoate can act as a directed metalation group (DMG), guiding a strong base (typically an organolithium reagent) to deprotonate the adjacent ortho position. The resulting aryllithium intermediate is then quenched with an electrophilic formylating agent, such as N,N-dimethylformamide (DMF), to introduce the aldehyde functionality.[3][13][14]

dot

Caption: Directed ortho-metalation and formylation.

Experimental Considerations and Protocol:

This method requires stringent anhydrous and inert atmosphere conditions due to the high reactivity of the organolithium reagents.

Materials:

• Methyl 4-chlorobenzoate

• Strong base (e.g., lithium diisopropylamide (LDA) or sec-butyllithium)

• Anhydrous tetrahydrofuran (THF)

• N,N-Dimethylformamide (DMF, anhydrous)

• Saturated aqueous ammonium chloride solution

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), dissolve methyl 4-chlorobenzoate (1.0 eq) in anhydrous THF.

• Cool the solution to a low temperature (typically -78 °C).

• Slowly add a solution of the strong base (e.g., LDA or s-BuLi, ~1.1 eq) to the stirred solution. Maintain the low temperature during the addition.

• Stir the reaction mixture at -78 °C for a specified time to allow for complete ortho-lithiation.

• Add anhydrous DMF (~2.0 eq) to the reaction mixture and continue stirring at -78 °C.

• Allow the reaction to slowly warm to room temperature.

• Quench the reaction by the addition of a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Causality Behind Experimental Choices:

• Directed Metalation Group (DMG): The ester group coordinates to the lithium cation of the organolithium base, positioning it to deprotonate the sterically accessible ortho proton.[3][13]

• Low Temperature: The reaction is performed at low temperatures to prevent side reactions, such as nucleophilic attack of the organolithium reagent on the ester carbonyl, and to ensure the stability of the aryllithium intermediate.

• Anhydrous Conditions: Organolithium reagents are extremely reactive towards protic sources, including water. Therefore, all glassware, solvents, and reagents must be scrupulously dried.

Characterization of Methyl 4-chloro-2-formylbenzoate

Thorough characterization of the final product is essential to confirm its identity and purity. The following spectroscopic data are expected for methyl 4-chloro-2-formylbenzoate.

Table 2: Spectroscopic Data for Methyl 4-chloro-2-formylbenzoate

Spectroscopic Technique	Expected Features
¹H NMR	A singlet for the aldehyde proton (~10 ppm), a singlet for the methyl ester protons (~3.9 ppm), and three aromatic protons in the characteristic splitting pattern for a 1,2,4-trisubstituted benzene ring.[15]
¹³C NMR	Resonances for the aldehyde carbonyl (~190 ppm), the ester carbonyl (~165 ppm), the methyl ester carbon (~53 ppm), and six distinct aromatic carbon signals.[15]
Infrared (IR)	Strong carbonyl stretching frequencies for the aldehyde (~1700 cm⁻¹) and the ester (~1725 cm⁻¹), as well as C-H stretching of the aldehyde proton (~2820 and ~2720 cm⁻¹).
Mass Spectrometry (MS)	A molecular ion peak corresponding to the molecular weight of the compound (198.61 g/mol ), along with a characteristic isotopic pattern for a monochlorinated compound.

Conclusion and Recommendations

For the synthesis of methyl 4-chloro-2-formylbenzoate, Pathway 2 (Esterification of 4-chloro-2-formylbenzoic acid) is the most recommended route for both laboratory and potential scale-up applications. This pathway offers a high degree of reliability, utilizes a commercially available starting material, and employs well-established and scalable reaction conditions. The Fischer esterification is particularly attractive due to its cost-effectiveness, although for sensitive substrates, DCC/DMAP coupling provides a milder alternative.

Pathway 1 (Oxidation) presents significant challenges due to the potential for low reactivity of the starting material and the risk of over-oxidation. This route would require substantial process development and optimization to be viable.

Pathway 3 (Directed ortho-Metalation) is a powerful and elegant method for achieving the desired regioselectivity. However, it requires specialized techniques for handling air- and moisture-sensitive reagents and may not be as readily scalable as the esterification route. It is an excellent option for small-scale synthesis and the preparation of analogs where the starting carboxylic acid is not available.

Ultimately, the choice of synthetic route will depend on the specific requirements of the project, including scale, cost, available equipment, and the expertise of the scientific team.

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An In-depth Technical Guide to the Physicochemical Properties of Methyl 4-chloro-2-formylbenzoate

Introduction

Methyl 4-chloro-2-formylbenzoate, a substituted aromatic carbonyl compound, represents a class of molecules with significant potential as intermediates in the synthesis of complex organic scaffolds, particularly in the realms of pharmaceuticals and materials science. Its bifunctional nature, possessing both an electrophilic aldehyde and a methyl ester, allows for a diverse range of chemical transformations. This guide provides a comprehensive overview of the core physicochemical properties of Methyl 4-chloro-2-formylbenzoate, outlines detailed experimental protocols for their determination, and offers insights into its structural characterization through spectroscopic techniques. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of this compound for its effective application in their work.

Core Physicochemical Properties

Property	Value	Source(s)
Chemical Name	Methyl 4-chloro-2-formylbenzoate
CAS Number	1001336-16-8	[1][2]
Molecular Formula	C₉H₇ClO₃	[1][2]
Molecular Weight	198.60 g/mol	[1][2]
Appearance	Expected to be a solid at room temperature
Melting Point	Not available
Boiling Point	Not available
Solubility	Expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone; sparingly soluble in non-polar solvents like hexane; and likely insoluble in water.

Experimental Determination of Physicochemical Properties

The following sections provide detailed, self-validating protocols for the experimental determination of the key physicochemical properties of Methyl 4-chloro-2-formylbenzoate. The causality behind each experimental choice is explained to provide a deeper understanding of the methodology.

Determination of Melting Point

The melting point is a critical indicator of a solid compound's purity. A sharp melting range (typically 0.5-1°C) is characteristic of a pure substance, whereas impurities will broaden and depress the melting range.

Experimental Protocol: Capillary Melting Point Determination

• Sample Preparation: A small amount of dry, crystalline Methyl 4-chloro-2-formylbenzoate is finely crushed. The open end of a glass capillary tube is pressed into the powder to collect a sample, which is then tapped down to the sealed end to form a packed column of 1-2 mm in height.[3]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a calibrated thermometer.[4]

• Measurement: The sample is heated at a steady and slow rate (approximately 1-2°C per minute) as the temperature approaches the expected melting point.[5]

• Observation and Recording: The temperature at which the first drop of liquid appears (the beginning of melting) and the temperature at which the last crystal melts (the completion of melting) are recorded as the melting point range.[5]

Causality of Experimental Choices:

• Fine Powder: Ensures uniform heat distribution throughout the sample.

• Small Sample Size: A small, tightly packed sample minimizes thermal gradients.

• Slow Heating Rate: A slow rate of heating is crucial for allowing the system to remain in thermal equilibrium, ensuring an accurate determination of the melting range.[5]

Caption: Workflow for Melting Point Determination.

Determination of Solubility Profile

Understanding a compound's solubility in various solvents is essential for choosing appropriate solvents for reactions, extractions, and purification techniques like recrystallization. The principle of "like dissolves like" generally applies, where polar compounds dissolve in polar solvents and non-polar compounds in non-polar solvents.[6]

Experimental Protocol: Qualitative Solubility Testing

• Sample Preparation: Approximately 0.1 g of Methyl 4-chloro-2-formylbenzoate is placed into a series of small, labeled test tubes.[7]

• Solvent Addition: To each test tube, 3 mL of a different solvent (e.g., water, diethyl ether, 5% aq. NaOH, 5% aq. HCl, and concentrated H₂SO₄) is added incrementally with shaking.[7]

• Observation: The mixture in each test tube is observed to determine if the compound dissolves completely, partially, or not at all. The formation of a homogenous solution indicates solubility.[8]

Causality of Experimental Choices:

• Range of Solvents: Using solvents with a wide range of polarities and acid-base properties provides a comprehensive solubility profile.

• Aqueous Acid/Base: Solubility in 5% HCl suggests the presence of a basic functional group (unlikely for this molecule), while solubility in 5% NaOH would indicate an acidic proton (also unlikely). These tests help to confirm the neutral nature of the compound.[9]

• Concentrated Sulfuric Acid: Solubility in cold, concentrated H₂SO₄ is indicative of compounds containing oxygen, nitrogen, or sulfur, which can be protonated by the strong acid.[7]

Structural Characterization by Spectroscopy

Spectroscopic techniques are indispensable for elucidating the molecular structure of organic compounds. The following sections detail the expected spectral features for Methyl 4-chloro-2-formylbenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework of a molecule.

Expected ¹H NMR Spectral Features (in CDCl₃): Based on the principles of NMR spectroscopy for aromatic aldehydes and esters, the following proton signals are anticipated:[10][11]

• Aldehyde Proton (-CHO): A singlet in the region of δ 9.0-10.0 ppm.

• Aromatic Protons: Three protons in the aromatic region (δ 7.0-8.5 ppm), likely exhibiting complex splitting patterns due to their coupling with each other. The proton ortho to the aldehyde group is expected to be the most downfield.

• Methyl Protons (-OCH₃): A singlet at approximately δ 3.7-4.1 ppm.[12]

Expected ¹³C NMR Spectral Features (in CDCl₃):

• Carbonyl Carbons: Two distinct signals in the downfield region, with the aldehyde carbonyl typically around δ 190-200 ppm and the ester carbonyl around δ 160-170 ppm.

• Aromatic Carbons: Six signals in the aromatic region (δ 120-150 ppm), with their chemical shifts influenced by the electron-withdrawing effects of the chloro, formyl, and methoxycarbonyl substituents.

• Methyl Carbon (-OCH₃): A signal in the aliphatic region, typically around δ 50-60 ppm.

Caption: Expected NMR correlations for the compound.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Expected IR Absorption Bands:

• C=O Stretching (Aldehyde): A strong, sharp absorption band around 1700-1720 cm⁻¹.

• C=O Stretching (Ester): A strong, sharp absorption band around 1720-1740 cm⁻¹. The conjugation with the aromatic ring may slightly lower this frequency.[13]

• C-H Stretching (Aromatic): Absorptions typically appear just above 3000 cm⁻¹.[14]

• C-H Stretching (Aldehyde): Two weak bands are expected around 2820 cm⁻¹ and 2720 cm⁻¹.

• C-O Stretching (Ester): A strong absorption in the fingerprint region, between 1000-1300 cm⁻¹.[12]

• C-Cl Stretching: A medium to strong absorption in the fingerprint region, typically between 800-600 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Expected Mass Spectrum Features:

• Molecular Ion Peak (M⁺): An intense molecular ion peak is expected due to the stability of the aromatic ring.[15] The presence of chlorine will result in a characteristic M+2 peak with an intensity of approximately one-third of the M⁺ peak, corresponding to the natural abundance of the ³⁷Cl isotope.[16]

• Key Fragmentation Pathways: Common fragmentation patterns for aromatic esters include the loss of the -OCH₃ group and the -COOCH₃ group. Fragmentation of the aldehyde group may also be observed.

Proposed Synthesis and Purification

Proposed Synthesis: Fischer Esterification

Caption: Plausible synthesis workflow.

General Experimental Protocol:

• Reaction Setup: 4-chloro-2-formylbenzoic acid is dissolved in an excess of methanol, and a catalytic amount of a strong acid (e.g., concentrated sulfuric acid) is added.

• Reaction: The mixture is heated to reflux for several hours. The progress of the reaction is monitored by Thin Layer Chromatography (TLC), observing the disappearance of the starting carboxylic acid and the appearance of the less polar ester product.[17]

• Workup: After the reaction is complete, the mixture is cooled, and the excess methanol is removed under reduced pressure. The residue is dissolved in an organic solvent (e.g., ethyl acetate) and washed with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst and remove any unreacted carboxylic acid. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated.

• Purification: The crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield pure Methyl 4-chloro-2-formylbenzoate.[18] The purity of the final product is confirmed by melting point determination and spectroscopic analysis.

Monitoring Reaction Progress with Thin Layer Chromatography (TLC):

TLC is a rapid and effective technique for monitoring the progress of an organic reaction.[19] A TLC plate is spotted with the starting material, the reaction mixture at various time points, and a co-spot of the starting material and the reaction mixture. The plate is then developed in an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate). The disappearance of the starting material spot and the appearance of a new product spot indicate that the reaction is proceeding.[20]

Safety and Handling

Methyl 4-chloro-2-formylbenzoate is expected to be an irritant, particularly to the respiratory system. Standard laboratory safety precautions should be followed, including the use of personal protective equipment (gloves, safety glasses, and a lab coat) and working in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

Methyl 4-chloro-2-formylbenzoate is a valuable synthetic intermediate with a rich potential for further chemical transformations. While specific experimental data for some of its physicochemical properties are not widely published, this guide provides a robust framework for their determination through established, reliable experimental protocols. The outlined spectroscopic expectations and proposed synthetic route offer a solid foundation for researchers to confidently work with and characterize this compound, thereby enabling its application in the synthesis of novel molecules for a wide range of scientific endeavors.

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An In-depth Technical Guide to Methyl 4-chloro-2-formylbenzoate (CAS 1001336-16-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-chloro-2-formylbenzoate, with the CAS number 1001336-16-8, is a halogenated aromatic aldehyde and ester that serves as a versatile building block in modern organic synthesis. Its unique trifunctional nature—possessing a reactive aldehyde, a sterically accessible ester, and a strategically placed chlorine atom—makes it a valuable intermediate in the construction of complex molecular architectures. This is particularly true in the field of medicinal chemistry, where it is utilized in the synthesis of heterocyclic compounds with potential therapeutic applications. This guide provides a comprehensive overview of the chemical and physical properties, plausible synthetic routes, spectroscopic characterization, and key applications of this important chemical entity.

Chemical and Physical Properties

Methyl 4-chloro-2-formylbenzoate is a solid at room temperature with a molecular formula of C₉H₇ClO₃ and a molecular weight of 198.60 g/mol .[1] The presence of both an electron-withdrawing aldehyde group and a chlorine atom on the benzene ring influences its reactivity and physical properties.

Property	Value	Source
CAS Number	1001336-16-8	[1]
Molecular Formula	C₉H₇ClO₃	[1]
Molecular Weight	198.60 g/mol	[1]
Synonyms	4-Chloro-2-(methoxycarbonyl)benzaldehyde	[1]

Synthesis of Methyl 4-chloro-2-formylbenzoate

Part 1: Synthesis of 4-Chloro-2-formylbenzoic Acid

The synthesis of the parent acid, 4-chloro-2-formylbenzoic acid (CAS 4657-56-1), is a critical first step.[2] Several methods can be envisioned for its preparation, with the oxidation of a suitable precursor being a common strategy in the synthesis of aromatic acids and aldehydes. One logical precursor is 4-chloro-2-methylbenzyl alcohol.

Diagram: Proposed Synthesis of 4-Chloro-2-formylbenzoic Acid

Caption: Proposed oxidation of 4-chloro-2-methylbenzyl alcohol.

Experimental Protocol: Oxidation of 4-Chloro-2-methylbenzyl Alcohol (Hypothetical)

This protocol is based on general procedures for the oxidation of benzylic alcohols to carboxylic acids.[3][4][5][6]

• Dissolution: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-chloro-2-methylbenzyl alcohol in a suitable solvent such as a mixture of acetone and water.

• Oxidation: While stirring vigorously, slowly add a strong oxidizing agent, such as potassium permanganate (KMnO₄) or Jones reagent (CrO₃ in sulfuric acid), to the solution. The reaction is often exothermic and may require cooling to maintain a controlled temperature.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, the excess oxidizing agent is quenched. For KMnO₄, this can be achieved by adding a small amount of sodium bisulfite. The resulting manganese dioxide is then filtered off.

• Acidification and Extraction: The filtrate is acidified with a strong acid, such as hydrochloric acid, to precipitate the carboxylic acid. The product is then extracted with an organic solvent like ethyl acetate.

• Purification: The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude 4-chloro-2-formylbenzoic acid, which can be further purified by recrystallization.

Causality Behind Experimental Choices:

• The choice of a strong oxidizing agent like KMnO₄ or Jones reagent is crucial for the complete oxidation of the benzylic alcohol to a carboxylic acid.

• The use of a co-solvent system (e.g., acetone/water) helps to solubilize both the organic substrate and the inorganic oxidizing agent.

• Acidification is necessary to protonate the carboxylate salt and precipitate the less soluble carboxylic acid.

Part 2: Esterification of 4-Chloro-2-formylbenzoic Acid

The final step is the esterification of the synthesized 4-chloro-2-formylbenzoic acid to yield Methyl 4-chloro-2-formylbenzoate. The Fischer-Speier esterification is a classic and reliable method for this transformation.[7][8][9]

Diagram: Fischer-Speier Esterification

Caption: Esterification of 4-chloro-2-formylbenzoic acid.

Experimental Protocol: Fischer-Speier Esterification

This protocol is adapted from general procedures for Fischer esterification.[7][8][9]

• Reaction Setup: In a round-bottom flask, dissolve 4-chloro-2-formylbenzoic acid in an excess of anhydrous methanol, which serves as both the reactant and the solvent.

• Catalyst Addition: While stirring, carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid.

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours. The reaction is an equilibrium, and using an excess of methanol helps to drive it towards the product side.

• Reaction Monitoring: Monitor the progress of the reaction by TLC until the starting carboxylic acid is no longer detectable.

• Neutralization and Extraction: After cooling to room temperature, neutralize the excess acid with a saturated solution of sodium bicarbonate. Extract the product into an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with water and brine, dry it over anhydrous sodium sulfate, and remove the solvent under reduced pressure. The resulting crude product can be purified by column chromatography or recrystallization to yield pure Methyl 4-chloro-2-formylbenzoate.

Causality Behind Experimental Choices:

• The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.

• Using methanol in large excess shifts the equilibrium of this reversible reaction towards the formation of the ester product, maximizing the yield.

• The neutralization step is essential to remove the acid catalyst and any unreacted carboxylic acid before extraction.

Spectroscopic Characterization

The structure of Methyl 4-chloro-2-formylbenzoate can be confirmed by various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Spectral data for this compound is available from sources such as ChemicalBook.[10]

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the aldehyde proton, and the methyl ester protons. The chemical shifts and splitting patterns of the aromatic protons will be influenced by the positions of the chloro, formyl, and methoxycarbonyl groups.

¹³C NMR Spectroscopy: The carbon NMR spectrum will show characteristic peaks for the carbonyl carbons of the aldehyde and the ester, as well as for the aromatic carbons.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the C=O stretching vibrations of the aldehyde and the ester functional groups, typically in the region of 1680-1750 cm⁻¹.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound, along with a characteristic isotopic pattern due to the presence of a chlorine atom.

Applications in Drug Discovery and Organic Synthesis

Methyl 4-chloro-2-formylbenzoate is a valuable intermediate in the synthesis of Active Pharmaceutical Ingredients (APIs).[6] Its bifunctional nature allows for a variety of chemical transformations, making it a key building block for the synthesis of heterocyclic compounds, which are prevalent in many drug molecules.[1][11][12][13][14]

Synthesis of Quinazoline Derivatives

One of the notable applications of ortho-formyl benzoic acid derivatives is in the synthesis of quinazolines and related heterocyclic systems.[11][15][16][17] Quinazoline scaffolds are present in numerous compounds with a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Diagram: General Reaction for Quinazoline Synthesis

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An In-depth Technical Guide to the Structure Elucidation of Methyl 4-chloro-2-formylbenzoate

Foreword: The Imperative of Unambiguous Structure Verification in Drug Discovery

In the landscape of modern drug development and materials science, the precise characterization of molecular structure is not merely a foundational step but a critical determinant of a program's success. An erroneous structural assignment can lead to the misinterpretation of biological activity, flawed structure-activity relationships (SAR), and ultimately, the costly failure of promising candidates. This guide provides a comprehensive, field-proven methodology for the complete structure elucidation of a key synthetic intermediate, Methyl 4-chloro-2-formylbenzoate, integrating a suite of analytical techniques to build a self-validating and irrefutable structural proof. For researchers and scientists, the principles and workflows detailed herein serve as a robust framework for the characterization of novel small molecules.

Introduction to Methyl 4-chloro-2-formylbenzoate: A Versatile Synthetic Building Block

Methyl 4-chloro-2-formylbenzoate (CAS No. 1001336-16-8) is a polysubstituted aromatic compound featuring a methyl ester, a chloro substituent, and a formyl (aldehyde) group.[1][2][3][4] This unique combination of functional groups makes it a valuable intermediate in the synthesis of a wide range of more complex molecules, particularly in the agrochemical and pharmaceutical industries. The aldehyde can undergo a variety of transformations, such as reductive amination, Wittig reactions, and aldol condensations, while the ester can be hydrolyzed or converted to other derivatives. The chlorine atom also provides a handle for cross-coupling reactions. Given its potential utility, a rigorous and unambiguous confirmation of its structure is paramount before its inclusion in any synthetic route.

This guide will walk through a logical and systematic approach to confirming the structure of Methyl 4-chloro-2-formylbenzoate, employing a multi-technique strategy that leaves no room for ambiguity.

The Analytical Workflow: A Multi-faceted Approach to Structure Elucidation

The elucidation of a molecular structure is akin to solving a complex puzzle. Each analytical technique provides a unique piece of information, and it is the convergence of all data that leads to a confident assignment. Our workflow for Methyl 4-chloro-2-formylbenzoate integrates Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C). While X-ray crystallography provides the ultimate confirmation of solid-state structure, its reliance on obtaining suitable single crystals makes it a technique that is not always immediately accessible. The spectroscopic methods outlined below, when used in concert, provide a highly reliable in-solution structural determination.

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Methyl 4-chloro-2-formylbenzoate molecular weight and formula

An In-Depth Technical Guide to Methyl 4-chloro-2-formylbenzoate: Properties, Synthesis, and Applications

Abstract

Methyl 4-chloro-2-formylbenzoate is a bifunctional aromatic compound of significant interest to the chemical research and pharmaceutical development sectors. Possessing both a reactive aldehyde and a methyl ester on a chlorinated benzene ring, it serves as a versatile synthetic intermediate for the construction of complex molecular architectures. The strategic placement of these functional groups, combined with the electronic influence of the chlorine atom, makes it a valuable building block for novel heterocyclic compounds, active pharmaceutical ingredients (APIs), and advanced materials. This guide provides a comprehensive overview of its physicochemical properties, discusses logical synthetic strategies, explores its chemical reactivity, and outlines its potential applications, with a focus on providing field-proven insights for researchers and drug development professionals.

Core Physicochemical Properties

A thorough understanding of a compound's fundamental properties is the bedrock of its effective application in synthesis and development. Methyl 4-chloro-2-formylbenzoate, identified by CAS Number 1001336-16-8, is a solid at room temperature.[1] Its key quantitative data are summarized below.

Property	Value	Source
IUPAC Name	Methyl 4-chloro-2-formylbenzoate	-
CAS Number	1001336-16-8
Molecular Formula	C₉H₇ClO₃	[2]
Molecular Weight	198.61 g/mol	[3][2]
Boiling Point	303.6 ± 27.0 °C (Predicted)	[2]
Density	1.315 ± 0.06 g/cm³ (Predicted)	[2]
Appearance	Crystalline Powder	[1]

Synthesis Strategy and Mechanistic Rationale

While specific, peer-reviewed synthesis protocols for Methyl 4-chloro-2-formylbenzoate are not extensively published, a logical and efficient synthetic route can be devised from readily available precursors based on established organic transformations. The most direct approach involves the selective oxidation of the methyl group of Methyl 4-chloro-2-methylbenzoate (CAS 99585-12-3).

Proposed Synthetic Workflow

The conversion of a benzylic methyl group to an aldehyde is a classic transformation that requires careful selection of reagents to avoid over-oxidation to the carboxylic acid.

Caption: Key reaction pathways for Methyl 4-chloro-2-formylbenzoate.

• Aldehyde Group: This is the more reactive center. It is susceptible to oxidation to a carboxylic acid upon prolonged exposure to air, a reaction that can be catalyzed by light and metal impurities. [4][5]It readily undergoes nucleophilic addition reactions, making it ideal for:

  • Reductive Amination: To form substituted benzylamines, a cornerstone reaction in pharmaceutical synthesis. [6] * Wittig Reaction: For the formation of carbon-carbon double bonds. [4] * Reduction: Mild reducing agents like sodium borohydride will selectively reduce the aldehyde to a primary alcohol. [6]* Ester Group: The methyl ester is less reactive and can be selectively hydrolyzed under basic (e.g., LiOH) or acidic conditions to yield the corresponding carboxylic acid. It can also undergo amidation with amines, typically requiring more forcing conditions than reactions at the aldehyde.

Handling and Storage (Trustworthiness)

To ensure the integrity of the material and the reproducibility of experimental results, proper handling is critical. Based on the known sensitivity of related formylbenzoates, the following protocol is a self-validating system for maintaining purity:

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation. [4]Keep in a cool, dark, and dry place.

• Handling: For reactions requiring high purity, use of a glovebox or Schlenk line techniques is recommended to handle the solid and prepare solutions. [4]Use deoxygenated solvents for reactions.

• Stability: The compound is stable under recommended storage conditions, but incompatible with strong oxidizing agents, acids, and acid chlorides. [1]

Safety Precautions

According to the material safety data sheet, Methyl 4-chloro-2-formylbenzoate may cause respiratory irritation, skin irritation, and serious eye irritation. [1]* Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves, and a lab coat. [1]* Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. [1]

Applications in Research and Drug Development

The true value of Methyl 4-chloro-2-formylbenzoate lies in its role as a versatile scaffold for building molecular complexity.

• Medicinal Chemistry: The introduction of a chlorine atom into a drug candidate is a common strategy in medicinal chemistry. Chlorine can enhance membrane permeability, increase metabolic stability by blocking sites of oxidation, and improve binding affinity through halogen bonding. [7]This compound provides a pre-chlorinated ring, saving synthetic steps. Its two functional groups allow for the divergent synthesis of libraries of compounds for screening. For example, the aldehyde can be used as an anchor point to build heterocyclic rings (e.g., quinolines, imidazoles), while the ester can be converted to amides to explore structure-activity relationships.

• Materials Science: The rigid aromatic core and reactive handles make it a candidate for the synthesis of novel polymers, dyes, and organic electronic materials.

Exemplary Experimental Protocol: Reductive Amination

This protocol describes a detailed, step-by-step methodology for the synthesis of a secondary amine, illustrating the practical application of Methyl 4-chloro-2-formylbenzoate. This protocol is adapted from established procedures for similar aldehydes. [6] Objective: To synthesize Methyl 4-chloro-2-((benzylamino)methyl)benzoate.

Materials:

• Methyl 4-chloro-2-formylbenzoate (1.0 eq)

• Benzylamine (1.05 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Acetic Acid (catalytic amount)

Procedure:

• Vessel Preparation: A round-bottom flask equipped with a magnetic stir bar is oven-dried and allowed to cool to room temperature under a stream of dry nitrogen. Causality: This step is crucial to remove adsorbed water, which can decompose the hydride reagent and hinder imine formation.

• Reagent Addition: To the flask, add Methyl 4-chloro-2-formylbenzoate (1.0 eq) and dissolve in anhydrous DCM.

• Imine Formation: Add benzylamine (1.05 eq) to the solution, followed by 2-3 drops of glacial acetic acid. Stir the mixture at room temperature for 30 minutes. Causality: The acid catalyzes the formation of the intermediate iminium ion, which is the species that will be reduced. A slight excess of the amine ensures complete consumption of the limiting aldehyde.

• Reduction: Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes. Causality: NaBH(OAc)₃ is a mild and selective reducing agent ideal for reductive aminations; it does not readily reduce the starting aldehyde. Portion-wise addition controls any potential exotherm.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting aldehyde spot is no longer visible (typically 2-4 hours).

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Stir for 15 minutes until gas evolution ceases. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with DCM (3x). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Conclusion

Methyl 4-chloro-2-formylbenzoate is a high-value synthetic intermediate with significant potential for researchers, particularly in the field of drug discovery. Its bifunctional nature allows for orthogonal chemical modifications, while the presence of a chlorine atom provides a strategic element for modulating the pharmacokinetic properties of target molecules. By understanding its properties, reactivity, and handling requirements as detailed in this guide, scientists can effectively leverage this compound to accelerate the development of novel and complex chemical entities.

References

• PubChem. Methyl 4-Chloro-2-methylbenzoate | C9H9ClO2 | CID 22349978. [Link]

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• SIELC Technologies. Methyl 4-formylbenzoate. [Link]

• Mol-Instincts. methyl 4-formylbenzoate - 1571-08-0. [Link]

• ChemAdvisors. Biochemical Research Applications of Methyl 4-formylbenzoate. [Link]

• CAS Common Chemistry. (±)-Norepinephrine. [Link]

• AOBChem USA. Methyl 2-chloro-4-formylbenzoate. [Link]

• PubMed Central. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. [Link]

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• 7. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Spectroscopic Characterization of Methyl 4-chloro-2-formylbenzoate

This technical guide provides an in-depth analysis of the expected spectroscopic data for Methyl 4-chloro-2-formylbenzoate, a key intermediate in the synthesis of complex organic molecules for the pharmaceutical and agrochemical industries. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the structural elucidation of this compound through Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS).

While direct, publicly available spectra for this specific compound (CAS No. 1001336-16-8) are not readily found in the literature, this guide will provide a robust, predictive analysis based on established spectroscopic principles and extensive data from structurally analogous compounds. This approach allows for a confident interpretation of the spectral features of Methyl 4-chloro-2-formylbenzoate.

Molecular Structure and Predicted Spectroscopic Features

Methyl 4-chloro-2-formylbenzoate is a disubstituted benzaldehyde derivative with a methyl ester and a chlorine atom. The relative positions of these functional groups on the aromatic ring give rise to a unique spectroscopic fingerprint.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For Methyl 4-chloro-2-formylbenzoate, both ¹H and ¹³C NMR will provide critical information about the electronic environment of the protons and carbons.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the aldehyde proton, and the methyl ester protons. The chemical shifts are influenced by the electron-withdrawing effects of the formyl, ester, and chloro groups.

Table 1: Predicted ¹H NMR Spectral Data for Methyl 4-chloro-2-formylbenzoate (in CDCl₃)

Signal	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
1	~10.2	Singlet (s)	N/A	1H	Aldehyde (-CHO)
2	~8.1	Doublet (d)	~2.0	1H	Aromatic (H-3)
3	~7.8	Doublet of Doublets (dd)	~8.0, ~2.0	1H	Aromatic (H-5)
4	~7.6	Doublet (d)	~8.0	1H	Aromatic (H-6)
5	~3.9	Singlet (s)	N/A	3H	Methyl Ester (-OCH₃)

Causality Behind Predictions: The aldehyde proton is expected to be the most downfield-shifted due to the strong deshielding effect of the carbonyl group. The aromatic protons will exhibit a splitting pattern characteristic of a 1,2,4-trisubstituted benzene ring. The proton ortho to the formyl group (H-3) is expected to show a small doublet coupling to H-5. The proton between the chloro and ester groups (H-5) will appear as a doublet of doublets, coupled to both H-3 and H-6. The proton ortho to the ester group (H-6) will be a doublet coupled to H-5. The methyl ester protons will appear as a singlet in the typical ester region.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on all the carbon atoms in the molecule.

Table 2: Predicted ¹³C NMR Spectral Data for Methyl 4-chloro-2-formylbenzoate (in CDCl₃)

Signal	Predicted Chemical Shift (δ, ppm)	Assignment
1	~190	Aldehyde Carbonyl (C=O)
2	~165	Ester Carbonyl (C=O)
3	~140	Aromatic (C-4, attached to Cl)
4	~135	Aromatic (C-2, attached to CHO)
5	~133	Aromatic (C-1, attached to COOCH₃)
6	~131	Aromatic (C-6)
7	~130	Aromatic (C-5)
8	~128	Aromatic (C-3)
9	~53	Methyl Ester (-OCH₃)

Causality Behind Predictions: The carbonyl carbons of the aldehyde and ester groups will be the most downfield-shifted. The aromatic carbons attached to the electronegative chlorine and the carbonyl-containing groups will also be downfield. The chemical shifts of the protonated aromatic carbons will be in the typical aromatic region. The methyl ester carbon will appear in the aliphatic region.

Experimental Protocol for NMR Data Acquisition

A standard protocol for acquiring high-quality NMR spectra is crucial for accurate structural elucidation.

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh approximately 10-20 mg of Methyl 4-chloro-2-formylbenzoate.

  • Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃).

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Spectrometer Setup:

  • Use a 400 MHz (or higher) NMR spectrometer.

  • Tune and shim the spectrometer to ensure a homogeneous magnetic field.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum using a standard single-pulse experiment.

  • Acquire a ¹³C NMR spectrum using a proton-decoupled pulse sequence.

  • For unambiguous assignment, 2D NMR experiments such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are recommended.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase and baseline correct the resulting spectrum.

  • Integrate the signals in the ¹H NMR spectrum.

  • Reference the spectra to the TMS signal.

Diagram: Predicted ¹H NMR Coupling Network

Caption: Predicted coupling interactions between aromatic protons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Table 3: Predicted IR Absorption Bands for Methyl 4-chloro-2-formylbenzoate

Predicted Wavenumber (cm⁻¹)	Intensity	Assignment
~3050-3100	Medium	Aromatic C-H Stretch
~2850, ~2750	Weak	Aldehyde C-H Stretch (Fermi doublet)
~1725	Strong	Ester C=O Stretch
~1700	Strong	Aldehyde C=O Stretch
~1600, ~1470	Medium	Aromatic C=C Bending
~1250	Strong	Ester C-O Stretch
~850	Strong	C-Cl Stretch

Causality Behind Predictions: The two carbonyl groups (aldehyde and ester) are expected to show strong absorption bands. The ester carbonyl will likely appear at a slightly higher wavenumber than the aldehyde carbonyl. The characteristic Fermi doublet for the aldehyde C-H stretch is also anticipated. The C-Cl stretch will be observed in the fingerprint region.

Experimental Protocol for IR Data Acquisition

Step-by-Step Methodology:

• Sample Preparation:

  • For a solid sample, the Attenuated Total Reflectance (ATR) technique is recommended for its simplicity and minimal sample preparation. Place a small amount of the solid sample directly on the ATR crystal.

  • Alternatively, prepare a KBr (potassium bromide) pellet by grinding a small amount of the sample with dry KBr and pressing it into a thin disk.

• Spectrometer Setup:

  • Use a Fourier Transform Infrared (FTIR) spectrometer.

  • Record a background spectrum of the empty sample compartment (or the clean ATR crystal).

• Data Acquisition:

  • Place the sample in the spectrometer.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

• Data Processing:

  • The spectrometer software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Predicted Mass Spectrum:

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z 198 (for the ³⁵Cl isotope) and m/z 200 (for the ³⁷Cl isotope) in an approximate 3:1 ratio, which is characteristic of a monochlorinated compound. The exact mass would be 198.0083 g/mol .

• Key Fragmentation Pathways:

  • Loss of the methoxy group (-OCH₃) from the molecular ion to give a fragment at m/z 167/169.

  • Loss of the entire methoxycarbonyl group (-COOCH₃) to yield a fragment at m/z 139/141.

  • Loss of a chlorine atom (-Cl) to give a fragment at m/z 163.

  • Decarbonylation of the aldehyde (loss of -CHO) is also a possible fragmentation pathway.

Diagram: Predicted Mass Spectrometry Fragmentation

The Solubility Profile of Methyl 4-chloro-2-formylbenzoate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the solubility profile of Methyl 4-chloro-2-formylbenzoate (CAS No. 108370-93-4), a key intermediate in organic synthesis. In the absence of extensive empirical data in publicly accessible literature, this document establishes a predicted solubility profile based on first principles of physical organic chemistry and data from structurally analogous compounds. Furthermore, a detailed, best-practice experimental protocol for the definitive determination of its solubility in a range of common laboratory solvents is presented. This guide is intended to equip researchers and drug development professionals with the foundational knowledge and practical methodologies required to effectively utilize Methyl 4-chloro-2-formylbenzoate in their work, ensuring procedural integrity and optimizing experimental outcomes.

Introduction: The Significance of Solubility in Chemical Synthesis

The solubility of a compound is a critical physicochemical parameter that governs its behavior in a given solvent system. For a synthetic intermediate such as Methyl 4-chloro-2-formylbenzoate, a thorough understanding of its solubility is paramount for several aspects of its application, including:

• Reaction Kinetics: The rate and efficiency of a chemical reaction are often dependent on the concentration of the reactants in the solution.

• Purification: Techniques such as crystallization and chromatography are fundamentally reliant on differential solubility.

• Formulation: In the context of drug development, the solubility of an active pharmaceutical ingredient (API) or its intermediates directly impacts its bioavailability and the choice of delivery vehicle.

This guide will first deduce a theoretical solubility profile for Methyl 4-chloro-2-formylbenzoate by analyzing its molecular structure and drawing parallels with related compounds. Subsequently, a robust experimental workflow for the empirical determination of its solubility will be detailed, adhering to established good laboratory practices.

Predicted Solubility Profile of Methyl 4-chloro-2-formylbenzoate

The solubility of a molecule is dictated by the interplay of its intermolecular forces with those of the solvent. The principle of "like dissolves like" serves as a fundamental guideline.[1] The structure of Methyl 4-chloro-2-formylbenzoate, presented below, possesses several key functional groups that will influence its solubility.

Caption: Molecular Structure of Methyl 4-chloro-2-formylbenzoate.

Structural Analysis

• Aromatic Ring: The benzene core is nonpolar and hydrophobic, favoring solubility in nonpolar solvents.

• Methyl Ester Group (-COOCH₃): This group introduces polarity and potential for dipole-dipole interactions. While the ester oxygen can act as a hydrogen bond acceptor, it is generally considered a weakly polar group.

• Formyl Group (-CHO): The aldehyde functionality is polar due to the carbon-oxygen double bond and can also act as a hydrogen bond acceptor.

• Chloro Group (-Cl): The chlorine atom is electronegative, contributing to the overall polarity of the molecule. However, its effect on aqueous solubility can be complex, sometimes decreasing it due to an increase in molecular volume and hydrophobicity.

Analog-Based Predictions

To provide a more quantitative prediction, we can examine the known solubilities of structurally similar compounds:

• 4-Chlorobenzaldehyde: This analog shares the aromatic ring, chloro, and formyl groups. It has a reported water solubility of 935 mg/L at 20°C and is soluble in ethanol, ether, benzene, and acetone.[2][3]

• Methyl 4-chlorobenzoate: This compound features the aromatic ring, chloro, and methyl ester groups. Its estimated water solubility is 216.3 mg/L at 25°C, and it is slightly soluble in chloroform and methanol.

• Benzaldehyde: The parent aromatic aldehyde is poorly soluble in water but highly soluble in organic solvents like diethyl ether, ethyl acetate, and chloroform.[4]

• Methyl Benzoate: This simple ester is also poorly soluble in water but miscible with many organic solvents.[5][6]

Based on these analogs, Methyl 4-chloro-2-formylbenzoate is expected to have low aqueous solubility, likely in the range of the less soluble analog, methyl 4-chlorobenzoate. The presence of both a formyl and a methyl ester group will likely enhance its solubility in a range of polar aprotic and some polar protic organic solvents compared to a singly substituted analog.

Predicted Solubility Table

The following table summarizes the predicted solubility of Methyl 4-chloro-2-formylbenzoate in a selection of common laboratory solvents, categorized for practical application.

Solvent	Polarity Index	Predicted Solubility	Rationale
Water	10.2	Very Low	The hydrophobic aromatic ring and chloro group dominate over the weakly polar ester and aldehyde groups.
Methanol	5.1	Moderately Soluble	The polar protic nature of methanol can interact with the polar functional groups of the solute.
Ethanol	4.3	Soluble	Similar to methanol, with a slightly lower polarity.
Acetone	5.1	Soluble	A polar aprotic solvent capable of strong dipole-dipole interactions.
Ethyl Acetate	4.4	Soluble	A moderately polar solvent, its ester functionality is compatible with the solute's ester group.
Dichloromethane	3.1	Soluble	A common solvent for a wide range of organic compounds.
Tetrahydrofuran (THF)	4.0	Soluble	A polar aprotic ether that is a good solvent for many organic molecules.
Toluene	2.4	Moderately Soluble	The aromatic nature of toluene will interact favorably with the benzene ring of the solute.
Hexane	0.1	Sparingly Soluble	A nonpolar solvent, expected to have limited interaction with the polar functional groups of the solute.

Experimental Determination of Solubility: A Standard Operating Procedure

The following protocol outlines the widely accepted shake-flask method for determining the thermodynamic solubility of a compound. This method is considered a gold standard for its reliability.

Materials and Equipment

• Methyl 4-chloro-2-formylbenzoate (high purity)

• Selected solvents (analytical grade)

• Analytical balance

• Scintillation vials with screw caps

• Constant temperature shaker bath or incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

• Volumetric flasks and pipettes

Experimental Workflow Diagram

Caption: Workflow for the Shake-Flask Solubility Determination.

Step-by-Step Protocol

• Preparation of Supersaturated Solutions:

  • To a series of labeled scintillation vials, add an excess amount of Methyl 4-chloro-2-formylbenzoate. A visual excess of solid should be present to ensure saturation.

  • Add a known volume of each test solvent to the respective vials.

• Equilibration:

  • Securely cap the vials and place them in a shaker bath set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium, typically 24 to 48 hours. The system is at equilibrium when the concentration of the solute in the solution remains constant over time.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the same constant temperature to allow the excess solid to settle.

  • For finer particles, centrifuge the vials at a moderate speed to pellet the undissolved solid.

• Sample Collection and Preparation:

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Attach a syringe filter to the syringe and dispense the clear, filtered solution into a clean, labeled vial. This step is crucial to remove any undissolved microparticles.

  • Accurately dilute a known volume of the filtered saturated solution with a suitable solvent (often the mobile phase of the analytical method) to a concentration within the linear range of the analytical method.

• Quantification:

  • Prepare a series of standard solutions of Methyl 4-chloro-2-formylbenzoate of known concentrations.

  • Analyze the standard solutions and the diluted sample solution by a validated analytical method, such as HPLC-UV.

  • Construct a calibration curve from the standard solutions and determine the concentration of the diluted sample.

  • Calculate the original concentration of the saturated solution, taking into account the dilution factor. This value represents the solubility of the compound in the test solvent at the specified temperature.

Data Interpretation and Application

The empirically determined solubility data should be tabulated and compared with the predicted profile. Any significant deviations should be investigated, as they may indicate specific solute-solvent interactions not accounted for in the initial prediction. This validated solubility data is invaluable for:

• Process Optimization: Selecting the optimal solvent for reactions and purifications.

• Crystallization Development: Designing efficient crystallization processes for purification and isolation.

• Pre-formulation Studies: Providing essential data for the development of liquid formulations in the pharmaceutical industry.

Conclusion

References

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• Solubility of Things. (n.d.). Benzaldehyde. Retrieved from [Link]

• Wikipedia. (n.d.). Methyl benzoate. Retrieved from [Link]

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• 5. Methyl benzoate | 93-58-3 [chemicalbook.com]
• 6. Methyl benzoate - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Reactivity of the Formyl Group in Methyl 4-chloro-2-formylbenzoate

Introduction

Methyl 4-chloro-2-formylbenzoate is a multifunctional aromatic compound of significant interest to researchers and professionals in drug development and fine chemical synthesis. Its molecular architecture, featuring a benzaldehyde moiety substituted with both a chloro and a methyl ester group, presents a unique and nuanced reactivity profile. The core of its synthetic utility lies in the electrophilic nature of the formyl group (-CHO), strategically positioned on the benzene ring. This guide provides an in-depth exploration of the factors governing the reactivity of this formyl group, offering both mechanistic understanding and field-proven experimental protocols.

The reactivity of the formyl group in this molecule is not considered in isolation. It is intrinsically modulated by the electronic and steric influences of the adjacent substituents. The ortho methyl ester (-COOCH₃) and the para chloro (-Cl) group create a distinct chemical environment that dictates the formyl carbon's susceptibility to nucleophilic attack and its participation in a variety of chemical transformations. Understanding this interplay is paramount for designing selective and efficient synthetic strategies.

The Electronic and Steric Landscape of the Formyl Group

The chemical behavior of an aldehyde is primarily defined by the electrophilicity of its carbonyl carbon. In Methyl 4-chloro-2-formylbenzoate, this electrophilicity is significantly amplified by the electron-withdrawing nature of its substituents.

• Inductive and Resonance Effects :

  • Chloro Group (para): The chloro substituent at the para-position exerts a strong electron-withdrawing inductive effect (-I) due to the high electronegativity of chlorine. While it has a weak electron-donating resonance effect (+R), the inductive effect is dominant for halogens. This net withdrawal of electron density from the benzene ring makes the entire aromatic system more electron-deficient, thereby increasing the partial positive charge on the formyl carbon.

  • Methyl Ester Group (ortho): The methyl ester group is a potent electron-withdrawing group through both induction (-I) and resonance (-R). Its placement ortho to the formyl group provides a powerful and direct electronic pull, significantly enhancing the electrophilic character of the aldehyde.

• Steric Considerations : The presence of the methyl ester group in the ortho position introduces considerable steric hindrance around the formyl group. This bulkiness can modulate the rate of reaction by impeding the approach of large or sterically demanding nucleophiles. This factor is a critical consideration in experimental design, often influencing the choice of reagents and reaction conditions to achieve the desired transformation.

Caption: Electronic and steric effects on the formyl group.

Reactivity Profile: A Compendium of Transformations

The enhanced electrophilicity of the formyl group in Methyl 4-chloro-2-formylbenzoate makes it a versatile handle for a wide range of chemical reactions. Aldehydes are generally more reactive toward nucleophiles than ketones or esters, a principle that holds true and is even amplified in this substrate.[1][2]

Nucleophilic Addition Reactions

Nucleophilic addition is the cornerstone of aldehyde chemistry.[3] The reaction involves the attack of a nucleophile on the electron-deficient carbonyl carbon, leading to the formation of a tetrahedral intermediate after the C=O π bond breaks.[2][4]

A. Reduction to a Primary Alcohol

The selective reduction of the aldehyde in the presence of the less reactive methyl ester is a common and high-yielding transformation. Sodium borohydride (NaBH₄) is an ideal reagent for this purpose due to its chemoselectivity for aldehydes and ketones over esters.[5]

Protocol 1: Selective Reduction with Sodium Borohydride [5]

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve Methyl 4-chloro-2-formylbenzoate (1.0 eq) in methanol.

• Cooling: Cool the solution to 0 °C in an ice bath. This is crucial to control the initial exothermic reaction and prevent potential side reactions.

• Reagent Addition: Slowly add sodium borohydride (1.1 eq) portion-wise to the stirred solution. The slow addition maintains temperature control and manages hydrogen gas evolution.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of 1 M HCl at 0 °C until the pH is acidic. This neutralizes excess NaBH₄ and protonates the resulting alkoxide.

• Work-up: Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product, Methyl 4-chloro-2-(hydroxymethyl)benzoate.

B. Carbon-Carbon Bond Formation: The Wittig Reaction

The Wittig reaction is a powerful method for converting aldehydes into alkenes. It involves the reaction of the aldehyde with a phosphorus ylide. The air sensitivity of the aldehyde starting material is a key consideration for this reaction's success.[6]

Protocol 2: Synthesis of Methyl 4-chloro-2-(styryl)benzoate via Wittig Reaction [6]

• Ylide Preparation (under N₂): In a Schlenk flask under a nitrogen atmosphere, suspend methyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF. Cool the suspension to 0 °C and add a strong base like n-butyllithium dropwise. Allow the mixture to warm to room temperature and stir for 1-2 hours. The formation of the deep orange/red ylide indicates a successful preparation.

• Reaction Setup (under N₂): In a separate Schlenk flask, dissolve Methyl 4-chloro-2-formylbenzoate (1.0 eq) in anhydrous THF.

• Addition: Cool the ylide solution to 0 °C and slowly add the aldehyde solution via cannula. The choice to add the aldehyde to the ylide helps maintain a slight excess of the ylide, driving the reaction to completion.

• Reaction: After the addition, remove the ice bath and stir the mixture at room temperature. Monitor by TLC.

• Work-up: Quench the reaction by adding a saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, and concentrate. Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate eluent) to obtain the desired alkene.

Caption: Experimental workflow for the Wittig reaction.

Condensation Reactions

Condensation reactions, such as the Knoevenagel condensation, provide an efficient route to α,β-unsaturated systems, which are valuable synthetic intermediates.[7]

Knoevenagel Condensation

This reaction involves the condensation of the aldehyde with an active methylene compound (e.g., malononitrile, ethyl cyanoacetate) catalyzed by a weak base like piperidine. The electron-withdrawing groups on the aromatic ring of Methyl 4-chloro-2-formylbenzoate enhance its reactivity in this transformation.[7]

Protocol 3: Knoevenagel Condensation with Malononitrile [7]

• Setup: In a round-bottom flask with a reflux condenser, dissolve Methyl 4-chloro-2-formylbenzoate (1.0 eq) and malononitrile (1.0 eq) in ethanol.

• Catalyst: Add a catalytic amount of piperidine (0.1 eq). Piperidine is a sufficiently strong base to deprotonate the active methylene compound without causing side reactions with the ester.

• Reaction: Heat the mixture to reflux and stir for 2 hours. Monitor the reaction by TLC.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product, Methyl 4-chloro-2-(2,2-dicyanovinyl)benzoate, will precipitate.

• Purification: Filter the solid product, wash with cold ethanol to remove residual reactants and catalyst, and dry under vacuum.

Oxidation to Carboxylic Acid

The formyl group is readily oxidized to a carboxylic acid.[8] This transformation must be approached with care, as harsh oxidizing conditions can also lead to the hydrolysis of the methyl ester.

Protocol 4: Oxidation with Potassium Permanganate

• Setup: Dissolve Methyl 4-chloro-2-formylbenzoate (1.0 eq) in a mixture of acetone and water.

• Oxidant: Slowly add a solution of potassium permanganate (KMnO₄) in water at room temperature. The reaction is often exothermic and the rate of addition should be controlled to maintain a moderate temperature.

• Reaction: Stir the mixture until the characteristic purple color of the permanganate ion disappears, indicating its consumption.

• Work-up: Filter the mixture to remove the manganese dioxide (MnO₂) byproduct. Acidify the filtrate with concentrated HCl.

• Isolation: The resulting dicarboxylic acid, 4-chloro-2-carboxybenzoic acid, may precipitate upon acidification and can be collected by filtration. Note that under these conditions, the methyl ester is typically hydrolyzed.

Data Summary and Chemoselectivity

The key to harnessing the synthetic potential of Methyl 4-chloro-2-formylbenzoate is to control the chemoselectivity between its two electrophilic sites: the formyl group and the methyl ester.

Property	Value	Source
CAS Number	1001336-16-8
Molecular Formula	C₉H₇ClO₃	[9]
Molecular Weight	198.61 g/mol

Table 1: Physicochemical Properties of Methyl 4-chloro-2-formylbenzoate

Aldehydes are intrinsically more reactive than esters for two primary reasons:

• Electronic Factor: The carbonyl carbon of an aldehyde is more electrophilic than that of an ester, where the adjacent oxygen atom can donate lone-pair electron density through resonance, partially stabilizing the carbonyl.[1]

• Steric Factor: Aldehydes have a small hydrogen atom attached to the carbonyl, presenting less steric hindrance to an incoming nucleophile compared to the -OCH₃ group of the ester.[2]

This inherent reactivity difference allows for a high degree of selective chemistry at the formyl group, as demonstrated in the provided protocols.

Reaction Type	Reagent	Target Group	Rationale for Selectivity
Reduction	NaBH₄	Formyl	NaBH₄ is a mild reducing agent, highly selective for aldehydes/ketones over esters.
Organometallic Add.	Grignard (at low temp)	Formyl	Aldehydes are kinetically favored over esters for nucleophilic attack. Low temp enhances this selectivity.
Condensation	Active Methylene + Base	Formyl	The higher electrophilicity of the aldehyde carbonyl drives the reaction.

Table 2: Guide to Chemoselective Reactions

Conclusion

The formyl group of Methyl 4-chloro-2-formylbenzoate is a highly activated and synthetically versatile functional group. Its reactivity is governed by a synergistic combination of strong electron-withdrawing effects from the ortho-ester and para-chloro substituents, which enhance its electrophilicity, and steric hindrance from the ortho-ester, which can modulate nucleophilic access. By carefully selecting reagents and controlling reaction conditions, researchers can exploit the heightened reactivity of the formyl group to achieve a wide array of selective transformations, including reductions, oxidations, and carbon-carbon bond-forming reactions. This guide serves as a foundational resource, providing the mechanistic insights and practical protocols necessary for the effective utilization of this valuable building block in complex molecular synthesis.

References

• Benchchem. (n.d.). The Efficacy of Methyl 4-formylbenzoate in Target Molecule Synthesis: A Comparative Guide.
• Benchchem. (n.d.). A Comparative Analysis of the Reactivity of Methyl 4-formylbenzoate and 4-carboxybenzaldehyde.

• ResearchGate. (n.d.). The condensation reaction of methyl‐4‐formylbenzoate and 3‐hydrazineylideneindolin‐2‐one to give HmeL ligand (isatin–Schiff base). Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-Formylbenzoate. Retrieved from [Link]

• Benchchem. (n.d.). Troubleshooting side reactions in Methyl 4-formylbenzoate synthesis.
• Benchchem. (n.d.). A Comparative Guide to the Characterization of Methyl 4-formylbenzoate and Its Derivatives.
• Benchchem. (n.d.). Application Notes and Protocols for Knoevenagel Condensation using Methyl 4-formylbenzoate.

• Chemistry Steps. (n.d.). Nucleophilic Addition to Carbonyl Groups. Retrieved from [Link]

• Benchchem. (n.d.). Dealing with the air sensitivity of Methyl 4-formylbenzoate during reactions.

• Master Organic Chemistry. (2022). Nucleophilic Addition To Carbonyls. Retrieved from [Link]

• Khan Academy. (2023). Mechanism of nucleophilic addition reactions | Aldehydes and Ketones. Retrieved from [Link]

• AOBChem USA. (n.d.). Methyl 2-chloro-4-formylbenzoate. Retrieved from [Link]

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An In-Depth Technical Guide to the Stability and Storage of Methyl 4-chloro-2-formylbenzoate

Introduction: The Critical Role of Methyl 4-chloro-2-formylbenzoate in Synthetic Chemistry

Methyl 4-chloro-2-formylbenzoate, a bifunctional aromatic compound, serves as a pivotal intermediate in the synthesis of a diverse array of complex organic molecules, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a methyl ester, a formyl group, and a chloro substituent on the benzene ring, offers multiple reaction sites for molecular elaboration. The aldehyde functionality allows for the construction of various heterocyclic systems and carbon-carbon bond formation, while the methyl ester can be hydrolyzed to the corresponding carboxylic acid or participate in transesterification reactions. The chlorine atom provides a site for nucleophilic aromatic substitution or cross-coupling reactions.

The successful and reproducible use of Methyl 4-chloro-2-formylbenzoate in these synthetic endeavors is intrinsically linked to its chemical integrity. Degradation of this key intermediate can lead to the formation of impurities that may compromise the yield and purity of the final product, and in the context of drug development, could introduce potentially harmful substances. Therefore, a thorough understanding of its stability profile and the establishment of optimal storage conditions are paramount for researchers, scientists, and professionals in drug development. This guide provides a comprehensive overview of the stability and recommended storage conditions for Methyl 4-chloro-2-formylbenzoate, grounded in established chemical principles and field-proven insights.

Chemical Stability Profile: Unraveling Potential Degradation Pathways

The stability of Methyl 4-chloro-2-formylbenzoate is influenced by its susceptibility to three primary degradation pathways: oxidation, hydrolysis, and photolysis. The presence of both an aldehyde and a methyl ester group makes it susceptible to specific environmental factors.

Oxidative Degradation

The formyl group (-CHO) is the most susceptible moiety to oxidation. Exposure to atmospheric oxygen or other oxidizing agents can lead to the formation of the corresponding carboxylic acid, 4-chloro-2-(methoxycarbonyl)benzoic acid. This oxidation can proceed via a radical chain mechanism and can be accelerated by the presence of metal ions, light, and elevated temperatures.[1][2][3] While the electron-withdrawing nature of the chloro and methyl ester groups can slightly deactivate the aldehyde towards oxidation compared to unsubstituted benzaldehyde, it remains a significant degradation pathway.

Hydrolytic Degradation

The methyl ester group (-COOCH₃) is prone to hydrolysis, particularly under acidic or basic conditions, to yield 4-chloro-2-formylbenzoic acid.[4] The rate of hydrolysis is significantly influenced by pH and temperature. Basic conditions generally promote a more rapid saponification of the ester compared to acid-catalyzed hydrolysis. While the compound is expected to be relatively stable at neutral pH, prolonged exposure to moisture can lead to gradual hydrolysis. The steric hindrance from the adjacent formyl group might slightly reduce the rate of hydrolysis compared to its para-isomer, methyl 4-chlorobenzoate.

Photolytic Degradation

Aromatic aldehydes and their derivatives can be susceptible to degradation upon exposure to light, particularly in the ultraviolet (UV) region.[5] The absorption of UV radiation can excite the molecule to a higher energy state, leading to various photochemical reactions, including photo-oxidation and the formation of radical species. The presence of the chloro substituent may influence the photolytic stability. It is crucial to protect Methyl 4-chloro-2-formylbenzoate from light to prevent the formation of photodegradation products that could complicate synthetic procedures and purification processes.

Recommended Storage and Handling Conditions

Based on the chemical stability profile, the following storage and handling conditions are recommended to ensure the long-term integrity of Methyl 4-chloro-2-formylbenzoate:

Parameter	Recommended Condition	Rationale
Temperature	Room Temperature	Avoids acceleration of degradation reactions.[6]
Atmosphere	Inert atmosphere (e.g., Argon or Nitrogen)	Minimizes oxidative degradation of the aldehyde functionality.
Light	Store in amber, tightly sealed containers	Protects against photolytic degradation.
Humidity	Store in a dry, well-ventilated place	Prevents hydrolytic degradation of the methyl ester.
Container	Tightly sealed, non-reactive material (e.g., glass)	Prevents contamination and reaction with container materials.

Handling Precautions:

• Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Keep away from strong oxidizing agents, strong acids, and strong bases.

Experimental Protocol: A Framework for Stability Assessment through Forced Degradation Studies

To rigorously assess the stability of Methyl 4-chloro-2-formylbenzoate and identify potential degradation products, a forced degradation study is an indispensable tool.[7][8] This involves subjecting the compound to stress conditions that are more severe than accelerated stability testing to expedite degradation. The following protocol outlines a systematic approach for conducting such a study.

Objective:

To identify the potential degradation pathways of Methyl 4-chloro-2-formylbenzoate under various stress conditions and to develop a stability-indicating analytical method.

Materials and Equipment:

• Methyl 4-chloro-2-formylbenzoate

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-performance liquid chromatography (HPLC) system with a UV detector[9][10][11]

• Photostability chamber

• Oven

• pH meter

• Volumetric flasks and pipettes

• Appropriate solvents (e.g., acetonitrile, methanol, water)

Methodology:

1. Preparation of Stock Solution: Prepare a stock solution of Methyl 4-chloro-2-formylbenzoate in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

2. Forced Degradation Conditions:

• Acid Hydrolysis: To an aliquot of the stock solution, add an equal volume of 1N HCl. Heat the solution at 60°C for 24 hours. Neutralize the solution with 1N NaOH before analysis.

• Base Hydrolysis: To an aliquot of the stock solution, add an equal volume of 1N NaOH. Keep the solution at room temperature for 8 hours. Neutralize the solution with 1N HCl before analysis.

• Oxidative Degradation: To an aliquot of the stock solution, add an equal volume of 3% H₂O₂. Keep the solution at room temperature for 24 hours, protected from light.

• Thermal Degradation: Expose the solid compound to dry heat at 80°C for 48 hours. Dissolve a known amount of the stressed solid in the chosen solvent for analysis.

• Photolytic Degradation: Expose the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter in a photostability chamber. Dissolve a known amount of the stressed solid in the chosen solvent for analysis.

3. Sample Analysis:

• Analyze all stressed samples, along with an unstressed control sample, using a developed and validated stability-indicating HPLC method.[12]

• The HPLC method should be capable of separating the parent compound from all major degradation products. A reversed-phase C18 column with a gradient elution of acetonitrile and water (with a suitable buffer) is a common starting point.

• Use a photodiode array (PDA) detector to obtain UV spectra of the parent peak and any degradation product peaks to assess peak purity.

4. Data Interpretation:

• Calculate the percentage degradation of Methyl 4-chloro-2-formylbenzoate under each stress condition.

• Identify the major degradation products by comparing their retention times and UV spectra with those of potential known impurities (if available) or by using mass spectrometry (LC-MS) for structural elucidation.

• Establish the degradation pathway based on the identified products.

Visualizing the Stability Assessment Workflow

The logical flow of a forced degradation study can be effectively visualized to provide a clear and concise overview of the experimental process.

References

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• 6. Methyl Benzoate | C6H5COOCH3 | CID 7150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. longdom.org [longdom.org]
• 8. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 11. researchgate.net [researchgate.net]
• 12. Separation of 4-Chlorobenzaldehyde on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Introduction: The Strategic Value of a Trifunctional Scaffolding

An In-Depth Technical Guide to the Core Reactions of Methyl 4-chloro-2-formylbenzoate for Advanced Synthesis

Methyl 4-chloro-2-formylbenzoate (CAS No. 1001336-16-8) is a meticulously designed aromatic building block of significant interest to researchers in medicinal chemistry and advanced organic synthesis.[1][2] Its strategic value lies in the orthogonal reactivity of its three distinct functional groups: a reactive aldehyde, a versatile chloro substituent amenable to cross-coupling, and a methyl ester that can be readily modified. This trifunctional arrangement allows for sequential and site-selective transformations, making it an ideal starting material for the construction of complex molecular architectures, particularly in the synthesis of novel heterocyclic systems and drug candidates.[3] This guide provides a detailed exploration of the core reactions involving this scaffold, offering mechanistic insights and field-proven protocols for its effective utilization.

Core Reactivity Analysis: A Trifecta of Synthetic Opportunities

The synthetic utility of Methyl 4-chloro-2-formylbenzoate stems from the distinct chemical behavior of its three primary functional groups. The electron-withdrawing nature of the methyl ester and chloro groups enhances the electrophilicity of the aromatic ring and, critically, activates the aldehyde group towards nucleophilic attack.

Caption: Overview of the three reactive centers of Methyl 4-chloro-2-formylbenzoate.

Reactions of the Aldehyde Group: The Gateway to Molecular Complexity

The formyl group is the most electrophilic site on the molecule and typically reacts first with a wide range of nucleophiles.[4] Its reactivity is amplified by the electron-withdrawing effects of the adjacent ester and the para-chloro substituent.

Nucleophilic Addition

Strong, irreversible nucleophiles such as Grignard reagents and organolithiums readily add to the aldehyde to form secondary alcohols.[5] This reaction provides a powerful method for creating new carbon-carbon bonds. The aldehyde can also undergo reversible addition with weaker nucleophiles.[4]

Reductive Amination

A cornerstone of medicinal chemistry, reductive amination converts the aldehyde into a diverse range of secondary or tertiary amines. The reaction proceeds via the formation of an imine or iminium ion intermediate with a primary or secondary amine, respectively, which is then reduced in situ, typically with a mild hydride reagent like sodium triacetoxyborohydride (STAB). This one-pot procedure is highly efficient for building libraries of substituted benzylamines.

Wittig Olefination

The Wittig reaction provides a reliable route to convert the aldehyde into an alkene. A phosphorus ylide, generated from a phosphonium salt, attacks the aldehyde to form a C=C double bond, offering a method to introduce vinyl functionalities with predictable stereochemistry.

Reduction and Oxidation

The aldehyde is selectively reduced to a primary alcohol using mild reducing agents like sodium borohydride (NaBH₄).[6] The ester group remains unaffected under these conditions, demonstrating the chemoselectivity of the reaction. Conversely, the aldehyde can be oxidized to a carboxylic acid using reagents like potassium permanganate or Jones reagent, although care must be taken to avoid side reactions.[7] Aldehydes are known to be sensitive to air oxidation, which can be catalyzed by light and transition metals.[7][8]

Palladium-Catalyzed Cross-Coupling at the C-Cl Bond

The chloro substituent at the C4 position is a key handle for building molecular complexity through transition-metal-catalyzed cross-coupling reactions.[9][10] These reactions are fundamental to modern drug discovery for constructing biaryl systems and other C-C, C-N, and C-O bonds.

Suzuki-Miyaura Coupling

This reaction couples the aryl chloride with an organoboron reagent (e.g., a boronic acid or ester) and is one of the most widely used C-C bond-forming reactions. The choice of a palladium catalyst and a suitable ligand, often a bulky, electron-rich phosphine like XPhos, is critical for achieving high yields, especially with a relatively unreactive aryl chloride.[11]

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Protocols & Analytical Methods

Application Notes & Protocols: Methyl 4-chloro-2-formylbenzoate as a Versatile Scaffold for Heterocyclic Synthesis

Abstract

Methyl 4-chloro-2-formylbenzoate is a trifunctional aromatic compound whose unique substitution pattern—featuring an aldehyde, a methyl ester, and a chloro group in a strategic arrangement—renders it an exceptionally valuable and versatile precursor in synthetic organic chemistry. This guide provides researchers, scientists, and drug development professionals with an in-depth exploration of its application in constructing diverse and medicinally relevant heterocyclic cores. We will delve into the synthesis of key scaffolds such as quinolines, isoquinolines, and benzodiazepines, elucidating the underlying reaction mechanisms and providing detailed, field-proven experimental protocols. The causality behind experimental choices, troubleshooting, and data interpretation are emphasized to ensure scientific integrity and reproducibility.

Introduction: The Strategic Value of Methyl 4-chloro-2-formylbenzoate

The strategic placement of reactive functional groups makes Methyl 4-chloro-2-formylbenzoate (MFB) a powerful building block for convergent synthetic strategies. The ortho-formyl and ester groups provide a platform for a variety of condensation and cyclization reactions, while the C4-chloro substituent serves as a latent reactive site for nucleophilic aromatic substitution or cross-coupling reactions, enabling further diversification of the synthesized scaffolds.

The aldehyde group is a prime site for forming C=N bonds (imines, oximes, hydrazones) and C=C bonds (e.g., via Wittig or Knoevenagel reactions), initiating cascades that lead to ring formation.[1][2] The methyl ester can be hydrolyzed, reduced, or converted to an amide, offering multiple pathways for cyclization. This multi-faceted reactivity allows for the streamlined assembly of complex heterocyclic systems that are central to numerous pharmaceutical agents.[3][4]

Physicochemical Properties & Handling

Proper handling and storage of Methyl 4-chloro-2-formylbenzoate are critical for successful and reproducible synthetic outcomes. The aldehyde functionality is susceptible to oxidation to the corresponding carboxylic acid, a process that can be accelerated by air and light.[1][5]

Property	Value	Reference
CAS Number	1001336-16-8
Molecular Formula	C₉H₇ClO₃
Molecular Weight	198.61 g/mol
Appearance	White to off-white crystalline powder	[6]
Melting Point	61-65 °C

Storage & Handling Recommendations:

• Storage: Store in a tightly sealed container in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.[1]

• Handling: For reactions sensitive to oxidation or moisture, use of oven-dried glassware and deoxygenated solvents under an inert atmosphere is strongly recommended.[1] The presence of a carboxylic acid impurity can be identified by NMR or IR spectroscopy and may complicate subsequent reactions.[7]

Synthesis of Quinolines via Friedländer Annulation

The Friedländer synthesis is a classic and efficient method for constructing the quinoline scaffold. It involves the condensation of an ortho-aminoaryl aldehyde or ketone with a compound containing an active methylene group (e.g., a ketone or ester). While our starting material lacks an amino group, a modified approach can be employed where the chloro group is displaced intramolecularly by a transiently formed enamine or enolate.

Mechanistic Rationale

The reaction proceeds through an initial Knoevenagel or aldol-type condensation between the aldehyde of Methyl 4-chloro-2-formylbenzoate and an active methylene compound, catalyzed by a base. This is followed by an intramolecular nucleophilic aromatic substitution (SNAr) where the newly formed enolate or enamine attacks the carbon bearing the chloro substituent, leading to cyclization and subsequent aromatization to yield the quinoline ring system.

Caption: Modified Friedländer synthesis workflow.

Experimental Protocol: Synthesis of Methyl 6-chloro-4-phenylquinoline-8-carboxylate

This protocol describes the synthesis of a substituted quinoline using phenylacetonitrile as the active methylene compound.

Materials:

• Methyl 4-chloro-2-formylbenzoate (1.0 eq)

• Phenylacetonitrile (1.1 eq)

• Potassium tert-butoxide (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Hexanes

• Brine (saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To an oven-dried round-bottom flask under a nitrogen atmosphere, add Methyl 4-chloro-2-formylbenzoate (e.g., 1.98 g, 10.0 mmol) and anhydrous DMF (50 mL).

• Add phenylacetonitrile (e.g., 1.29 g, 11.0 mmol) to the solution.

• Cool the mixture to 0 °C in an ice bath. Add potassium tert-butoxide (e.g., 2.81 g, 25.0 mmol) portion-wise over 15 minutes, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Cool the reaction mixture to room temperature and quench by slowly adding water (100 mL).

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with water (2 x 50 mL) and then brine (50 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure quinoline derivative.

Synthesis of 1,4-Benzodiazepines

1,4-Benzodiazepines are a privileged class of compounds in medicinal chemistry, renowned for their wide range of biological activities.[4][8] Methyl 4-chloro-2-formylbenzoate serves as an excellent A-ring precursor for these seven-membered heterocycles through condensation with a suitable 1,2-diamine.

Mechanistic Rationale

The synthesis is typically a two-step process within a one-pot reaction. First, the aldehyde condenses with one of the amino groups of a 1,2-diamine (e.g., o-phenylenediamine) to form a Schiff base (imine). This is followed by an intramolecular cyclization where the second amino group attacks the ester carbonyl, leading to amide formation and the closure of the seven-membered diazepine ring.

Caption: General workflow for benzodiazepine synthesis.

Experimental Protocol: Synthesis of 7-Chloro-5-(phenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one Analogues

This protocol is adapted from general procedures for the synthesis of benzodiazepine cores.[4][9] It outlines the reaction with 2-aminoacetophenone, which after initial condensation, can be cyclized. A more direct route uses a pre-formed diamine.

Materials:

• Methyl 4-chloro-2-formylbenzoate (1.0 eq)

• o-Phenylenediamine (1.0 eq)

• Glacial Acetic Acid (catalyst)

• Xylene or Toluene

• Dean-Stark apparatus

Procedure:

• Combine Methyl 4-chloro-2-formylbenzoate (e.g., 1.98 g, 10.0 mmol), o-phenylenediamine (e.g., 1.08 g, 10.0 mmol), and a catalytic amount of glacial acetic acid (0.1 mL) in xylene (100 mL) in a round-bottom flask equipped with a Dean-Stark trap and reflux condenser.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as the initial imine formation proceeds.

• Continue refluxing and monitor the reaction by TLC. The second cyclization step (amidation) is often slower and may require extended heating (12-24 hours).

• After the reaction is complete, cool the mixture to room temperature.

• The product may precipitate from the solution upon cooling. If so, collect the solid by filtration and wash with cold xylene and then hexane.

• If the product remains in solution, concentrate the solvent under reduced pressure.

• Purify the resulting crude solid by recrystallization (e.g., from ethanol or ethyl acetate/hexane) or by column chromatography on silica gel.

Reactant 2	Conditions	Product Class	Expected Yield Range
o-Phenylenediamine	Xylene, AcOH, Reflux	Benzodiazepine	60-80%
Hydrazine Hydrate	Ethanol, Reflux	Phthalazinone	75-90%
Glycine methyl ester	Reductive Amination then Cyclization	Benzodiazepine-dione	50-70% (2 steps)

Synthesis of Isoquinoline-Based Heterocycles

While direct synthesis of the isoquinoline core from Methyl 4-chloro-2-formylbenzoate is complex, it is an excellent reagent for building more elaborate structures onto an existing isoquinoline framework or for participating in multi-step syntheses that ultimately yield fused isoquinoline systems. For example, it can be used to synthesize isoquinoline-based oxadiazoles.[10]

Application Protocol: Synthesis of 2-(isoquinolin-3-yl)-5-(4-(methoxycarbonyl)phenyl)-1,3,4-oxadiazole

This protocol demonstrates the utility of Methyl 4-formylbenzoate (a close analogue) in forming a hydrazone which is then cyclized.[10] The same principle applies to the chloro-substituted title compound.

Step A: Synthesis of the Hydrazone Intermediate

• Dissolve isoquinoline-3-carbohydrazide (1.0 eq) in methanol.

• Add a solution of Methyl 4-chloro-2-formylbenzoate (1.0 eq) in methanol to the mixture. A few drops of glacial acetic acid can catalyze the reaction.[11]

• Reflux the reaction mixture for 4-6 hours, monitoring by TLC.[10][11]

• Upon completion, cool the mixture to room temperature. The hydrazone product will precipitate.

• Filter the solid, wash with cold methanol, and dry. This intermediate is often pure enough for the next step.

Step B: Oxidative Cyclization to the Oxadiazole

• Suspend the hydrazone intermediate (1.0 eq) in dichloromethane (DCM).

• Add (diacetoxyiodo)benzene (PhI(OAc)₂) (1.1 eq) to the suspension at room temperature.[10]

• Stir the reaction at room temperature for 2-4 hours.

• Once the reaction is complete, wash the mixture with a saturated solution of sodium bicarbonate (NaHCO₃) followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify by column chromatography to yield the final oxadiazole product.[10]

Conclusion

Methyl 4-chloro-2-formylbenzoate is a readily accessible and highly adaptable starting material for the synthesis of a wide array of medicinally important heterocycles. The protocols and mechanistic insights provided herein demonstrate its utility in constructing quinolines, benzodiazepines, and other complex systems. By leveraging its distinct functional groups, researchers can efficiently assemble diverse molecular libraries for applications in drug discovery and materials science.

References

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• MDPI (n.d.). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines.
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• Baxendale Group, Durham University (2021). Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents.
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Application Note: Selective Reduction of Methyl 4-chloro-2-formylbenzoate to Methyl 4-chloro-2-(hydroxymethyl)benzoate

Introduction: The Synthetic Challenge and Objective

Methyl 4-chloro-2-formylbenzoate is a valuable bifunctional intermediate in organic synthesis, particularly in the development of pharmaceutical agents and complex molecular architectures. A common and critical transformation involving this substrate is the selective reduction of its aldehyde moiety to a primary alcohol, yielding Methyl 4-chloro-2-(hydroxymethyl)benzoate. The primary challenge lies in achieving this conversion with high chemoselectivity, leaving the sterically accessible and potentially reactive methyl ester group intact.

This application note provides a comprehensive, field-proven protocol for this selective reduction. We will delve into the mechanistic principles guiding the choice of reagents, present a detailed, step-by-step experimental procedure using sodium borohydride, and offer insights into reaction monitoring, workup, and purification. The methodologies described herein are designed for reproducibility and scalability, catering to the needs of researchers in both academic and industrial drug development settings.

Scientific Principles: Achieving Chemoselectivity

The selective reduction of one carbonyl group in the presence of another is a cornerstone of modern organic synthesis. The reactivity of carbonyl groups towards nucleophilic reducing agents varies significantly. Aldehydes are inherently more electrophilic and less sterically hindered than esters, making them more susceptible to reduction.

For the transformation of Methyl 4-chloro-2-formylbenzoate, a mild reducing agent is required. While powerful reagents like Lithium Aluminum Hydride (LiAlH₄) would reduce both the aldehyde and the ester indiscriminately, Sodium Borohydride (NaBH₄) is the reagent of choice for this application.[1][2][3] NaBH₄ is a convenient and less reactive source of hydride ions (H⁻) that readily reduces aldehydes and ketones to their corresponding alcohols but is generally unreactive towards esters under standard conditions.[1][4][5][6][7]

The reduction mechanism proceeds via a two-step process:

• Nucleophilic Addition: The reaction begins with the nucleophilic attack of a hydride ion from the BH₄⁻ complex onto the electrophilic carbonyl carbon of the aldehyde.[8][9] This forms a new carbon-hydrogen bond and breaks the C=O pi bond, resulting in a tetracoordinate alkoxide intermediate.

• Protonation: Following the initial hydride transfer, the negatively charged alkoxide intermediate is protonated during an aqueous or mildly acidic workup step.[1][8][9] This step neutralizes the intermediate and yields the final primary alcohol product, Methyl 4-chloro-2-(hydroxymethyl)benzoate.

While other methods like catalytic transfer hydrogenation exist as greener alternatives, the NaBH₄ protocol remains highly utilized for its simplicity, cost-effectiveness, and high selectivity.[10][11]

Caption: Mechanism of NaBH₄ reduction of an aldehyde.

Detailed Experimental Protocol

This protocol details the selective reduction using sodium borohydride in a methanol solvent system.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	CAS Number	Supplier Example
Methyl 4-chloro-2-formylbenzoate	C₉H₇ClO₃	198.60	149366-21-8	Sigma-Aldrich
Sodium Borohydride (NaBH₄)	NaBH₄	37.83	16940-66-2	Sigma-Aldrich
Methanol (MeOH), Anhydrous	CH₃OH	32.04	67-56-1	Fisher Scientific
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	141-78-6	VWR
Hydrochloric Acid (1 M)	HCl	36.46	7647-01-0	VWR
Saturated Sodium Bicarbonate Solution (aq.)	NaHCO₃	84.01	144-55-8	LabChem
Brine (Saturated NaCl Solution)	NaCl	58.44	7647-14-5	LabChem
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	7487-88-9	Sigma-Aldrich

Equipment:

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Glassware for filtration

• TLC plates (Silica gel 60 F₂₅₄)

Safety Precautions

• Sodium Borohydride (NaBH₄): Highly corrosive and water-reactive.[12] Contact with water or acid releases flammable hydrogen gas, which may ignite spontaneously.[13][14] It is toxic if swallowed or in contact with skin.[12] Handle in a well-ventilated fume hood, away from moisture, and wear appropriate personal protective equipment (PPE), including safety goggles, a flame-retardant lab coat, and nitrile gloves.[12][15][16]

• Methanol: Flammable and toxic. Avoid inhalation and skin contact.

• Hydrochloric Acid: Corrosive. Handle with care, wearing appropriate PPE.

• General: Perform all steps of this procedure in a certified chemical fume hood. An emergency eyewash and safety shower should be readily accessible.[15]

Step-by-Step Procedure

Caption: Workflow for the selective reduction of Methyl 4-chloro-2-formylbenzoate.

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add Methyl 4-chloro-2-formylbenzoate (1.0 eq, e.g., 2.0 g).

  • Add anhydrous methanol (approx. 0.25 M concentration, e.g., 40 mL).[17] Stir the mixture until the solid is completely dissolved.

  • Place the flask in an ice-water bath and cool the solution to 0 °C.

  • While stirring vigorously, slowly add sodium borohydride (1.1 - 1.2 eq) portion-wise over 5-10 minutes.[18] Caution: Addition may cause gas evolution.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours.[18]

• Reaction Monitoring:

  • Monitor the reaction's progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 3:1 Hexanes:Ethyl Acetate). The product, being more polar, will have a lower Rf value than the starting aldehyde. The reaction is complete when the starting material spot is no longer visible by UV light.

• Workup Procedure:

  • Once the reaction is complete, cool the flask back down to 0 °C in an ice bath.

  • Slowly and carefully quench the reaction by adding 1 M HCl dropwise until gas evolution ceases and the solution is acidic (pH ~2-3).[18]

  • Remove the methanol from the reaction mixture using a rotary evaporator.[17][18]

  • To the remaining aqueous residue, add ethyl acetate (e.g., 50 mL) and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).[18][19]

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (1 x 50 mL) and brine (1 x 50 mL).[19]

  • Dry the combined organic layer over anhydrous magnesium sulfate (or sodium sulfate), filter, and concentrate the filtrate under reduced pressure to yield the crude product, which should be a white solid.[18][20]

• Purification:

  • The crude Methyl 4-chloro-2-(hydroxymethyl)benzoate is often of high purity.

  • If necessary, further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel.[17][18]

Expected Results

Parameter	Value
Starting Material	Methyl 4-chloro-2-formylbenzoate
Product	Methyl 4-chloro-2-(hydroxymethyl)benzoate
Reaction Time	1-2 hours
Typical Yield	>95% (crude)
Appearance	White solid

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Reaction (TLC shows SM)	Insufficient reducing agent; deactivated NaBH₄.	Add another small portion (0.2 eq) of NaBH₄. Ensure NaBH₄ was stored properly in a desiccator.
Low Yield	Inefficient extraction; premature quenching.	Ensure pH is acidic before extraction. Perform at least three extractions. Check pH of aqueous layer after extraction.
Ester Reduction Observed	Reaction temperature too high; prolonged reaction time.	Maintain temperature control, especially during NaBH₄ addition. Do not let the reaction run for an excessive time.

Conclusion

The protocol described provides a reliable and highly selective method for the reduction of the aldehyde in Methyl 4-chloro-2-formylbenzoate without affecting the methyl ester. The use of sodium borohydride offers an excellent balance of reactivity and selectivity, making it an ideal choice for this transformation. The resulting product, Methyl 4-chloro-2-(hydroxymethyl)benzoate, is a versatile building block, primed for subsequent synthetic manipulations at the newly formed primary alcohol, such as oxidation, etherification, or conversion to a leaving group. This procedure is robust and can be confidently implemented by researchers and scientists in the field of drug development and organic synthesis.

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• The Journal of Organic Chemistry. (2018, January 13). Transfer Hydrogenation of Aldehydes and Ketones with Isopropanol under Neutral Conditions Catalyzed by a Metal–Ligand Bifunctional Catalyst. [Link]

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• Oxford Academic. Transfer hydrogenation of aldehydes and ketones with tetrahydroxydiboran in water by an amphiphilic resin-supported nano-palladium catalyst. [Link]

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purification of Methyl 4-chloro-2-formylbenzoate by column chromatography

An Application Note and Protocol for the Purification of Methyl 4-chloro-2-formylbenzoate by Column Chromatography

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

Methyl 4-chloro-2-formylbenzoate is a pivotal chemical intermediate in the synthesis of pharmaceuticals and complex organic molecules. The purity of this compound is paramount for the success of subsequent synthetic steps, demanding a robust and reproducible purification methodology. This application note provides a comprehensive, field-proven protocol for the purification of Methyl 4-chloro-2-formylbenzoate using flash column chromatography. We delve into the causality behind experimental choices, from mobile phase selection via Thin-Layer Chromatography (TLC) to the nuances of handling an acid-sensitive aldehyde on a silica stationary phase. This guide is designed for researchers, scientists, and drug development professionals seeking to achieve high purity of this moderately polar aromatic compound.

The Scientific Principle: Normal-Phase Chromatography

Column chromatography is a powerful adsorptive separation technique.[1] For a moderately polar molecule like Methyl 4-chloro-2-formylbenzoate, which contains both an ester and an aldehyde functional group, normal-phase chromatography is the method of choice.[2][3]

The core principle relies on the differential partitioning of components in a mixture between a polar stationary phase and a non-polar mobile phase.[4]

• Stationary Phase: We employ silica gel (SiO₂), a highly polar adsorbent. Its surface is rich in silanol groups (Si-OH), which can form hydrogen bonds and dipole-dipole interactions with polar molecules.[4]

• Mobile Phase (Eluent): A liquid of low polarity is used to carry the sample through the column. Components of the crude mixture are in a constant equilibrium between being adsorbed to the silica and dissolved in the eluent.[5]

Separation is achieved because compounds with higher polarity interact more strongly with the polar silica gel, causing them to travel down the column more slowly. Conversely, less polar compounds have a weaker affinity for the stationary phase, spend more time in the mobile phase, and thus elute from the column faster.[1] For Methyl 4-chloro-2-formylbenzoate, this allows for effective separation from both less polar byproducts and more polar starting materials or side-products.

Figure 1: Principle of Normal-Phase Chromatographic Separation.

Essential Materials and Equipment

Category	Item
Chemicals	Crude Methyl 4-chloro-2-formylbenzoate
Silica Gel (Standard Grade, 60 Å, 230-400 mesh)[6]
n-Hexane (or Heptane), HPLC Grade
Ethyl Acetate, HPLC Grade
Dichloromethane (DCM), HPLC Grade
Triethylamine (Optional, for deactivation)[6]
Sand (Washed)
Glassware & Consumables	Glass chromatography column with stopcock
TLC plates (Silica gel 60 F₂₅₄)
TLC developing chamber
Capillary tubes for spotting
Erlenmeyer flasks, beakers, graduated cylinders
Test tubes or fraction collection vials
Pasteur pipettes and bulbs
Cotton or glass wool
Funnel
Equipment	Fume hood
Rotary evaporator
UV lamp (254 nm) for TLC visualization
Hot plate/stirrer
Source of gentle positive pressure (air or nitrogen) with regulator (for flash chromatography)[7]

Pre-Chromatography Protocol: Method Development with TLC

Causality: Attempting column chromatography without first optimizing the mobile phase is inefficient and wastes significant time and resources. Thin-Layer Chromatography (TLC) is a rapid, small-scale version of column chromatography that allows for the determination of the ideal eluent system.[5] The goal is to find a solvent mixture where the target compound has a Retention Factor (Rf) of approximately 0.2-0.35.[7][8] This Rf value ensures the compound will move down the column effectively but still be well-separated from impurities.[9]

Step-by-Step TLC Protocol:

• Prepare Eluent Systems: In small beakers, prepare ~10 mL of several Hexane:Ethyl Acetate mixtures (e.g., 9:1, 4:1, 2:1, 1:1 v/v).

• Prepare Sample: Dissolve a small amount of the crude product in a few drops of dichloromethane or ethyl acetate.

• Spot the TLC Plate: Using a capillary tube, carefully spot the dissolved sample onto the baseline of a TLC plate. Make the spot as small as possible.

• Develop the Plate: Place the spotted plate in a covered TLC chamber containing your chosen eluent. Ensure the solvent level is below the baseline. Allow the solvent front to travel up the plate until it is ~1 cm from the top.

• Visualize: Remove the plate, mark the solvent front with a pencil, and let it dry. Visualize the separated spots under a UV lamp at 254 nm.[6]

• Calculate Rf: Rf = (Distance traveled by spot) / (Distance traveled by solvent front).

• Select Optimal System: Choose the solvent system that gives your target compound an Rf of ~0.2-0.35 and provides the best separation from other spots.

Illustrative TLC Data

Compound	Rf Value (4:1 Hexanes:EtOAc)	Observation
Less Polar Impurity (e.g., non-polar byproduct)	~0.7	Moves quickly up the plate, closer to the solvent front.
Methyl 4-chloro-2-formylbenzoate	~0.3	Ideal Rf for good separation and elution time.[7][8]
More Polar Impurity (e.g., starting acid)	~0.1 (or baseline)	Interacts strongly with silica, moves very little.

Detailed Protocol for Flash Column Chromatography

This protocol outlines the purification using the "wet slurry" packing method and "dry loading" of the sample, which generally provides superior resolution by ensuring a very flat, concentrated starting band.[6][7]

Figure 2: Comprehensive Workflow for Purification.

Step 1: Column Preparation

• Secure the Column: Vertically clamp a clean, dry glass column in a fume hood. Ensure the stopcock is closed.

• Insert Plug: Place a small plug of cotton or glass wool into the bottom of the column, using a long rod to gently push it into the neck.[10] The plug should be firm enough to support the packing but loose enough not to impede flow.

• Add Sand Layer: Pour a ~1 cm layer of sand on top of the plug to create a flat, even base.[10]

Step 2: Column Packing (Wet Slurry Method)

Causality: Packing the column with a slurry of silica in the mobile phase (wet packing) is superior to dry packing as it prevents air bubbles and channels from forming, which would lead to poor separation.[3]

• In a beaker, measure the required amount of silica gel (typically 30-50 times the weight of your crude sample for good separation).[9]

• Add your chosen mobile phase (e.g., 4:1 Hexanes:EtOAc) to the silica gel to form a free-flowing slurry. Stir gently to release trapped air.

• Quickly pour the slurry into the column using a funnel. Open the stopcock to allow solvent to drain, collecting it for reuse.

• Continuously tap the side of the column gently to encourage even settling of the silica bed.[10]

• Once all the slurry is added, allow the silica to settle into a firm, uniform bed. Add a final ~1 cm layer of sand on top to protect the silica surface from disturbance during solvent addition.[6]

• Drain the excess solvent until the liquid level is just at the top of the sand layer. Never let the column run dry from this point forward. [7]

Step 3: Sample Loading (Dry Loading Method)

Causality: Dissolving the sample in a minimal volume of solvent and applying it directly can lead to band broadening. Dry loading ensures the sample is introduced to the column in a highly concentrated, uniform band, maximizing separation efficiency.[6]

• Dissolve your crude Methyl 4-chloro-2-formylbenzoate in a minimal amount of a volatile solvent like dichloromethane.

• Add a small amount of silica gel (approx. 1-2 times the weight of your crude sample) to this solution.

• Remove the solvent completely on a rotary evaporator until a dry, free-flowing powder is obtained.

• Carefully add this powder as a uniform layer on top of the sand in the column.

Step 4: Elution and Fraction Collection

• Gently add your mobile phase to the column with a Pasteur pipette, being careful not to disturb the top layer.

• Once the sample layer is wetted, carefully fill the top of the column with the mobile phase.

• Open the stopcock and begin collecting the eluent in numbered test tubes or flasks.

• For flash chromatography, apply gentle positive pressure (e.g., from a nitrogen line or air pump) to the top of the column to achieve a steady, controlled flow rate (e.g., ~5 cm/min descent of the solvent front).[7]

• Maintain the solvent level at the top of the column by adding fresh eluent as needed.

Step 5: Fraction Analysis and Isolation

• As fractions are collected, monitor them by TLC. Spot each fraction on a single TLC plate alongside a spot of your crude starting material.

• Develop and visualize the plate as described in Section 3.

• Identify the fractions that contain only the spot corresponding to your pure product.

• Combine these pure fractions into a single round-bottom flask.[6]

• Remove the solvent using a rotary evaporator to yield the purified Methyl 4-chloro-2-formylbenzoate.[6]

Troubleshooting and Scientific Insights

Problem: The aldehyde product is degrading on the column, indicated by streaking on the TLC plate or low recovery.

• Causality: Standard silica gel is slightly acidic, which can catalyze side reactions or decomposition of sensitive functional groups like aldehydes.[6][11]

• Expert Solution: Deactivate the silica gel. Before preparing the slurry, treat your mobile phase by adding 0.5-1% triethylamine (v/v).[6] This mild base will neutralize the acidic sites on the silica surface, protecting the aldehyde. Alternatively, for highly sensitive compounds, neutral alumina can be used as the stationary phase.[6]

Problem: The product elutes too quickly (Rf is too high) with poor separation from non-polar impurities.

• Causality: The mobile phase is too polar, competing too effectively with the product for binding sites on the silica.[5]

• Expert Solution: Decrease the polarity of the mobile phase. Increase the proportion of hexane in your mixture (e.g., move from 4:1 to 9:1 Hexanes:EtOAc).[6]

Problem: The product is not eluting from the column, or is eluting very slowly (Rf is too low).

• Causality: The mobile phase is not polar enough to displace the compound from the stationary phase.[5]

• Expert Solution: Gradually increase the polarity of the mobile phase. You can switch to a more polar mixture (e.g., from 4:1 to 2:1 Hexanes:EtOAc). This is a form of "step-gradient elution."[6]

References

• Vertex AI Search. (n.d.). Column Chromatography - What are Different Types and How to Select Right Method.
• Phenomenex. (2025). Column Chromatography: Principles, Procedure, and Applications.
• University of Colorado Boulder. (n.d.). Column Chromatography - Organic Chemistry.
• Hawach. (2025). Stationary Phase and Surface Chemistry of HPLC Columns.
• JoVE. (2015). Column Chromatography: Principle, Separation of Compounds from a Mixture.
• PubChem. (n.d.). Methyl 4-Chloro-2-methylbenzoate.
• NOAA. (n.d.). METHYL-P-FORMYLBENZOATE - CAMEO Chemicals.
• MedChemExpress. (n.d.). Methyl 4-formylbenzoate (4-Carbomethoxybenzaldehyde).
• Unknown. (n.d.). How to run column chromatography.
• Unknown. (n.d.). Column chromatography.
• Jack Westin. (n.d.). Column Chromatography.
• BenchChem. (2025). Technical Support Center: Column Chromatography Purification of Methyl 4-formylbenzoate.
• Guidechem. (n.d.). Methyl 4-formylbenzoate 1571-08-0 wiki.
• Fisher Scientific. (n.d.). Methyl 4-formylbenzoate, 98+%.
• ResearchGate. (2015). Is it possible to purify aldehyde by column? Is there any other method to do purification?.
• BenchChem. (2025). A Comparative Guide to the Characterization of Methyl 4-formylbenzoate and Its Derivatives.
• Biotage. (2023). How does solvent choice impact flash column chromatography performance?.
• UCT Science. (n.d.). SOP: FLASH CHROMATOGRAPHY.
• AWS. (n.d.). Supporting Information Design, Synthesis, and Structure-Activity Relationship of a Novel Series of GluN2C-Selective Potentiators.
• Organic Syntheses Procedure. (n.d.). The flask is then cooled in an ice water bath, and irradiated with a 300 W tungsten lamp for 1 h.
• Sigma-Aldrich. (n.d.). Methyl 4-chloro-2-formylbenzoate.
• Sigma-Aldrich. (n.d.). Solvent Systems for Thin-layer Chromatography of Novabiochem Products.
• Chemical Synthesis. (2025). methyl 4-formylbenzoate.
• Hawach. (2025). Guide to Flash Chromatography Column.
• The Good Scents Company. (n.d.). methyl 4-formyl benzoate.
• Sigma-Aldrich. (n.d.). Solvent Systems for Thin-layer Chromatography of Novabiochem Products.
• BenchChem. (2025). Challenges in the work-up procedure for Methyl 4-formylbenzoate reactions.
• Chromatography Today. (n.d.). How to Choose the Best Eluent for Thin Layer Chromatography.
• ResearchGate. (2014). What is the best solvent for purifying aldehyde in a column chromatography?.

Sources

• 1. web.uvic.ca [web.uvic.ca]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. Column Chromatography: Principles and Applications | Phenomenex [phenomenex.com]
• 4. Video: Column Chromatography: Principle, Separation of Compounds from a Mixture [jove.com]
• 5. orgchemboulder.com [orgchemboulder.com]
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• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Large-Scale Synthesis of Methyl 4-chloro-2-formylbenzoate

Abstract: This document provides a comprehensive guide for the large-scale synthesis of Methyl 4-chloro-2-formylbenzoate, a key intermediate in the pharmaceutical and fine chemical industries. Two robust synthetic routes are presented, starting from either 4-chloro-2-formylbenzoic acid or methyl 4-chloro-2-methylbenzoate. Detailed, step-by-step protocols, process optimization insights, safety considerations, and characterization data are provided to enable researchers, scientists, and drug development professionals to successfully implement these methods on an industrial scale.

Introduction and Strategic Overview

Methyl 4-chloro-2-formylbenzoate is a bifunctional aromatic compound of significant interest due to its utility as a versatile building block in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs). The presence of a methyl ester, a formyl group, and a chloro substituent on the benzene ring offers multiple reactive sites for a variety of chemical transformations.

The selection of a synthetic strategy for large-scale production is contingent on several factors, including the availability and cost of starting materials, scalability, process safety, and overall efficiency. This guide details two strategically sound approaches to Methyl 4-chloro-2-formylbenzoate, designed to meet the demands of industrial production.

dot

Caption: Overview of the two primary synthetic routes to Methyl 4-chloro-2-formylbenzoate.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of the target compound is essential for process monitoring, purification, and quality control.

Property	Value
CAS Number	1001336-16-8
Molecular Formula	C₉H₇ClO₃
Molecular Weight	198.61 g/mol
Appearance	Off-white to white solid
Melting Point	Not definitively reported, expected to be a low-melting solid
Boiling Point	Predicted: 303.6 ± 27.0 °C at 760 mmHg
Solubility	Soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol. Insoluble in water.

Spectroscopic Data:

• ¹H NMR (CDCl₃): The proton NMR spectrum is a key tool for confirming the structure of Methyl 4-chloro-2-formylbenzoate. Expected signals include a singlet for the methyl ester protons, a singlet for the aldehyde proton, and signals in the aromatic region corresponding to the three protons on the benzene ring.[1]

• IR Spectroscopy: The infrared spectrum will show characteristic absorption bands for the carbonyl groups of the ester and the aldehyde, as well as C-Cl and aromatic C-H stretching vibrations.

Synthetic Route A: Fischer-Speier Esterification of 4-chloro-2-formylbenzoic Acid

This route is a direct and efficient one-step synthesis, ideal when the starting carboxylic acid is readily available. The Fischer-Speier esterification is a classic, acid-catalyzed reaction that is well-suited for large-scale production due to its relatively simple procedure and use of inexpensive reagents.[2][3][4][5]

dot

Caption: Reaction scheme for the synthesis of Methyl 4-chloro-2-formylbenzoate via Fischer-Speier esterification.

Rationale and Mechanistic Insight

The Fischer-Speier esterification proceeds by the protonation of the carboxylic acid carbonyl group by a strong acid catalyst, which enhances its electrophilicity.[2][3] The alcohol then acts as a nucleophile, attacking the carbonyl carbon. Subsequent proton transfer and elimination of water yield the ester. The reaction is an equilibrium process; therefore, to drive it to completion on a large scale, an excess of the alcohol (methanol) is used, and/or the water produced is removed.[2]

Large-Scale Protocol

Materials and Reagents:

Reagent	Grade	Supplier	Notes
4-chloro-2-formylbenzoic acid	≥98%	Commercially available	Starting material[6][7][8][9]
Methanol	Anhydrous, ACS Grade	Various	Reactant and solvent
Sulfuric Acid, concentrated	98%	Various	Catalyst
Sodium Bicarbonate	Saturated solution	Various	For neutralization
Brine	Saturated solution	Various	For washing
Anhydrous Sodium Sulfate	Granular	Various	Drying agent
Ethyl Acetate	ACS Grade	Various	Extraction solvent

Procedure:

• Reactor Setup: Charge a suitable glass-lined reactor with 4-chloro-2-formylbenzoic acid (1.0 eq).

• Reagent Addition: Add anhydrous methanol (10-20 eq) to the reactor. The large excess serves as both reactant and solvent.

• Catalyst Introduction: With efficient stirring and cooling, slowly add concentrated sulfuric acid (0.1-0.2 eq) to the reaction mixture. An exothermic reaction will occur.

• Reaction: Heat the mixture to reflux (approximately 65 °C) and maintain for 4-8 hours. Monitor the reaction progress by a suitable analytical method such as HPLC or TLC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the excess acid by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

  • Remove the bulk of the methanol under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3 x 5 volumes).

  • Combine the organic layers and wash with brine (1 x 5 volumes).

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude Methyl 4-chloro-2-formylbenzoate can be purified by recrystallization from a suitable solvent system (e.g., heptane/ethyl acetate) or by vacuum distillation.

Safety and Handling

• 4-chloro-2-formylbenzoic acid: Handle in a well-ventilated area. Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[6][7][10]

• Concentrated Sulfuric Acid: Highly corrosive. Handle with extreme care in a fume hood, wearing acid-resistant gloves, a lab coat, and a face shield.

• Methanol: Flammable and toxic. Avoid inhalation and contact with skin.

Synthetic Route B: Two-Step Synthesis from Methyl 4-chloro-2-methylbenzoate

dot

Caption: Reaction scheme for the two-step synthesis of Methyl 4-chloro-2-formylbenzoate.

Step 1: Radical Bromination of Methyl 4-chloro-2-methylbenzoate

Rationale: The benzylic protons of the methyl group are susceptible to radical abstraction, making this position ideal for selective halogenation using N-bromosuccinimide (NBS) and a radical initiator like benzoyl peroxide (BPO) or azobisisobutyronitrile (AIBN).

Large-Scale Protocol:

Materials and Reagents:

Reagent	Grade	Supplier	Notes
Methyl 4-chloro-2-methylbenzoate	≥98%	Various	Starting material[11][12]
N-Bromosuccinimide (NBS)	Reagent Grade	Various	Brominating agent
Benzoyl Peroxide (BPO)	Reagent Grade	Various	Radical initiator
Carbon Tetrachloride	Anhydrous, ACS Grade	Various	Solvent (Note: Use of a less toxic alternative like chlorobenzene is recommended for large-scale production)

Procedure:

• Reactor Setup: Charge a reactor equipped with a reflux condenser and a mechanical stirrer with Methyl 4-chloro-2-methylbenzoate (1.0 eq) and carbon tetrachloride (or a suitable alternative solvent).

• Reagent Addition: Add N-bromosuccinimide (1.05 eq) and a catalytic amount of benzoyl peroxide (0.02 eq).

• Reaction: Heat the mixture to reflux (approximately 77 °C for carbon tetrachloride) and maintain for 2-4 hours. The reaction can be initiated with a UV lamp if desired. Monitor the reaction by TLC or GC until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter off the succinimide byproduct.

  • Wash the filtrate with a 10% aqueous solution of sodium thiosulfate to remove any remaining bromine, followed by water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude Methyl 4-chloro-2-(bromomethyl)benzoate. This intermediate can often be used in the next step without further purification.

Step 2: Sommelet Reaction for Aldehyde Formation

Rationale: The Sommelet reaction provides a classical method for converting a benzyl halide to an aldehyde using hexamine (hexamethylenetetramine).[13] The reaction proceeds through the formation of a quaternary ammonium salt, which is then hydrolyzed to the aldehyde.

Large-Scale Protocol:

Materials and Reagents:

Reagent	Grade	Supplier	Notes
Methyl 4-chloro-2-(bromomethyl)benzoate	Crude from Step 1	-	Starting material
Hexamine (Hexamethylenetetramine)	Reagent Grade	Various	Reagent
Acetic Acid	Glacial	Various	Solvent
Water	Deionized	-	For hydrolysis

Procedure:

• Salt Formation: In a suitable reactor, dissolve the crude Methyl 4-chloro-2-(bromomethyl)benzoate (1.0 eq) in a mixture of acetic acid and water.

• Hexamine Addition: Add hexamine (1.1 eq) to the solution and stir the mixture at room temperature for 2-4 hours to form the quaternary ammonium salt.

• Hydrolysis: Heat the reaction mixture to reflux for 2-6 hours to effect hydrolysis of the salt to the aldehyde.

• Work-up:

  • Cool the reaction mixture and dilute with water.

  • Extract the product with a suitable organic solvent such as ethyl acetate.

  • Wash the combined organic extracts with water, a saturated solution of sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or recrystallization to obtain pure Methyl 4-chloro-2-formylbenzoate.

Conclusion

This guide has detailed two viable and scalable synthetic routes for the large-scale production of Methyl 4-chloro-2-formylbenzoate. Route A, the Fischer-Speier esterification of 4-chloro-2-formylbenzoic acid, is a direct and efficient method when the starting carboxylic acid is economically viable. Route B, a two-step process from Methyl 4-chloro-2-methylbenzoate via bromination and subsequent Sommelet reaction, provides a versatile alternative. The choice of the optimal route will depend on a thorough economic and logistical analysis of starting material availability and cost. Both protocols are designed to be robust and adaptable to industrial-scale equipment and safety standards.

References

• Capot Chemical. (2025, December 23). MSDS of 4-Chloro-2-formylbenzoic acid. [Link]

• Wikipedia. Sommelet reaction. [Link]

• Wikipedia. Hass–Bender oxidation. [Link]

• Wikipedia. Fischer–Speier esterification. [Link]

• Organic Chemistry Portal. Fischer Esterification. [Link]

• ResearchGate. Fischer-Speier esterification | Request PDF. [Link]

• Patsnap. (2025, April 1). Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation. [Link]

• Unknown. Fischer Esterification. [Link]

• PubChem. Methyl 4-Chloro-2-methylbenzoate. [Link]

• Organic Syntheses. ethyl 4-methylbenzoate. [Link]

• Venkatasai Life Sciences. 4-chloro-2-formyl-benzoic acid | 4657-56-1. [Link]

• Google Patents.

• SciSpace. Methyl 4‐(bromomethyl)benzoate. [Link]

• PubChem. Methyl 2-chloro-4-methylbenzoate. [Link]

• ResearchGate. (PDF) Methyl 4-bromobenzoate. [Link]

• PubChem. Methyl 4-(bromomethyl)benzoate. [Link]

• PubChem. Methyl 4-hydroxy-2-methylbenzoate. [Link]

• ResearchGate. (PDF) Methyl 2-(4-hydroxybenzoyl)benzoate. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 4-chloro-2-formylbenzoate

Introduction

Methyl 4-chloro-2-formylbenzoate is a key intermediate in the synthesis of pharmaceuticals and advanced materials. Its bifunctional nature, possessing both an aldehyde and a methyl ester, makes it a versatile building block. However, the synthesis, typically involving the selective oxidation of the methyl group of Methyl 4-chloro-2-methylbenzoate, is often plagued by side reactions that can significantly reduce yield and complicate purification.

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive troubleshooting resource. It is designed to help diagnose and resolve common issues encountered during the synthesis of Methyl 4-chloro-2-formylbenzoate, ensuring higher yields, greater purity, and more reliable results.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific problems that may arise during the synthesis and work-up of Methyl 4-chloro-2-formylbenzoate.

Q1: My reaction yield is significantly lower than expected. What are the likely causes?

A1: Low yields are a common issue and can stem from several factors:

• Incomplete Oxidation: The primary cause is often the incomplete conversion of the starting material, Methyl 4-chloro-2-methylbenzoate. This can be diagnosed by the presence of a significant amount of starting material in your crude NMR or TLC analysis.

  • Troubleshooting:

    • Increase Reaction Time: Extend the reaction time and monitor progress by TLC or GC-MS.

    • Optimize Temperature: Ensure the reaction is maintained at the optimal temperature. For many oxidation reactions, a specific temperature range is crucial for both activation and preventing side reactions.

    • Reagent Stoichiometry: Verify the stoichiometry of your oxidizing agent. A slight excess may be necessary to drive the reaction to completion, but a large excess can lead to over-oxidation.

• Over-oxidation: The desired aldehyde product can be further oxidized to the corresponding carboxylic acid (4-chloro-2-methoxycarbonylbenzoic acid). This is especially prevalent with strong oxidizing agents or prolonged reaction times.

  • Troubleshooting:

    • Choice of Oxidant: Employ a milder or more selective oxidizing agent. Reagents like manganese dioxide (MnO₂) or ceric ammonium nitrate (CAN) are often used for the selective oxidation of benzylic methyl groups to aldehydes.

    • Controlled Addition: Add the oxidizing agent portion-wise or via a syringe pump to maintain a low concentration and minimize over-oxidation.

• Product Degradation: The product itself can be sensitive to the reaction conditions. Aldehydes can be prone to air oxidation, especially at elevated temperatures or in the presence of light.[1]

  • Troubleshooting:

    • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent air oxidation.[2]

    • Work-up Conditions: Ensure the work-up procedure is not overly harsh. Avoid prolonged exposure to strong acids or bases if possible.

Q2: I see an unexpected peak in my NMR spectrum corresponding to a carboxylic acid. What is it and how can I remove it?

A2: This is a classic sign of over-oxidation, resulting in the formation of 4-chloro-2-methoxycarbonylbenzoic acid . This impurity has very similar polarity to the starting material and can be challenging to remove by standard column chromatography alone.

• Identification: The carboxylic acid proton will appear as a broad singlet far downfield in the ¹H NMR spectrum (typically >10 ppm).

• Removal Protocol:

  • Dissolution: Dissolve the crude product mixture in a suitable organic solvent like ethyl acetate or dichloromethane.

  • Basic Wash: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The basic solution will deprotonate the carboxylic acid impurity, forming its water-soluble sodium salt.[3]

  • Separation: Gently shake the funnel, venting frequently to release CO₂ gas. Separate the aqueous layer.

  • Repeat: Repeat the wash with NaHCO₃ solution two more times to ensure complete removal.

  • Final Wash & Dry: Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Q3: My final product seems to have hydrolyzed back to the carboxylic acid during work-up. How can I prevent this?

A3: Hydrolysis of the methyl ester to the corresponding carboxylic acid (4-chloro-2-formylbenzoic acid) can occur under either acidic or basic work-up conditions.[4]

• Under Basic Conditions (Saponification): This is an irreversible process and is more likely to occur if strong bases (like NaOH or KOH) are used at elevated temperatures.[4]

  • Prevention: Use milder bases like sodium bicarbonate for neutralization, and perform washes at room temperature or below.

• Under Acidic Conditions: This is a reversible reaction, driven to the product side by an excess of water.[4]

  • Prevention: Minimize the time the product is in contact with aqueous acid. Use just enough acid to neutralize the reaction mixture and proceed with extraction promptly.

Q4: I am attempting a Sommelet reaction to synthesize the aldehyde, but I'm getting a significant amount of the benzyl amine as a byproduct. Why?

A4: The Sommelet reaction converts a benzyl halide to an aldehyde using hexamine.[5] However, depending on the hydrolysis conditions, the intermediate quaternary ammonium salt can break down to form the corresponding benzyl amine, a side reaction known as the Delépine reaction.[5]

• Troubleshooting:

  • Control Hydrolysis: The key is careful control of the hydrolysis step. The reaction is typically worked up with an acid to hydrolyze the imine intermediate. The pH should be carefully controlled, often in the range of 3-4, to favor aldehyde formation.[6]

  • Reaction Time: Ensure the initial reaction with hexamine has gone to completion before initiating hydrolysis.

In-Depth Analysis of Key Side Reactions

Over-oxidation to Carboxylic Acid

The most common side reaction is the oxidation of the desired formyl group (-CHO) to a carboxylic acid (-COOH). Aromatic aldehydes are particularly susceptible to this, a process which can even occur via autoxidation with atmospheric oxygen.[7]

Mechanism: The oxidation typically proceeds via a radical mechanism or through the formation of a hydrate intermediate which is then further oxidized. The electron-withdrawing nature of the chloro and methyl ester groups on the aromatic ring can influence the susceptibility of the aldehyde to oxidation.

Ester Hydrolysis

The methyl ester group is an ester and is therefore susceptible to hydrolysis under both acidic and basic conditions.

• Base-Catalyzed Hydrolysis (Saponification): This involves the nucleophilic attack of a hydroxide ion on the ester carbonyl carbon. This is generally an irreversible process as the resulting carboxylate is deprotonated and resonance-stabilized.

• Acid-Catalyzed Hydrolysis: This is a reversible process where the ester is protonated, making the carbonyl carbon more electrophilic for attack by water. An excess of water is required to drive the reaction to completion.[4] In some sterically hindered cases, an alternative BAl2 mechanism, involving an SN2 attack on the methyl group, can occur, although this is less common for this substrate.[8]

Preventative Measures & Protocol Optimization

• Choice of Starting Material: Ensure the purity of your starting material, Methyl 4-chloro-2-methylbenzoate. Impurities can interfere with the reaction and complicate purification.

• Reaction Monitoring: Actively monitor the reaction using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). This allows you to stop the reaction once the starting material is consumed, preventing the formation of over-oxidation products.

• Inert Atmosphere: For oxidation reactions, purging the reaction vessel with an inert gas like nitrogen or argon can significantly reduce side reactions caused by atmospheric oxygen.[2]

• Purification Strategy: Plan your purification strategy in advance. Knowing the potential impurities allows for a more targeted approach. For instance, an acid/base wash is highly effective for removing carboxylic acid byproducts.[3]

Experimental Protocols

Protocol 1: Synthesis via Oxidation of Methyl 4-chloro-2-methylbenzoate

This protocol is a general guideline. The specific oxidizing agent, solvent, and temperature should be optimized based on literature precedents for similar substrates.

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add Methyl 4-chloro-2-methylbenzoate (1.0 eq) and a suitable solvent (e.g., acetic acid, acetonitrile).

• Inert Atmosphere: Flush the system with nitrogen or argon.

• Reagent Addition: Add the chosen oxidizing agent (e.g., MnO₂, CAN, or a catalytic system like TEMPO/NaOCl) portion-wise or via dropping funnel at the desired reaction temperature.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 20% ethyl acetate in hexanes mobile phase).

• Quenching: Once the starting material is consumed, cool the reaction to room temperature and quench appropriately (e.g., by adding a saturated solution of sodium sulfite for MnO₂).

• Work-up: Filter off any solids and transfer the filtrate to a separatory funnel. Dilute with an organic solvent (e.g., ethyl acetate) and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Protocol 2: Purification via Acid/Base Extraction

• Dissolve the crude product containing acidic impurities in ethyl acetate.

• Transfer to a separatory funnel and wash three times with saturated aqueous NaHCO₃ solution.

• Combine the aqueous layers and back-extract with a small amount of ethyl acetate to recover any dissolved product.

• Combine all organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the purified product.

Visualizations

Reaction Scheme & Common Side Products

Caption: Main synthesis pathway and key side products.

Troubleshooting Workflow for Low Yield

Caption: Decision tree for troubleshooting low reaction yields.

Data Summary Table

Compound Name	Structure	Common Cause	Analytical Signature (¹H NMR)	Removal Method
Starting Material	Methyl 4-chloro-2-methylbenzoate	Incomplete Reaction	Singlet ~2.5 ppm (Ar-CH₃)	Drive reaction to completion
Over-oxidation Product	4-chloro-2-methoxycarbonylbenzoic acid	Harsh Oxidizing Conditions	Broad singlet >10 ppm (COOH)	Saturated NaHCO₃ wash
Hydrolysis Product	4-chloro-2-formylbenzoic acid	Acidic/Basic Work-up	Broad singlet >10 ppm (COOH), Singlet ~10 ppm (CHO)	Saturated NaHCO₃ wash

References

• BenchChem. (n.d.). Troubleshooting side reactions in Methyl 4-formylbenzoate synthesis.
• ResearchGate. (2023). Oxidative degradation of fragrant aldehydes. Autoxidation by molecular oxygen.
• Organic Chemistry Portal. (n.d.). Aldehyde synthesis by oxidation of alcohols and rearrangements.
• ACS Sustainable Chemistry & Engineering. (n.d.). Photoinduced Protocol for Aerobic Oxidation of Aldehydes to Carboxylic Acids under Mild Conditions.
• Wikipedia. (n.d.). Sommelet reaction.
• Guidechem. (n.d.). How is Methyl 4-formylbenzoate prepared and purified?.
• Name Reactions in Organic Synthesis. (n.d.). Sommelet Reaction. Retrieved from a resource on organic chemistry name reactions.
• BenchChem. (n.d.). A Comparative Guide to the Characterization of Methyl 4-formylbenzoate and Its Derivatives.
• ChemicalBook. (n.d.). Methyl 4-formylbenzoate synthesis.
• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction.
• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction.
• BenchChem. (n.d.). Hydrolysis of Methyl 4-formylbenzoate back to the carboxylic acid.
• BenchChem. (n.d.). Dealing with the air sensitivity of Methyl 4-formylbenzoate during reactions.
• Google Patents. (n.d.). US4321412A - Preparation of aromatic aldehydes by the Sommelet reaction.
• YouTube. (2022). Alcohols to Aldehydes, Part 2: Oxidations with Catalytic TEMPO and Related Aminoxyl Radicals.
• Sigma-Aldrich. (n.d.). Methyl 4-chloro-2-formylbenzoate.
• LookChem. (n.d.). Sommelet Reaction - Chempedia.
• BenchChem. (n.d.). Challenges in the work-up procedure for Methyl 4-formylbenzoate reactions.
• Wikipedia. (n.d.). Vilsmeier–Haack reaction.
• ScienceDirect. (n.d.). THE VILSMEIER-HAACK REACTION ON METHYL HOMOLOGUES OF N-BENZYLTETRAHYDROCARBAZOLE.
• International Journal of Pharmaceutical Sciences and Research. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• ResearchGate. (n.d.). Oxidation of aromatic aldehydes to their carboxylic acid.
• Google Patents. (n.d.). EP0028725A1 - Process for the preparation of aromatic aldehydes according to the Sommelet reaction.
• CAMEO Chemicals - NOAA. (n.d.). METHYL-P-FORMYLBENZOATE.
• PubChem. (n.d.). Methyl 4-Chloro-2-methylbenzoate.
• PubChem. (n.d.). Methyl 4-Formylbenzoate.
• AChemBlock. (n.d.). Methyl 2-chloro-4-formylbenzoate 97%.
• Google Patents. (n.d.). WO2008044895A1 - The process of isolating methyl-4-formylbenzoate and dimethylterephtalate.
• Google Patents. (n.d.). CN101434545A - Method for preparing methyl p-chloromethyl benzoate.
• Chemistry Stack Exchange. (2020). Unusual hydrolysis of methyl 2,4,6‐trimethylbenzoate.
• Arkivoc. (2015). A mild and convenient oxidative transformation of aldehydes to methyl esters using iodosobenzene in combination with KBr.
• CORA. (2017). Impurity occurrence and removal in crystalline products from process reactions.
• BYJU'S. (n.d.). NCERT Solutions for Class 12 Chemistry Chapter 12 Aldehydes, Ketones and Carboxylic Acids.
• ResearchGate. (2015). A mild and convenient oxidative transformation of aldehydes to methyl esters using iodosobenzene in combination with KBr.

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troubleshooting guide for reactions involving Methyl 4-chloro-2-formylbenzoate

Technical Support Center: Methyl 4-chloro-2-formylbenzoate

A Senior Application Scientist's Guide to Navigating Common Synthetic Challenges

Welcome to the troubleshooting and support center for reactions involving Methyl 4-chloro-2-formylbenzoate (CAS 1001336-16-8). This guide is designed for chemistry professionals in research and development. Here, we address common experimental hurdles in a direct question-and-answer format, grounded in chemical principles and practical, field-tested solutions.

Section 1: Starting Material Stability and Purity

Question: My reaction is giving low yields and multiple side products. Could my starting material, Methyl 4-chloro-2-formylbenzoate, be the issue?

Answer: Absolutely. The stability and purity of Methyl 4-chloro-2-formylbenzoate are critical for successful reactions. This molecule possesses two key reactive sites: an aldehyde and a methyl ester. The aldehyde group is particularly susceptible to oxidation.

Root Cause Analysis:

• Air Sensitivity: Like many aromatic aldehydes, Methyl 4-chloro-2-formylbenzoate can be sensitive to prolonged air exposure.[1][2] The aldehyde moiety (-CHO) can oxidize to the corresponding carboxylic acid, 2-carbomethoxy-5-chlorobenzoic acid. This oxidation can be catalyzed by light and trace metal impurities.[1][3]

• Signs of Degradation: A pure sample should be a white or off-white solid. A noticeable yellowing may indicate the formation of oxidized impurities.[3]

• Moisture: The presence of moisture can be problematic, especially in reactions involving organometallics or other water-sensitive reagents. The material safety data sheet advises avoiding moisture.[4]

Troubleshooting Protocol:

• Assess Purity: Before use, verify the purity of your starting material.

  • NMR Spectroscopy: Check for the characteristic aldehyde proton singlet (typically ~10 ppm) and the methyl ester singlet (~3.9 ppm). The presence of a broad singlet corresponding to a carboxylic acid proton (>10 ppm) is a clear sign of oxidation.

  • Thin Layer Chromatography (TLC): Run a TLC against a fresh or trusted batch. The oxidized acid byproduct will typically appear as a more polar spot (lower Rf) that may streak.

• Implement Proper Storage and Handling:

  • Storage: Store the reagent in a tightly sealed container, preferably under an inert atmosphere (Nitrogen or Argon), in a cool, dark place.[3]

  • Handling: For sensitive reactions, weigh and transfer the material in a glovebox or under a positive flow of inert gas to minimize air exposure.[3]

• Purification of Starting Material (if necessary): If significant degradation is suspected, recrystallization can be an effective purification method.

  • Solvent Selection: Choose a solvent system in which the compound has high solubility at elevated temperatures and low solubility at room temperature or below (e.g., ethanol/water, ethyl acetate/hexanes).

  • Procedure: Dissolve the solid in a minimum amount of the hot solvent. Allow it to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation. Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly under vacuum.

Section 2: Reaction Troubleshooting

Question: I'm attempting a condensation reaction (e.g., Knoevenagel, Wittig) and observing no product or very low conversion. What should I investigate?

Answer: Low or no conversion in reactions targeting the aldehyde group is a common but solvable issue. The problem can typically be traced to reagent deactivation, suboptimal reaction conditions, or steric hindrance. The logical flow below can help diagnose the root cause.

Caption: Troubleshooting Decision Tree for Low Reaction Yield.

Detailed Breakdown:

• Starting Material Integrity: As detailed in the previous section, an oxidized starting material lacks the required aldehyde functionality for the condensation and will halt your reaction before it begins.[3]

• Reagent & Solvent Quality:

  • Bases: Many condensation reactions require a base (e.g., piperidine, LDA, NaH). Ensure your base is not quenched by moisture or degraded from improper storage. Use freshly opened bottles or titrate to determine activity where applicable.

  • Solvents: Use anhydrous solvents, especially for moisture-sensitive reactions like the Wittig reaction.[3] Traces of water can protonate and deactivate key intermediates like ylides or enolates.

  • Nucleophile: Ensure the active nucleophile (e.g., malononitrile, phosphonium salt) is pure and has not degraded.

• Reaction Conditions:

  • Temperature: The ortho-formyl group, crowded by the adjacent chloro and carbomethoxy groups, can lead to steric hindrance. This may slow the reaction rate, requiring higher temperatures or longer reaction times than similar, unhindered substrates.

  • Inert Atmosphere: If using air-sensitive reagents (e.g., organolithiums, strong bases), ensure the reaction is performed under a positive pressure of nitrogen or argon.[3]

• Steric Hindrance: The substitution pattern of Methyl 4-chloro-2-formylbenzoate makes the aldehyde sterically more demanding than, for example, its 4-formyl isomer. If your nucleophile is particularly bulky, the reaction may be inherently difficult. Consider using a less hindered nucleophile or a more potent catalytic system to overcome the activation energy barrier.

Question: My reaction works, but I'm isolating a significant byproduct. How can I identify and prevent it?

Answer: Side reactions often stem from the bifunctional nature of the starting material. Identifying the byproduct is key to diagnosing the unintended reaction pathway.

Caption: Reactivity Map of Methyl 4-chloro-2-formylbenzoate.

Common Side Reactions and Prevention Strategies:

Observed Byproduct	Potential Side Reaction	Causality & Prevention Strategy
2-Carbomethoxy-5-chlorobenzoic acid	Oxidation of Aldehyde	Cause: Presence of air or an oxidizing agent. The aldehyde is readily oxidized.[1] Prevention: Perform the reaction under an inert atmosphere (N₂ or Ar). Use deoxygenated solvents. Avoid unnecessary exposure to air during workup.[3]
4-Chloro-2-(hydroxymethyl)benzoic acid or its methyl ester	Cannizzaro Reaction or Reduction	Cause: Aromatic aldehydes without α-hydrogens can undergo self-oxidation and reduction (Cannizzaro reaction) in the presence of a strong base.[5] Alternatively, if a reducing agent is present (e.g., NaBH₄ used for a different purpose), the aldehyde can be reduced. Prevention: Avoid using strong, concentrated bases if possible. If a base is required, use a non-nucleophilic or sterically hindered base and add it slowly at a low temperature.
Product from reaction at the ester group	Ester Hydrolysis or Transesterification	Cause: Strong acidic or basic conditions can hydrolyze the methyl ester to a carboxylic acid. If another alcohol is used as a solvent, transesterification can occur.[1] Prevention: Maintain a neutral pH where possible. If acidic or basic conditions are unavoidable, keep reaction times and temperatures to a minimum. Use aprotic solvents unless an alcohol is a required reagent.
Product from displacement of chloride	Nucleophilic Aromatic Substitution (SNAr)	Cause: The benzene ring is activated towards SNAr by the electron-withdrawing formyl and ester groups. Strong nucleophiles (e.g., amines, alkoxides) under forcing conditions (high heat) can displace the chloride. Prevention: Use the mildest possible reaction conditions (temperature, time). Protect the aldehyde group if necessary to reduce the ring's activation, though this adds synthetic steps.

Experimental Protocol: A Case Study in Chemoselectivity (Wittig Reaction)

This protocol for a Wittig reaction is designed to favor reaction at the aldehyde while minimizing side reactions.

• Apparatus Setup: Assemble oven-dried glassware (a two-neck round-bottom flask with a condenser and nitrogen inlet) while hot and allow it to cool under a stream of nitrogen.

• Ylide Generation: In the reaction flask, suspend the appropriate phosphonium salt (e.g., benzyltriphenylphosphonium chloride, 1.1 eq) in anhydrous THF. Cool the suspension to 0 °C in an ice bath. Add a strong, non-nucleophilic base (e.g., NaH or KHMDS, 1.05 eq) portion-wise. Allow the mixture to warm to room temperature and stir for 1-2 hours until the characteristic color of the ylide forms.

• Aldehyde Addition: Dissolve Methyl 4-chloro-2-formylbenzoate (1.0 eq) in a minimum amount of anhydrous THF in a separate flask under nitrogen. Using a syringe or cannula, slowly add this solution to the cooled (0 °C) ylide solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir. Monitor the consumption of the starting aldehyde by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate mobile phase).

• Work-up: Once the reaction is complete, quench carefully by slowly adding a saturated aqueous solution of ammonium chloride at 0 °C. Extract the product into an organic solvent like ethyl acetate. Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Filter and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel to separate the desired alkene from triphenylphosphine oxide and any unreacted starting material.

This detailed, step-wise approach ensures that reagents are added in a controlled manner, minimizing the potential for side reactions and maximizing the yield of the desired product.[3]

References

• Capot Chemical (2025). Material Safety Data Sheet - Methyl 4-chloro-2-formylbenzoate. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 15294, Methyl 4-formylbenzoate. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 22349978, Methyl 4-chloro-2-methylbenzoate. [Link]

• University of Rochester, Department of Chemistry. How To: Troubleshoot a Reaction. [Link]

• Autech Industry Co.,Ltd. MSDS of Methyl 4-chloro-2-formylbenzoate. [Link]

• Online Chemistry Notes (2022). Aromatic Aldehydes and Ketones - Preparation and Properties. [Link]

Sources

• 1. METHYL-P-FORMYLBENZOATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. Page loading... [guidechem.com]
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• 4. capotchem.com [capotchem.com]
• 5. Aromatic Aldehydes and Ketones - Preparation and Properties [chemicalnote.com]

Technical Support Center: Optimizing Reactions with Methyl 4-chloro-2-formylbenzoate

Welcome to the technical support center for Methyl 4-chloro-2-formylbenzoate (MCFB). This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of working with this versatile trifunctional building block. Here, we provide in-depth, field-proven insights to help you troubleshoot common experimental hurdles and optimize your reaction conditions for maximum yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactivity considerations for Methyl 4-chloro-2-formylbenzoate?

Methyl 4-chloro-2-formylbenzoate possesses three key functional groups: an aldehyde, a methyl ester, and an aryl chloride. Their relative reactivity is crucial for planning selective transformations.

• Aldehyde: This is generally the most reactive site, susceptible to nucleophilic attack, oxidation, and reduction. It readily participates in reactions like Wittig olefination, reductive amination, and aldol condensations.[1]

• Methyl Ester: The ester is less electrophilic than the aldehyde and is generally stable to mild reducing agents (e.g., NaBH(OAc)₃) and conditions used for modifying the aldehyde. It can be hydrolyzed under strong acidic or basic conditions.

• Aryl Chloride: The chloro group is the least reactive under standard nucleophilic substitution conditions. However, it is an excellent handle for transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Heck, or Buchwald-Hartwig aminations.

Q2: What are the recommended storage and handling conditions for MCFB?

Proper storage is critical to maintain the integrity of MCFB, particularly the aldehyde group, which is prone to oxidation.

• Storage: Store in a tightly sealed container in a cool, dry place under an inert atmosphere (e.g., nitrogen or argon).[2] Avoid exposure to moisture and light.[3] Prolonged exposure to air can lead to the oxidation of the aldehyde to the corresponding carboxylic acid.[4][5]

• Handling: Use personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle the compound in a well-ventilated fume hood to avoid inhalation of dust.[3][6]

Q3: Which analytical techniques are best for monitoring reaction progress and purity?

A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of the consumption of starting material and the appearance of products.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides accurate monitoring of conversion and can help identify major products and byproducts by their mass.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable for confirming the structure of the final product and identifying impurities. The aldehyde proton typically appears as a singlet around 10 ppm.

Troubleshooting Guide: Common Reactions & Issues

This section addresses specific problems you may encounter during common synthetic transformations involving Methyl 4-chloro-2-formylbenzoate.

Problem 1: Low Yield or Incomplete Conversion in Reductive Amination

Reductive amination is a cornerstone reaction, but its success hinges on the delicate balance between imine formation and reduction.

Potential Causes & Solutions

• Inefficient Imine Formation: The initial condensation between the aldehyde and the amine to form an iminium ion is the rate-limiting step and is reversible.[1]

  • Solution 1: Catalytic Acid. The reaction is catalyzed by mild acid. Add 0.5-1.0 equivalent of acetic acid to the reaction mixture. This protonates the carbonyl oxygen, making the aldehyde more electrophilic, but avoids significant protonation of the amine nucleophile.[1][7]

  • Solution 2: Water Removal. Imine formation produces water, which can push the equilibrium back to the starting materials.[1] Add a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves (3Å or 4Å) to the reaction.

• Suboptimal Reducing Agent: The choice of reducing agent is critical for selectively reducing the iminium ion without affecting the starting aldehyde or the ester.

  • Solution 1: Use a Mild, Selective Reagent. Sodium triacetoxyborohydride (NaBH(OAc)₃, STAB) is the reagent of choice for one-pot reductive aminations.[7][8] It is mild enough not to reduce the aldehyde but readily reduces the protonated imine (iminium ion).[1][7][9] Unlike sodium borohydride (NaBH₄), which can reduce the aldehyde directly, STAB offers superior selectivity.[10]

  • Solution 2: Ensure Reagent Quality. NaBH(OAc)₃ is moisture-sensitive.[8][9][11][12] Use a freshly opened bottle or ensure it has been stored in a desiccator. Degradation of the reagent will lead to lower yields.

• Incorrect Solvent System: The solvent can significantly impact the reaction.

  • Solution: Dichloroethane (DCE) is the preferred solvent for reductive aminations using NaBH(OAc)₃.[7][10] Tetrahydrofuran (THF) is also a suitable alternative.[7][12] Protic solvents like methanol are generally not recommended with NaBH(OAc)₃ as they can react with the reagent.[9][10][13]

Data Summary: Reductive Amination Reagents

Reagent	Common Solvents	Key Advantages	Key Disadvantages
NaBH(OAc)₃ (STAB)	DCE, THF, CH₂Cl₂	Mild, selective for iminium ions; allows for one-pot procedure.[7][13]	Moisture sensitive; reacts with protic solvents.[8][9][10]
NaBH₃CN	Methanol, Ethanol	Tolerates acidic pH (3-4); water-stable.[10]	Highly toxic (releases HCN at low pH).
NaBH₄	Methanol, Ethanol	Inexpensive and powerful.	Can reduce the starting aldehyde; requires a two-step process (pre-formation of imine).[10]

Troubleshooting Workflow: Reductive Amination

Caption: Decision workflow for troubleshooting low yields in reductive amination.

Problem 2: Side Products in Wittig Olefination

The Wittig reaction is highly effective for converting the aldehyde to an alkene, but side reactions can complicate purification.[14]

Potential Causes & Solutions

• Degradation of the Ylide: Phosphonium ylides can be sensitive to air and moisture, especially unstabilized ylides.

  • Solution: Perform the reaction under an inert atmosphere (nitrogen or argon). Use anhydrous solvents (e.g., THF, diethyl ether) and oven-dried glassware.[5]

• Poor Stereoselectivity: The geometry (E/Z) of the resulting alkene can be difficult to control.

  • Solution 1 (for Z-alkenes): With unstabilized ylides, using salt-free conditions and polar aprotic solvents like DMF can favor the Z-isomer.[14]

  • Solution 2 (for E-alkenes): Using stabilized ylides (containing an electron-withdrawing group) generally favors the E-isomer. The Schlosser modification, which involves deprotonation/reprotonation of the betaine intermediate at low temperatures, can also be employed to enhance E-selectivity.[14]

• Difficult Purification: The triphenylphosphine oxide (Ph₃P=O) byproduct can be challenging to remove.

  • Solution 1: Chromatography. Careful column chromatography on silica gel is the most common method.

  • Solution 2: Precipitation/Extraction. In some cases, Ph₃P=O can be precipitated by adding a non-polar solvent like hexane or ether and filtering. Alternatively, for less polar products, washing the organic extract with water may help remove some of the more polar byproduct.

Problem 3: Low Reactivity or Catalyst Deactivation in Suzuki Cross-Coupling

The aryl chloride in MCFB is a robust handle for C-C bond formation via Suzuki coupling, but aryl chlorides are less reactive than the corresponding bromides or iodides.[15]

Potential Causes & Solutions

• Insufficiently Active Catalyst: Standard Pd(PPh₃)₄ may not be active enough for the oxidative addition step with an aryl chloride.

  • Solution: Use a more electron-rich and sterically hindered phosphine ligand. Ligands such as SPhos or XPhos, in combination with a palladium source like Pd₂(dba)₃ or Pd(OAc)₂, form highly active catalysts capable of coupling aryl chlorides, often at room temperature.[16][17]

• Inappropriate Base or Solvent: The base is crucial for activating the boronic acid to facilitate transmetalation.[16]

  • Solution: A common and effective combination is a carbonate base (e.g., K₂CO₃, Cs₂CO₃) in a solvent mixture like dioxane/water or toluene/water. The aqueous phase is essential for dissolving the base and promoting the reaction. For base-sensitive substrates, milder bases like potassium fluoride (KF) can be used.[16]

• Side Reaction: Protodeborylation: The boronic acid starting material can decompose (hydrolyze) back to the corresponding arene, especially with heteroaryl boronic acids or under harsh conditions.[15]

  • Solution: Use a stoichiometric excess (e.g., 1.2-1.5 equivalents) of the boronic acid. Ensure the reaction is properly deoxygenated, as oxygen can accelerate decomposition pathways.

Experimental Protocol: Suzuki Coupling of MCFB

• Setup: To an oven-dried Schlenk flask, add Methyl 4-chloro-2-formylbenzoate (1.0 eq.), the desired arylboronic acid (1.3 eq.), and potassium carbonate (2.5 eq.).

• Catalyst Loading: In a glovebox or under a positive flow of nitrogen, add the palladium source (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., SPhos, 4 mol%).

• Solvent Addition: Add degassed dioxane and water (e.g., in a 4:1 ratio).

• Reaction: Heat the mixture (e.g., to 80-100 °C) and monitor by LC-MS.

• Work-up: After completion, cool the reaction, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualization: Suzuki Catalytic Cycle

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• LifeChem Pharma. (n.d.). Safety And Handling Guidelines For Sodium Triacetoxyborohydride.
• BenchChem. (n.d.). Synthesis of Sodium Triacetoxyborohydride for Laboratory Use: A Technical Guide.
• MSDS of Methyl 4-chloro-2-formylbenzoate. (n.d.).
• ChemicalBook. (n.d.). methyl 4-chloro-2-formylbenzoate CAS#: 1001336-16-8.
• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride.
• Burke, S. D., & Danheiser, R. L. (Eds.). (1999). Handbook of Reagents for Organic Synthesis: Oxidizing and Reducing Agents. John Wiley & Sons.
• Science madness Wiki. (2022). Sodium triacetoxyborohydride.
• Reddit. (2025). I can't get my reductive amination to work - is it a good idea to replace DCE with MeOH?
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Low Yields in Reactions with Methyl (4-Formylphenyl)carbamate.
• Organic Chemistry Reactions. (n.d.). Reductive Amination - Common Conditions.
• Wikipedia. (n.d.). Wittig reaction.
• BenchChem. (n.d.). Dealing with the air sensitivity of Methyl 4-formylbenzoate during reactions.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• National Center for Biotechnology Information. (n.d.). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.
• CAMEO Chemicals - NOAA. (n.d.). METHYL-P-FORMYLBENZOATE.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.

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• 10. Reductive Amination - Common Conditions [commonorganicchemistry.com]
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• 16. Suzuki Coupling [organic-chemistry.org]
• 17. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude Methyl 4-chloro-2-formylbenzoate

Introduction: Methyl 4-chloro-2-formylbenzoate is a critical bifunctional intermediate in the synthesis of pharmaceuticals and advanced materials. The purity of this reagent is paramount, as contaminants can lead to significant side reactions, reduced yields, and compromised final product integrity. This guide provides in-depth troubleshooting advice and validated protocols for researchers, scientists, and drug development professionals to effectively remove impurities from crude Methyl 4-chloro-2-formylbenzoate.

Troubleshooting Guide

This section addresses common issues encountered during the purification of Methyl 4-chloro-2-formylbenzoate in a question-and-answer format, focusing on the underlying chemical principles.

Question 1: My crude product is a dark, oily residue. What are the likely impurities and how should I approach purification?

Answer: A dark, oily appearance typically indicates the presence of polymeric byproducts or highly conjugated impurities, often arising from side reactions during the synthesis, such as the oxidation of the starting material, methyl 4-chloro-2-methylbenzoate. The primary impurity of concern is often the unreacted starting material or the corresponding carboxylic acid, 4-chloro-2-formylbenzoic acid, which can result from hydrolysis of the ester.

Your first step should be an analytical assessment. A simple Thin Layer Chromatography (TLC) analysis will provide a qualitative overview of the mixture's complexity.

Recommended Initial Approach:

• Aqueous Wash: Dissolve the crude oil in a suitable organic solvent like ethyl acetate or dichloromethane.[1] Wash the organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This will react with any acidic impurities, such as 4-chloro-2-formylbenzoic acid, converting them into their water-soluble sodium salts, which are then easily removed in the aqueous layer.[1] Be sure to vent the separatory funnel frequently, as CO₂ gas may evolve.[1]

• Solvent Removal: After the wash, dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Assess the Result: If the residue is now a solid or a less complex oil, you can proceed with either recrystallization or column chromatography. If it remains a complex mixture, column chromatography is the more robust option.

Question 2: I attempted recrystallization, but the compound "oiled out" instead of forming crystals. What causes this and how can I fix it?

Answer: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or when the solution becomes supersaturated at a temperature where the solute is still molten. This is a common issue when the crude product contains a significant amount of impurities, which depresses the melting point.

Causality & Solutions:

• High Impurity Load: The impurities are preventing the formation of a stable crystal lattice. The solution is to first reduce the impurity level. Consider a pre-purification step like an acid-base wash as described in Question 1, or a quick filtration through a small plug of silica gel.

• Improper Solvent Choice: The solvent may be too nonpolar, causing the compound to separate as a liquid phase upon cooling. An ideal solvent should dissolve the compound well when hot but poorly when cold.[1]

• Rapid Cooling: Cooling the solution too quickly can shock the system, favoring the formation of an amorphous oil over an ordered crystal structure.[1]

Troubleshooting Protocol:

• Re-heat the solution until the oil fully redissolves.

• Add a small amount of a co-solvent in which your compound is less soluble (a "precipitating solvent") until the solution becomes slightly turbid. For instance, if you are using methanol, adding water dropwise can induce crystallization.[2]

• Add a few drops of the primary solvent to redissolve the precipitate and achieve a clear, saturated solution.

• Allow the flask to cool slowly and undisturbed to room temperature, then transfer it to an ice bath to maximize crystal formation.[1][2]

• If crystals still do not form, try scratching the inside of the flask with a glass rod at the solution's surface or adding a "seed crystal" from a previous pure batch.

Question 3: After column chromatography, my product fractions are still contaminated with an impurity that has a very similar Rf value on TLC. How can I improve the separation?

Answer: Co-elution of impurities with similar polarity to the target compound is a frequent challenge in chromatography. The key is to enhance the differential partitioning of the compounds between the stationary and mobile phases.

Strategies for Improved Resolution:

• Optimize the Mobile Phase: A common mobile phase for this compound is a mixture of hexanes and ethyl acetate.[3] To improve separation of close-running spots, you need to decrease the elution strength. Reduce the proportion of the more polar solvent (ethyl acetate). For example, if you were using a 4:1 hexanes:ethyl acetate mixture, try 9:1 or even 19:1.[3] This will increase the retention time of all compounds but may resolve the ones that were previously co-eluting.

• Change the Stationary Phase: Standard silica gel is slightly acidic. Some compounds can interact unpredictably with its surface. Consider using neutral alumina as an alternative stationary phase, which can alter the elution order.[3]

• Employ a Different Solvent System: Sometimes, changing the nature of the solvents can dramatically affect selectivity. For example, replacing ethyl acetate with dichloromethane or tert-butyl methyl ether in your mobile phase can alter the specific interactions with your compounds and the silica gel, leading to better separation.

• Reduce the Load and Flow Rate: Overloading the column is a common cause of poor separation. Use a smaller amount of crude material. Additionally, running the column more slowly (i.e., with less pressure in flash chromatography) allows more time for equilibrium to be established between the mobile and stationary phases, which can significantly improve resolution.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect from the synthesis of Methyl 4-chloro-2-formylbenzoate?

A1: The impurities are highly dependent on the synthetic route. A common synthesis involves the oxidation of Methyl 4-chloro-2-methylbenzoate. In this case, you should anticipate:

• Unreacted Starting Material: Methyl 4-chloro-2-methylbenzoate.

• Over-oxidation Product: Methyl 4-chloro-2-carboxybenzoate (a di-acid mono-ester).

• Hydrolysis Product: 4-chloro-2-formylbenzoic acid, which can form if moisture is present during workup or storage.[4][5]

Q2: What is a good starting point for a recrystallization solvent system?

A2: A mixed solvent system often provides the best results. A good starting point is a polar solvent in which the compound is soluble, paired with a non-polar solvent in which it is less soluble.

• Methanol/Water: Dissolve the crude solid in a minimal amount of hot methanol, then add water dropwise until persistent cloudiness is observed.[2]

• Dichloromethane/Heptane: Dissolve in a minimum of warm dichloromethane, then add heptane to induce precipitation.[2]

The table below summarizes solvent choices.

Solvent System	Dissolving Solvent	Precipitating Solvent	Key Advantages
System 1	Methanol	Water	Good for polar impurities, readily available.
System 2	Dichloromethane	n-Heptane/Hexane	Good for non-polar impurities, low boiling points for easy removal.
System 3	Isopropanol	Water	Higher boiling point than methanol, can be safer.

Q3: How should I store purified Methyl 4-chloro-2-formylbenzoate to prevent degradation?

A3: The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[6][7] Aldehydes can be susceptible to oxidation upon prolonged exposure to air, which could convert the formyl group to a carboxylic acid.[8] Storing under an inert atmosphere (e.g., nitrogen or argon) is recommended for long-term stability.[6] Avoid moisture, as it can lead to hydrolysis of the methyl ester.[4]

Experimental Protocols & Workflows

Workflow for Purification Method Selection

The following diagram illustrates a logical workflow for selecting the appropriate purification strategy based on the initial state of your crude product.

Sources

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• 2. benchchem.com [benchchem.com]
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• 6. methyl 4-chloro-2-formylbenzoate CAS#: 1001336-16-8 [m.chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. Methyl 4-formylbenzoate | 1571-08-0 [chemicalbook.com]

Technical Support Center: Navigating Challenges in the Work-up of Methyl 4-chloro-2-formylbenzoate Reactions

Welcome to the technical support center for Methyl 4-chloro-2-formylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding the synthesis and work-up involving this versatile chemical intermediate. The unique substitution pattern of this molecule, featuring an aldehyde and a methyl ester in an ortho relationship, along with a para-chloro substituent, presents specific challenges that require careful consideration during experimental work-up. This document aims to provide both preventative strategies and corrective actions to ensure high yield and purity of your target compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect after a reaction with Methyl 4-chloro-2-formylbenzoate?

A1: The primary impurities often arise from side reactions involving the two functional groups. These can include:

• 4-chloro-2-(methoxycarbonyl)benzoic acid: This results from the oxidation of the aldehyde group. This is a common issue with benzaldehydes and can be exacerbated by the presence of oxidizing agents or prolonged exposure to air during work-up.[1][2]

• 4-chloro-2-formylbenzoic acid: This is due to the hydrolysis of the methyl ester. This can occur under either acidic or basic conditions during the work-up.[3][4]

• Unreacted starting material: Incomplete reactions are a common source of contamination.

• Byproducts from self-condensation or other side reactions: The reactivity of the aldehyde can lead to various byproducts, depending on the reaction conditions.

Q2: My NMR shows the disappearance of the aldehyde proton and changes in the aromatic region. What could be happening?

A2: The ortho-positioning of the formyl and methyl ester groups can lead to intramolecular reactions, especially under certain pH conditions. One possibility is the formation of a lactone, specifically a phthalide derivative, particularly if the ester is hydrolyzed to a carboxylic acid, which can then react with the aldehyde.[5] Such cyclization would result in a significant change in the NMR spectrum, including the loss of the aldehyde proton signal.

Q3: Is Methyl 4-chloro-2-formylbenzoate particularly sensitive to air or moisture?

A3: Yes, like many benzaldehyde derivatives, the formyl group is susceptible to oxidation to a carboxylic acid upon prolonged exposure to air.[1][2] While the solid compound is generally stable, this sensitivity is more pronounced in solution and during work-up procedures. Additionally, the ester functionality is sensitive to hydrolysis in the presence of water, especially under acidic or basic conditions.[3] Therefore, using anhydrous solvents and performing reactions under an inert atmosphere is recommended.

Q4: What is the best way to purify my product from a reaction involving Methyl 4-chloro-2-formylbenzoate?

A4: The purification method will depend on the nature of your product and the impurities present.

• Aqueous work-up: A standard aqueous work-up can be effective. Washing with a mild base like sodium bicarbonate solution can help remove acidic impurities such as 4-chloro-2-(methoxycarbonyl)benzoic acid or 4-chloro-2-formylbenzoic acid.

• Column chromatography: Silica gel column chromatography is a very effective method for separating the desired product from unreacted starting material and most side products. A gradient of ethyl acetate in hexanes is a common eluent system.

• Recrystallization: If the product is a solid, recrystallization can be an excellent final purification step to achieve high purity.

Troubleshooting Guides

Problem 1: Low yield of the desired product.

Potential Cause	Troubleshooting/Preventative Action
Incomplete Reaction	Monitor the reaction progress closely using TLC or LC-MS. If the reaction has stalled, consider adding more reagent or catalyst, or increasing the reaction temperature if the product is stable under those conditions.
Degradation of Starting Material	Ensure that the Methyl 4-chloro-2-formylbenzoate used is of high purity and has been stored properly under an inert atmosphere. Using freshly opened or purified starting material can improve yields.
Product Loss During Work-up	Be cautious with the pH during aqueous extractions to avoid hydrolysis of the ester or other pH-sensitive functional groups on your product. Minimize the number of extraction and transfer steps. Ensure complete extraction of the product from the aqueous layer by using an appropriate solvent and performing multiple extractions.
Side Reactions	The presence of the chloro-substituent can increase the electrophilicity of the aldehyde, potentially leading to a higher rate of nucleophilic addition side reactions.[6] Carefully control the stoichiometry of reagents and the reaction temperature to minimize these.

Problem 2: Presence of 4-chloro-2-(methoxycarbonyl)benzoic acid impurity.

Potential Cause	Troubleshooting/Preventative Action
Oxidation of the Aldehyde	Perform the reaction and work-up under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen.[1] Degas solvents before use. Avoid unnecessarily long reaction or work-up times.
Presence of Oxidizing Agents	Ensure all reagents are free from oxidizing impurities.
Removal During Work-up	During the aqueous work-up, wash the organic layer with a mild base such as a saturated solution of sodium bicarbonate. The acidic impurity will be deprotonated to its carboxylate salt and move into the aqueous layer.

Problem 3: Presence of 4-chloro-2-formylbenzoic acid impurity.

Potential Cause	Troubleshooting/Preventative Action
Hydrolysis of the Methyl Ester	Avoid strongly acidic or basic conditions during the work-up if possible. If a pH adjustment is necessary, use dilute acids or bases and perform the step quickly at low temperatures. The ortho-position of the formyl group may influence the rate of hydrolysis.
Removal During Work-up	Similar to the oxidized impurity, a wash with a mild base like sodium bicarbonate will effectively remove this acidic byproduct into the aqueous phase.

Visualizations

Diagram 1: Potential Side Reactions of Methyl 4-chloro-2-formylbenzoate

Caption: Key side-reaction pathways for Methyl 4-chloro-2-formylbenzoate.

Diagram 2: Troubleshooting Workflow for Impurity Removal

Sources

• 1. METHYL-P-FORMYLBENZOATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. Methyl 4-Formylbenzoate | C9H8O3 | CID 15294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Methyl Benzoate | C6H5COOCH3 | CID 7150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Mastering Air-Sensitive Reactions with Methyl 4-chloro-2-formylbenzoate

Welcome to the technical support center for handling Methyl 4-chloro-2-formylbenzoate in air-sensitive environments. This guide is designed for researchers, synthetic chemists, and drug development professionals who utilize this versatile intermediate. We move beyond simple step-by-step instructions to provide a deep understanding of the principles and practices required for success, ensuring both the integrity of your experiment and the reliability of your results.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Compound's Instability

This section addresses the fundamental properties of Methyl 4-chloro-2-formylbenzoate that necessitate inert atmosphere techniques.

Q1: Just how air-sensitive is Methyl 4-chloro-2-formylbenzoate and what is the chemical reason for this sensitivity?

The primary vulnerability of Methyl 4-chloro-2-formylbenzoate is its aldehyde functional group (-CHO).[1] Like many aromatic aldehydes, it is susceptible to autoxidation upon prolonged exposure to atmospheric oxygen.[2][3] This process converts the aldehyde to the corresponding carboxylic acid, in this case, 4-chloro-2-(methoxycarbonyl)benzoic acid. This oxidation can be accelerated by light and the presence of trace transition metals.[1][3] While the compound is generally stable under recommended storage conditions, failure to employ air-sensitive techniques during a reaction can lead to the formation of this key impurity, complicating purification and reducing the yield of your desired product.[4]

Q2: What are the tell-tale signs of degradation in my starting material?

Degradation can often be identified both visually and analytically.

• Visual Inspection: Fresh, pure Methyl 4-chloro-2-formylbenzoate should be a white to off-white crystalline powder. A noticeable shift to a yellowish solid can indicate that oxidation has occurred.[1][2]

• Analytical Confirmation: The most definitive way to check for degradation is through analytical techniques. On a Thin Layer Chromatography (TLC) plate, the carboxylic acid byproduct will appear as a more polar spot (lower Rf value) than the starting material. Spectroscopic methods like NMR or IR will show characteristic peaks for a carboxylic acid, which would be absent in a pure sample.[1]

Q3: What are the definitive storage conditions to maintain the compound's integrity?

Proper storage is the first line of defense against degradation. To minimize decomposition, the compound should be stored in a tightly sealed container under a dry, inert atmosphere such as nitrogen or argon.[1][2]

Parameter	Recommendation	Rationale	Source(s)
Atmosphere	Inert Gas (Nitrogen or Argon)	Prevents oxidation of the aldehyde group.	[1][3][5]
Temperature	Cool, Refrigerated	Slows the rate of potential decomposition reactions.	[1][5]
Light Exposure	Dark (Amber Vial/Stored in Cabinet)	Prevents light-induced acceleration of oxidation.	[1]
Container	Tightly Sealed	Prevents ingress of atmospheric oxygen and moisture.	[1][2]

Q4: Besides oxygen, what other conditions or materials should be avoided?

The Safety Data Sheet (MSDS) for Methyl 4-chloro-2-formylbenzoate highlights several incompatibilities. It is crucial to avoid moisture, as it can introduce complications in many organometallic reactions where this reagent might be used.[4] Additionally, strong oxidizing agents are explicitly listed as incompatible materials and will readily convert the aldehyde to a carboxylic acid.[4]

Section 2: Core Principles & Essential Equipment

Successful handling of air-sensitive compounds relies on two primary methodologies: the Schlenk line and the glovebox. The choice between them depends on the scale of the reaction, the number of manipulations, and the specific reagents involved.

• Schlenk Line: A dual-manifold glassware system connected to a source of inert gas and a vacuum pump.[6][7] It is ideal for reactions in solution, allowing for the transfer of liquids via cannula or syringe and manipulations like heating or cooling under an inert atmosphere.[8][9]

• Glovebox (Dry Box): A sealed chamber containing an inert atmosphere where manipulations can be performed directly using integrated gloves.[10][11] It is particularly advantageous for weighing and handling air-sensitive solids or for performing complex multi-step procedures that would be cumbersome on a Schlenk line.[8][12]

Feature	Schlenk Line	Glovebox
Primary Use	Solution-phase reactions, distillations, filtrations.	Weighing solids, preparing reaction arrays, complex manipulations.
Setup Time	Relatively quick for a single reaction vessel.	Initial setup is extensive, but ready for continuous use.
Skill Requirement	Requires proficiency in specific techniques (e.g., cannula transfer, counterflow).	More intuitive for direct manipulation, but requires strict discipline.
Cost	Lower initial investment.	Significant capital investment.
Atmosphere Purity	Dependent on technique; localized inert environment.	High-purity, continuously scrubbed atmosphere (<1 ppm O₂, H₂O).[11][13]

Below is a diagram illustrating the fundamental components of a standard Schlenk line setup.

Caption: A schematic of a Schlenk line setup for air-sensitive reactions.

Section 3: Detailed Experimental Protocols

These protocols provide the foundational techniques required to create and maintain an inert atmosphere for your reaction.

Protocol 1: Preparing the Reaction Vessel (Evacuate-Refill Cycle) The purpose of this cycle is to remove atmospheric gases (O₂, N₂, H₂O) from the reaction vessel and replace them with a high-purity inert gas.[6]

• Assemble Glassware: Assemble all necessary glassware (e.g., Schlenk flask with stir bar, condenser) while it is still hot from the oven (125-140 °C).[10][14] The heat helps prevent moisture from re-adsorbing onto the glass surfaces.

• Connect to Schlenk Line: Securely connect the flask to the Schlenk line via thick-walled rubber tubing.

• First Evacuation: Ensure the flask's stopcock is open to the vacuum manifold and closed to the inert gas manifold. Open the flask to the vacuum line and evacuate for 5-10 minutes. You should see the pressure drop on the vacuum gauge.

• First Refill: Close the flask's stopcock to the vacuum manifold. Cautiously open the stopcock to the inert gas manifold, allowing the flask to slowly fill with nitrogen or argon until it reaches atmospheric pressure (indicated by the cessation of gas flow into the flask).

• Repeat: Repeat steps 3 and 4 at least two more times.[6] This series of three cycles is critical for ensuring a truly inert atmosphere inside the reaction vessel.[15]

Protocol 2: Solvent Degassing (Freeze-Pump-Thaw Method) Solvents contain significant amounts of dissolved oxygen that must be removed.[16][17] The freeze-pump-thaw method is the most rigorous and effective way to achieve this.[10][17]

• Prepare Solvent: Place the required volume of anhydrous solvent in a Schlenk flask sealed with a rubber septum or stopcock. The flask should not be more than half full.

• Freeze: Immerse the flask in a dewar of liquid nitrogen. Swirl the flask to freeze the solvent in a thin layer on the walls, which is more efficient than freezing it into a solid block.

• Pump: Once the solvent is completely frozen solid, open the flask to the vacuum line for 5-10 minutes. This removes the gases from the headspace above the frozen solvent.

• Thaw: Close the flask to the vacuum line. Remove the liquid nitrogen dewar and allow the solvent to thaw completely in a water bath. You may see bubbles of dissolved gas being released from the solvent as it liquefies.

• Repeat: Repeat the entire freeze-pump-thaw cycle (steps 2-4) at least two more times to ensure complete degassing.[10] After the final cycle, backfill the flask with inert gas.

Protocol 3: Transfer of Solid Methyl 4-chloro-2-formylbenzoate If you do not have access to a glovebox, you can add this air-stable solid to the reaction flask using a positive pressure of inert gas.

• Establish Positive Flow: Ensure a steady, positive flow of inert gas is exiting the reaction flask, typically through a side arm or stopper. You should hear a gentle hiss or see an increased bubbling rate in the oil bubbler.[8]

• Quick Addition: Briefly remove a stopper from the flask and, using a powder funnel, quickly add the pre-weighed Methyl 4-chloro-2-formylbenzoate.[8] The outward flow of inert gas prevents air from entering the flask during the addition.

• Reseal: Immediately replace the stopper.

• Purge (Optional but Recommended): Perform one additional evacuate-refill cycle to remove any minor amount of air that may have been introduced during the transfer.

Note: For highly sensitive reactions, weighing and adding the solid inside a nitrogen-filled glovebox is the superior method.[8]

Section 4: Troubleshooting Guide

Even with careful planning, issues can arise. This guide addresses common problems encountered when working with Methyl 4-chloro-2-formylbenzoate.

Problem	Potential Cause(s)	Suggested Solution(s) & Rationale
Low or No Product Yield	1. Degradation of Starting Material: Your Methyl 4-chloro-2-formylbenzoate was oxidized before or during the reaction.[1]	Solution 1: Use a fresh bottle of the reagent or one that has been properly stored under an inert atmosphere. Re-evaluate your air-sensitive technique; ensure solvents are rigorously degassed and the evacuate-refill cycle is performed correctly.[1]
2. Incomplete Reaction: The reaction may have stalled due to catalyst deactivation or other factors.	Solution 2: Monitor the reaction closely by TLC. If it stalls, consider if any of your other reagents (e.g., organometallics, catalysts) are sensitive to the trace oxygen that may be present, causing deactivation.[1]
A New, Polar Byproduct Appears on TLC	Oxidation of Aldehyde: The new spot is almost certainly the carboxylic acid byproduct, 4-chloro-2-(methoxycarbonyl)benzoic acid.[1] This is a definitive sign of oxygen contamination.	Solution: This is a critical failure of the inert atmosphere. The entire setup and procedure must be reviewed. Use freshly degassed solvents, check all glassware joints for proper seals, and ensure a positive pressure of inert gas is maintained throughout the entire reaction duration.[1][10]
Reaction Stalls Before Completion	1. Reagent/Catalyst Decomposition: Many organometallic reagents or catalysts are even more air-sensitive than the substrate. Trace oxygen can destroy them, halting the reaction.[18]	Solution 1: Ensure all reagents, not just the solvent and substrate, are handled under strictly anaerobic conditions. If transferring a catalyst solution, ensure the syringe or cannula is thoroughly purged.[8]
2. Insufficient Reagent: A slight degradation of a key reagent (e.g., titrating an organolithium solution) may lead to a substoichiometric amount being added.	Solution 2: Always use freshly titrated or newly purchased reactive reagents. Consider adding a slight excess if you suspect minor degradation is unavoidable.
Product is Lost During Aqueous Workup	Product Instability: While the starting material's primary sensitivity is to oxygen, your product may be unstable to water, acid, or base used during the workup.[19]	Solution: Before quenching the entire reaction, take a small aliquot, and test its stability to your planned workup conditions in a vial. If the product decomposes, an alternative, non-aqueous or pH-neutral workup procedure is required.[19]

Section 5: Troubleshooting Workflow

The following diagram provides a logical pathway for diagnosing and resolving failed reactions involving air-sensitive reagents.

Caption: A decision tree to systematically diagnose issues in air-sensitive experiments.

References

• Wikipedia. (n.d.). Air-free technique. Retrieved from [Link]

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• MIT. (n.d.). Handling air-sensitive reagents AL-134. Retrieved from [Link]

• ResearchGate. (2023, March 14). How can we perform organic synthesis in an efficient way in a glove box, when many synthesis steps are required? Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 15). Guides. Retrieved from [Link]

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• Molecular Inorganic Chemistry. (2008, April 12). Working with air and moisture sensitive compounds. Retrieved from [Link]

• The Schlenk Line Survival Guide. (n.d.). Illustrated guides designed to help you master air and moisture-sensitive chemistry. Retrieved from [Link]

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• University of Rochester. (n.d.). How To: Degas Solvents. Department of Chemistry. Retrieved from [Link]

• School of Chemistry. (2018, April 1). SOP For Operation Of Glove Boxes. Retrieved from a university safety document repository.

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• The Schlenk Line Survival Guide. (n.d.). Performing Sensitive Reactions without a Schlenk Line. Retrieved from [Link]

• Elschenbroich, C., & Salzer, A. (1992). Organometallics: A Concise Introduction. VCH. (General reference for organometallic techniques).

• ChemistryViews. (2013, May 7). Tips and Tricks for the Lab: Air-Sensitive Techniques (1). Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-Formylbenzoate. National Center for Biotechnology Information. Retrieved from [Link]

• Journal of Chemical Education. (2022, June 15). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. Retrieved from [Link]

• organicmystery.com. (n.d.). Electrophilic Substitution Reactions in Aldehydes and Ketones. Retrieved from [Link]

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• ResearchGate. (2025, March). Synthesis of new isoquinoline-base-oxadiazole derivatives... Retrieved from [Link]

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minimizing byproduct formation in Methyl 4-chloro-2-formylbenzoate reactions

Technical Support Center: Methyl 4-chloro-2-formylbenzoate

Introduction: Navigating the Reactivity of a Versatile Building Block

Methyl 4-chloro-2-formylbenzoate is a highly functionalized aromatic compound, prized in drug discovery and fine chemical synthesis for its distinct reactive sites: an aldehyde, a methyl ester, and a chlorinated benzene ring. This trifecta of functional groups offers numerous avenues for molecular elaboration. However, this same versatility presents a significant challenge: the potential for multiple, competing side reactions that lead to byproduct formation.

This guide serves as a technical resource for researchers, scientists, and drug development professionals. It moves beyond simple protocols to provide a deeper understanding of the mechanistic principles governing byproduct formation. By explaining the causality behind experimental choices, this document empowers you to proactively design cleaner, more efficient reactions, and effectively troubleshoot issues when they arise.

Section 1: Understanding the Core Reactivity

The reaction outcomes for Methyl 4-chloro-2-formylbenzoate are dictated by the electronic properties of its substituents. The aldehyde (-CHO) and methyl ester (-COOCH₃) groups are electron-withdrawing and deactivating towards electrophilic aromatic substitution, directing incoming electrophiles to the meta positions.[1][2] The chlorine atom is also deactivating but acts as an ortho-, para-director. This complex interplay of electronic effects, combined with the inherent reactivity of the aldehyde and ester functions, creates a landscape of potential side reactions.

Caption: Key reactive sites on Methyl 4-chloro-2-formylbenzoate.

Section 2: Troubleshooting Guide for Common Byproducts

This section provides a systematic approach to identifying and mitigating the formation of common impurities. The key is to correlate the observed problem with a likely byproduct and its formation mechanism.

Problem Observed	Potential Byproduct	Root Cause Analysis & Mechanism	Preventative Measures & Solutions
Acidic impurity detected (e.g., by pH, extraction behavior, or NMR). Product has a lower melting point.	4-chloro-2-formylbenzoic acid	Ester Hydrolysis: The methyl ester is susceptible to hydrolysis under both acidic and basic conditions, particularly in the presence of water. This is a common issue during aqueous workups or if using non-anhydrous solvents.[3][4]	Prevention: Use anhydrous solvents and reagents. Conduct reactions under an inert atmosphere (N₂, Ar). Solution: If hydrolysis occurs, wash the organic layer with a mild base like saturated sodium bicarbonate solution to remove the acidic byproduct.[3] For significant amounts, re-esterification using methanol with an acid catalyst (e.g., H₂SO₄) may be necessary.[3]
Two new products observed, one an alcohol and one a carboxylic acid.	4-chloro-2-(hydroxymethyl)benzoic acid & 4-chloro-2-formylbenzoic acid	Cannizzaro Reaction: As a non-enolizable aldehyde (no α-protons), it can undergo disproportionation under strongly basic conditions (e.g., concentrated NaOH or KOH). One molecule is reduced to a primary alcohol while another is oxidized to a carboxylic acid.[4]	Prevention: Avoid using strong, concentrated bases if the aldehyde is intended to remain intact. If a base is required, use a weaker, non-nucleophilic base or carefully control the stoichiometry and temperature.
Formation of a higher molecular weight, symmetrical byproduct.	Acetal or Dioxane-type dimers	Acetal Formation: The aldehyde can react with alcohol solvents (especially methanol or ethanol) in the presence of an acid catalyst to form a stable acetal byproduct.[3]	Prevention: Avoid using alcohol-based solvents when running reactions under acidic conditions. Opt for non-reactive solvents like THF, Dichloromethane (DCM), or Toluene. Solution: Acetals can often be hydrolyzed back to the aldehyde by treatment with aqueous acid.
Product mixture contains a dicarboxylic acid derivative.	Methyl 4-chloro-2-(methoxycarbonyl)benzoate	Aldehyde Oxidation: The aldehyde group is sensitive to oxidation, which can occur with certain reagents or prolonged exposure to air.[5] This converts the formyl group into a carboxylic acid, which may then be esterified under the reaction conditions.	Prevention: Use selective reagents that do not oxidize aldehydes. Run reactions under an inert atmosphere to prevent air oxidation, especially at elevated temperatures. Add antioxidants if necessary.[5]
Formation of complex, possibly polymeric material.	Self-Condensation Products	Aldol-type Self-Condensation: Although lacking α-protons for typical enolate formation, aromatic aldehydes can undergo self-condensation reactions under specific catalytic conditions, often promoted by acids or bases, leading to various condensation products.[6][7][8]	Prevention: Maintain controlled reaction conditions (temperature, concentration). Add the aldehyde slowly to the reaction mixture to keep its instantaneous concentration low. Avoid overly harsh acidic or basic catalysts where possible.

Section 3: Frequently Asked Questions (FAQs)

Q1: How can I choose the best solvent to minimize side reactions? A1: Solvent choice is critical. To prevent acetal formation , avoid acidic conditions in alcohol solvents like methanol.[3] For reactions sensitive to moisture that could cause ester hydrolysis , use anhydrous aprotic solvents such as THF, DCM, or acetonitrile and ensure they are properly dried before use.

Q2: My reaction requires a base. How do I avoid the Cannizzaro reaction? A2: The Cannizzaro reaction is most prevalent with strong, concentrated bases like NaOH.[4] If basic conditions are necessary, consider using:

• Weaker inorganic bases: Such as K₂CO₃ or Cs₂CO₃.

• Non-nucleophilic organic bases: Such as triethylamine (TEA) or diisopropylethylamine (DIPEA).

• Stoichiometric control: Use the minimum required amount of base rather than a large excess.

• Low temperatures: Running the reaction at 0 °C or below can significantly slow the rate of the Cannizzaro reaction.

Q3: What is the best way to monitor my reaction to prevent the accumulation of byproducts? A3: Thin-Layer Chromatography (TLC) is an invaluable tool. Co-spot your reaction mixture with the starting material. Byproducts often appear as new spots with different Rf values. For quantitative analysis, High-Performance Liquid Chromatography (HPLC) is ideal. By monitoring the consumption of the starting material and the appearance of new peaks, you can stop the reaction at the optimal time before significant byproduct formation occurs.

Q4: Can the chloro- and ester- groups react under typical conditions? A4: The C-Cl bond on the aromatic ring is generally robust and does not participate in nucleophilic aromatic substitution unless under very harsh conditions or if the ring is highly activated by other strong electron-withdrawing groups. The methyl ester is primarily susceptible to nucleophilic acyl substitution (e.g., hydrolysis or amidation) as previously discussed.

Section 4: Visualizing Byproduct Pathways and Troubleshooting

Understanding the potential reaction pathways is key to prevention.

Caption: A decision-tree workflow for troubleshooting byproduct formation.

Section 5: Recommended Protocol: Purification via Basic Wash

This protocol is designed to remove the most common byproduct, 4-chloro-2-formylbenzoic acid, which results from ester hydrolysis.

Objective: To selectively remove acidic impurities from a crude reaction mixture containing Methyl 4-chloro-2-formylbenzoate.

Materials:

• Crude product dissolved in an appropriate organic solvent (e.g., Ethyl Acetate, DCM).

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution.

• Water (deionized).

• Brine (saturated aqueous NaCl solution).

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄).

• Separatory funnel.

Procedure:

• Dissolution: Ensure the crude product is fully dissolved in a water-immiscible organic solvent. Transfer the solution to a separatory funnel.

• Basic Wash: Add an equal volume of saturated NaHCO₃ solution to the separatory funnel. Stopper the funnel and shake gently, venting frequently to release pressure from CO₂ evolution. [3]3. Separation: Allow the layers to fully separate. The acidic byproduct will be deprotonated to its sodium salt and dissolve in the aqueous (bottom) layer. Drain and discard the aqueous layer.

• Repeat: Perform a second wash with NaHCO₃ solution to ensure complete removal of the acidic impurity.

• Water Wash: Wash the organic layer with an equal volume of water to remove any residual bicarbonate salts. Separate and discard the aqueous layer.

• Brine Wash: Wash the organic layer with an equal volume of brine to facilitate the removal of dissolved water. Separate and discard the aqueous layer.

• Drying & Concentration: Drain the organic layer into a clean flask. Add a drying agent (e.g., anhydrous MgSO₄), swirl, and let it stand for 10-15 minutes. Filter off the drying agent and concentrate the organic solvent under reduced pressure to yield the purified product.

References

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purification of Methyl 4-chloro-2-formylbenzoate when starting material is present

Welcome to the Technical Support Center for the purification of Methyl 4-chloro-2-formylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining high-purity Methyl 4-chloro-2-formylbenzoate, particularly when the starting material, Methyl 4-chloro-2-methylbenzoate, is present in the crude product mixture.

Introduction: The Purification Challenge

The synthesis of Methyl 4-chloro-2-formylbenzoate most commonly proceeds via the oxidation of Methyl 4-chloro-2-methylbenzoate. This transformation, while effective, often results in an incomplete reaction, leaving unreacted starting material in the crude product. Furthermore, over-oxidation can lead to the formation of the corresponding carboxylic acid, 4-chloro-2-(methoxycarbonyl)benzoic acid, as a significant impurity. The structural similarity between the starting material, product, and byproduct presents a purification challenge that requires a strategic approach.

This guide provides a systematic approach to troubleshooting and resolving these common purification issues, leveraging the distinct chemical properties of the aldehyde functional group in the desired product.

Frequently Asked Questions (FAQs)

Q1: What is the most likely starting material impurity in my crude Methyl 4-chloro-2-formylbenzoate?

A1: The most common starting material impurity is Methyl 4-chloro-2-methylbenzoate, the precursor to your desired product. Its presence is typically due to incomplete oxidation during the synthesis.

Q2: What other common impurities should I be aware of?

A2: Besides the starting material, a common byproduct is 4-chloro-2-(methoxycarbonyl)benzoic acid, which results from the over-oxidation of the aldehyde group of your product.[1] The presence of this acidic impurity can often be inferred by a lower than expected pH of your crude product if dissolved in a suitable solvent.

Q3: How can I quickly assess the purity of my crude product?

A3: Thin-Layer Chromatography (TLC) is an excellent initial technique to assess the complexity of your crude mixture.[2] By co-spotting your crude product with the starting material (if available), you can visualize the separation of the components and identify the presence of unreacted starting material. A typical TLC system for this analysis is a mixture of hexanes and ethyl acetate.[3]

Q4: Is Methyl 4-chloro-2-formylbenzoate stable during purification?

A4: Aldehydes can be susceptible to oxidation, especially when exposed to air for prolonged periods.[4] While generally stable under typical purification conditions, it is good practice to minimize exposure to air and heat to prevent the formation of the corresponding carboxylic acid impurity.

Troubleshooting Guide: Purification Strategies

This section details the most effective methods for purifying Methyl 4-chloro-2-formylbenzoate, with a focus on removing the starting material, Methyl 4-chloro-2-methylbenzoate.

Problem 1: Significant amount of starting material (Methyl 4-chloro-2-methylbenzoate) detected by TLC or NMR.

This is the most common purification issue. The key to an efficient separation lies in exploiting the unique reactivity of the aldehyde group present in the product, which is absent in the starting material.

Solution 1: Purification via Bisulfite Adduct Formation (Recommended for high starting material content)

This classical method provides a highly selective means of separating aldehydes from non-aldehydic compounds. The aldehyde reacts with sodium bisulfite to form a water-soluble adduct, which can be easily separated from the water-insoluble starting material through liquid-liquid extraction.

Experimental Protocol: Purification via Bisulfite Adduct Formation

• Dissolution: Dissolve the crude mixture in a suitable organic solvent such as diethyl ether or ethyl acetate.

• Adduct Formation: Transfer the solution to a separatory funnel and add a saturated aqueous solution of sodium bisulfite. Shake the funnel vigorously for 5-10 minutes. The aldehyde will react to form the bisulfite adduct, which will move into the aqueous layer.

• Extraction: Allow the layers to separate. Drain the lower aqueous layer containing the bisulfite adduct. Wash the organic layer with another portion of saturated sodium bisulfite solution to ensure complete removal of the aldehyde. The organic layer now contains the purified starting material and other non-aldehydic impurities.

• Regeneration of the Aldehyde: Combine the aqueous layers containing the bisulfite adduct in a clean separatory funnel. To regenerate the aldehyde, add a strong base, such as 10% aqueous sodium hydroxide, dropwise until the solution is basic (pH > 10). This will reverse the adduct formation.

• Final Extraction and Isolation: Extract the regenerated Methyl 4-chloro-2-formylbenzoate from the aqueous layer with a fresh portion of an organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and remove the solvent under reduced pressure to yield the purified product.

Diagram: Workflow for Purification via Bisulfite Adduct Formation

Caption: Workflow for the purification of Methyl 4-chloro-2-formylbenzoate using bisulfite adduct formation.

Solution 2: Column Chromatography (Recommended for moderate to low starting material content)

Flash column chromatography is a powerful technique for separating compounds with different polarities. Since the aldehyde product is more polar than the methyl-substituted starting material, they can be effectively separated on a silica gel column.

Experimental Protocol: Column Chromatography

• Stationary Phase: Silica gel (60 Å, 230-400 mesh).

• Mobile Phase (Eluent): A mixture of hexanes and ethyl acetate is typically effective. A good starting point is a 9:1 to 4:1 ratio of hexanes to ethyl acetate. The optimal ratio should be determined by TLC analysis to achieve good separation (Rf of the product around 0.2-0.3).

• Column Packing: Pack the column with a slurry of silica gel in the mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent (like dichloromethane) and load it onto the column.

• Elution: Elute the column with the chosen mobile phase, collecting fractions. The less polar starting material will elute first, followed by the more polar product, Methyl 4-chloro-2-formylbenzoate.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Compound	Relative Polarity	Expected Elution Order
Methyl 4-chloro-2-methylbenzoate	Less Polar	First
Methyl 4-chloro-2-formylbenzoate	More Polar	Second
4-chloro-2-(methoxycarbonyl)benzoic acid	Very Polar	Last (may require a more polar eluent)

Diagram: Logic for Separation by Column Chromatography

Caption: Separation principle of column chromatography based on compound polarity.

Problem 2: Presence of an acidic impurity (4-chloro-2-(methoxycarbonyl)benzoic acid).

This impurity arises from over-oxidation. Its acidic nature provides a straightforward method for its removal.

Solution: Acid-Base Extraction

A simple wash with a mild aqueous base will deprotonate the carboxylic acid, forming a water-soluble carboxylate salt that can be easily removed from the organic layer containing your desired product.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Basic Wash: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). You may observe gas evolution (CO₂) as the acid is neutralized. Continue washing until gas evolution ceases.

• Separation: Separate the aqueous layer containing the sodium salt of the carboxylic acid impurity.

• Final Wash and Isolation: Wash the organic layer with water and then brine. Dry the organic layer over anhydrous magnesium sulfate and remove the solvent under reduced pressure to yield the purified product, now free of the acidic impurity.

Problem 3: The product oils out or does not crystallize during recrystallization.

Recrystallization can be an effective final polishing step to obtain highly pure crystalline material. However, finding the right solvent system is crucial.

Solution: Systematic Solvent Screening for Recrystallization

A systematic approach to solvent selection is key. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[5]

Recommended Solvents/Solvent Systems for Screening:

• Single Solvents:

  • Isopropanol

  • Ethanol

  • Toluene

• Mixed Solvent Systems:

  • Hexanes/Ethyl Acetate

  • Hexanes/Dichloromethane

  • Methanol/Water

Experimental Protocol: Small-Scale Solvent Screening

• Place a small amount of your crude product (10-20 mg) in a test tube.

• Add a few drops of the chosen solvent and observe the solubility at room temperature.

• If insoluble, gently heat the mixture to the solvent's boiling point, adding more solvent dropwise until the solid just dissolves.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath.

• Observe for crystal formation. An ideal solvent will yield a good crop of crystals upon cooling.

Once an appropriate solvent system is identified, you can proceed with a larger-scale recrystallization.

References

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Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Methyl 4-chloro-2-formylbenzoate

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Significance of a Versatile Building Block

Methyl 4-chloro-2-formylbenzoate is a highly functionalized aromatic compound of significant interest in the fields of medicinal chemistry and materials science. Its unique substitution pattern, featuring a methyl ester, a chloro group, and a reactive formyl (aldehyde) group, makes it a valuable intermediate for the synthesis of complex molecular architectures. The aldehyde can be readily transformed into a variety of functional groups, while the ester provides a handle for further modifications, such as amide bond formation. The chloro substituent also influences the electronic properties of the ring and can serve as a site for cross-coupling reactions.

Given its utility, the efficient and scalable synthesis of Methyl 4-chloro-2-formylbenzoate is a critical consideration for researchers. This guide provides an in-depth comparison of two plausible synthetic strategies, offering a critical evaluation of their respective merits and challenges. The protocols described herein are based on established chemical transformations, and while direct experimental data for this specific molecule is limited in published literature, the methodologies are adapted from closely related and well-documented procedures.

Route 1: Multi-step Synthesis via Benzylic Oxidation

This synthetic approach commences with the commercially available starting material, Methyl 4-chloro-2-methylbenzoate. The strategy hinges on the selective oxidation of the methyl group at the 2-position to an aldehyde. A common and effective way to achieve this is through a two-step sequence: benzylic bromination followed by conversion of the resulting benzyl bromide to the aldehyde.

Conceptual Workflow for Route 1

Caption: Workflow for the synthesis of Methyl 4-chloro-2-formylbenzoate via benzylic oxidation.

Step 1: Benzylic Bromination

The first step involves the radical bromination of the benzylic methyl group. N-Bromosuccinimide (NBS) is the reagent of choice for this transformation as it provides a low, constant concentration of bromine, which favors radical substitution at the benzylic position over electrophilic addition to the aromatic ring. A radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, is required to initiate the reaction.

Experimental Protocol (Adapted from similar procedures):

• To a solution of Methyl 4-chloro-2-methylbenzoate (1.0 eq) in a suitable solvent such as carbon tetrachloride or acetonitrile, add N-Bromosuccinimide (1.1 eq) and a catalytic amount of AIBN (0.05 eq).

• Heat the reaction mixture to reflux (approximately 77-82°C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 2-4 hours.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter off the succinimide byproduct and wash the solid with a small amount of the solvent.

• Concentrate the filtrate under reduced pressure to yield the crude Methyl 4-chloro-2-(bromomethyl)benzoate, which can be used in the next step without further purification or purified by recrystallization or column chromatography if necessary.

Step 2: Sommelet Reaction

The Sommelet reaction provides a classical method for converting benzyl halides to the corresponding aldehydes using hexamine (hexamethylenetetramine)[1]. The benzyl bromide first reacts with hexamine to form a quaternary ammonium salt. Upon heating in the presence of water, this salt hydrolyzes to furnish the desired aldehyde[1].

Experimental Protocol (Adapted from general Sommelet reaction procedures):

• Dissolve the crude Methyl 4-chloro-2-(bromomethyl)benzoate (1.0 eq) in a suitable solvent, such as aqueous ethanol or chloroform.

• Add hexamine (1.2 eq) to the solution and stir the mixture at room temperature for 1-2 hours to form the quaternary ammonium salt.

• Add water to the reaction mixture and heat to reflux for 2-4 hours. The hydrolysis of the salt will proceed to form the aldehyde.

• After cooling, extract the product into an organic solvent like diethyl ether or ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the resulting crude product by column chromatography on silica gel to afford Methyl 4-chloro-2-formylbenzoate.

Route 2: Ortho-Directed Formylation

This strategy aims to introduce the formyl group directly onto the aromatic ring of a readily available precursor, Methyl 4-chlorobenzoate. The key challenge is to achieve regioselective formylation at the 2-position (ortho to the ester group). While several formylation methods exist, ortho-lithiation followed by quenching with a formylating agent is the most promising for this substrate.

Conceptual Workflow for Route 2

Caption: Workflow for the synthesis of Methyl 4-chloro-2-formylbenzoate via ortho-directed formylation.

Mechanism and Rationale: Directed Ortho-Metalation

The ester group in Methyl 4-chlorobenzoate can act as a directed metalation group (DMG). In the presence of a strong lithium amide base like lithium diisopropylamide (LDA) or a combination of an alkyllithium such as sec-butyllithium with a chelating agent like N,N,N',N'-tetramethylethylenediamine (TMEDA), the base can be directed to deprotonate the sterically accessible ortho-position[2]. This forms a transient aryllithium species, which can then be trapped by an electrophile. Anhydrous N,N-dimethylformamide (DMF) is a common and effective electrophile for introducing a formyl group[2][3].

Experimental Protocol (Adapted from general ortho-lithiation procedures):

• Prepare a solution of a strong lithium amide base, such as LDA, by adding n-butyllithium to diisopropylamine in anhydrous tetrahydrofuran (THF) at -78°C under an inert atmosphere (e.g., argon or nitrogen).

• To this freshly prepared LDA solution, slowly add a solution of Methyl 4-chlorobenzoate (1.0 eq) in anhydrous THF at -78°C.

• Stir the reaction mixture at this low temperature for 1-2 hours to allow for complete ortho-lithiation.

• Add anhydrous N,N-dimethylformamide (DMF) (1.5 eq) to the reaction mixture and continue stirring at -78°C for another hour.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate Methyl 4-chloro-2-formylbenzoate.

Comparative Analysis of Synthesis Routes

Parameter	Route 1: Benzylic Oxidation	Route 2: Ortho-Directed Formylation
Starting Material	Methyl 4-chloro-2-methylbenzoate	Methyl 4-chlorobenzoate
Number of Steps	2	1 (one-pot, but with in-situ generation)
Key Reagents	NBS, AIBN, Hexamine	Strong lithium base (e.g., LDA), DMF
Plausible Yield	Moderate to Good (multi-step)	Variable (highly dependent on conditions)
Scalability	Generally more scalable	Challenging due to cryogenic conditions
Safety Concerns	Use of toxic CCl₄ (can be substituted), lachrymatory benzyl bromide intermediate	Pyrophoric alkyllithiums, strictly anhydrous conditions, cryogenic temperatures (-78°C)
Purification	Two stages of purification may be needed	Single purification step
Key Advantages	More conventional and robust reactions, avoids highly sensitive organometallics.	Fewer synthetic steps.
Key Disadvantages	Longer overall synthesis, handling of a lachrymatory intermediate.	Requires stringent anhydrous and low-temperature conditions, potential for side reactions if lithiation is not regioselective.

Conclusion and Recommendations

Both synthetic routes present viable, albeit distinct, approaches to Methyl 4-chloro-2-formylbenzoate.

Route 1 (Benzylic Oxidation) is likely the more practical and robust choice for most laboratory settings. The reactions involved, radical bromination and the Sommelet reaction, are well-established and generally tolerant of a wider range of conditions. While it involves two discrete steps, the procedures are more straightforward to execute and scale up compared to the stringent requirements of ortho-lithiation. The primary drawback is the handling of the lachrymatory benzyl bromide intermediate, which necessitates working in a well-ventilated fume hood.

Route 2 (Ortho-Directed Formylation) offers the elegance of a one-pot transformation. However, its practical implementation is significantly more demanding. The use of pyrophoric alkyllithium reagents and the necessity for strictly anhydrous and cryogenic (-78°C) conditions require specialized equipment and expertise. Furthermore, the success of this route is highly contingent on achieving clean and regioselective lithiation, which can be sensitive to the substrate and reaction parameters. This route may be more suitable for small-scale synthesis where expediency is paramount and the necessary infrastructure is readily available.

For researchers seeking a reliable and scalable synthesis, Route 1 is the recommended starting point . For those with expertise in organometallic chemistry and a need for rapid access to small quantities of the material, Route 2 presents a viable, albeit more challenging, alternative.

References

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• PrepChem. (n.d.). Synthesis of methyl 2-formylbenzoate. Retrieved from [Link]

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• Google Patents. (n.d.). US4321412A - Preparation of aromatic aldehydes by the Sommelet reaction.

• ResearchGate. (n.d.). Methyl-2-formyl benzoate: A Review of Synthesis and Applications. Retrieved from [Link]

• Acta Chemica Scandinavica. (1999). Convenient Method for the ortho-Formylation of Phenols. Retrieved from [Link]

• Wikipedia. (2023). Sommelet reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN105503668A - Synthetic method of 4-chloro-2-(N-methyl-N-phenyl sulfamoyl) methyl benzoate.
• Google Patents. (n.d.). CN101434545A - Method for preparing methyl p-chloromethyl benzoate.
• Google Patents. (n.d.). WO2008044895A1 - The process of isolating methyl-4-formylbenzoate and dimethylterephtalate.

• MDPI. (2024). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. Retrieved from [Link]

• Google Patents. (n.d.). US20070149802A1 - Process for preparing methyl 4-(aminomethyl)benzoate.

• Patsnap. (n.d.). Method for preparing 2-methyl-4-formaldoxime methyl benzoate. Retrieved from [Link]

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• PMC. (n.d.). 4-Methylphenyl 4-chlorobenzoate. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Aldehyde synthesis by oxidation of alcohols and rearrangements. Retrieved from [Link]

• Arkivoc. (n.d.). A mild and convenient oxidative transformation of aldehydes to methyl esters using iodosobenzene in combination with KBr. Retrieved from [Link]

• ResearchGate. (2015). A mild and convenient oxidative transformation of aldehydes to methyl esters using iodosobenzene in combination with KBr. Retrieved from [Link]

• University at Albany. (n.d.). Oxidation of alcohols to aldehydes and ketones : a guide to current common practice. Retrieved from [Link]

• Der Pharma Chemica. (2010). A convenient & general procedure for the preparation of Methyl-4-phenyl-3-oxo butyrate derivatives. Retrieved from [Link]

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A Strategic Guide to Alternatives for Methyl 4-chloro-2-formylbenzoate in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the selection of building blocks is a critical determinant of reaction efficiency, novelty, and overall success in the quest for new molecular entities. Methyl 4-chloro-2-formylbenzoate is a bespoke reagent, uniquely functionalized with an ortho-formyl group, a para-chloro substituent, and a methyl ester. This trifecta of functional groups offers a specific reactivity profile, making it a valuable tool for the synthesis of complex heterocyclic scaffolds. However, reliance on a single, specialized reagent can present challenges in terms of cost, availability, and limited exploration of alternative synthetic pathways.

This guide provides a comprehensive comparison of alternative reagents to Methyl 4-chloro-2-formylbenzoate, focusing on its utility in the synthesis of key nitrogen-containing heterocycles. By understanding the reactivity of this molecule and exploring viable alternatives, researchers can expand their synthetic toolkit, optimize reaction pathways, and potentially uncover more efficient or greener routes to valuable compounds.

The Synthetic Utility of Methyl 4-chloro-2-formylbenzoate: A Reactive Intermediate for Heterocycle Construction

The unique arrangement of functional groups in Methyl 4-chloro-2-formylbenzoate dictates its reactivity. The ortho-formyl group serves as the primary reactive handle for condensation and cyclization reactions. The presence of a para-chloro substituent, an electron-withdrawing group, enhances the electrophilicity of the formyl carbon, making it more susceptible to nucleophilic attack. Furthermore, the methyl ester at the 2-position provides a secondary site for intramolecular reactions, enabling tandem processes that rapidly build molecular complexity.

Based on this reactivity profile, the primary applications of Methyl 4-chloro-2-formylbenzoate are in the synthesis of fused heterocyclic systems, particularly:

• Isoindolinones: These scaffolds are prevalent in a number of biologically active compounds. The reaction typically proceeds via an initial condensation of an amine with the formyl group, followed by an intramolecular cyclization involving the ester.

• Quinazolines: As a core component of many pharmaceuticals, the synthesis of quinazolines is of significant interest. Methyl 4-chloro-2-formylbenzoate can serve as a key precursor in multi-step or one-pot syntheses of this important heterocycle.

This guide will now delve into these specific applications and provide a detailed comparison of alternative reagents, supported by experimental data and protocols.

I. Synthesis of Isoindolinones: A Comparative Analysis of Precursors

The synthesis of the isoindolinone core often relies on the condensation of an amine with a 2-formylbenzoic acid derivative. The subsequent intramolecular cyclization yields the desired lactam.

Methyl 4-chloro-2-formylbenzoate as a Precursor

In a typical reaction, Methyl 4-chloro-2-formylbenzoate would react with a primary amine to form an intermediate imine. The subsequent intramolecular attack of the nitrogen on the ester carbonyl would lead to the formation of the isoindolinone ring. The para-chloro substituent would be retained in the final product, offering a handle for further functionalization, for instance, through cross-coupling reactions.

Alternative Reagents for Isoindolinone Synthesis

While Methyl 4-chloro-2-formylbenzoate offers a direct route, several other commercially available reagents can be employed for the synthesis of isoindolinones, each with its own set of advantages and disadvantages.

1. 2-Formylbenzoic acid:

This is the most direct and widely used precursor for isoindolinone synthesis.[1][2] The reaction with a primary amine, often in the presence of a reducing agent for a one-pot reductive amination/lactamization, provides a straightforward route to the isoindolinone core.

2. Methyl 2-formylbenzoate:

This reagent is structurally similar to the target compound but lacks the chloro substituent. It is a cost-effective alternative for the synthesis of unsubstituted or differently substituted isoindolinones.[3][4]

3. 2-Cyanobenzaldehyde:

This alternative offers a different synthetic approach. The reaction with an amine can lead to the formation of an imine, and subsequent intramolecular cyclization can be triggered under different conditions, often involving hydrolysis of the nitrile to an amide or carboxylic acid.

Comparative Performance Data:

Reagent	Typical Reaction Conditions	Yield (%)	Key Advantages	Key Disadvantages
Methyl 4-chloro-2-formylbenzoate	Amine, Solvent, Heat	- (Hypothesized)	Introduces a chloro-substituent for further functionalization.	Higher cost and limited availability.
2-Formylbenzoic acid	Amine, Reducing agent (e.g., NaBH4), Solvent	70-95%[1]	Readily available, well-established protocols.	Requires a separate reduction step for some applications.
Methyl 2-formylbenzoate	Amine, Solvent, Heat	60-90%[4]	Cost-effective, good for synthesizing the core isoindolinone scaffold.	Lacks the chloro-substituent for direct further modification.
2-Cyanobenzaldehyde	Amine, Acid or Base catalyst, Hydration conditions	50-80%	Offers a different reactivity profile and potential for diverse functionalization.	May require harsher conditions for nitrile hydrolysis.

Experimental Protocol: Synthesis of N-Benzylisoindolinone from 2-Formylbenzoic Acid

• Materials: 2-Formylbenzoic acid (1.50 g, 10 mmol), benzylamine (1.07 g, 10 mmol), sodium borohydride (0.42 g, 11 mmol), methanol (50 mL).

• Procedure:

  • To a solution of 2-formylbenzoic acid in methanol, add benzylamine and stir at room temperature for 1 hour.

  • Cool the reaction mixture to 0 °C and add sodium borohydride portion-wise over 15 minutes.

  • Allow the reaction to warm to room temperature and stir for an additional 4 hours.

  • Quench the reaction by the slow addition of water (20 mL).

  • Remove the methanol under reduced pressure.

  • Extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to afford N-benzylisoindolinone.

Caption: Experimental workflow for the synthesis of N-benzylisoindolinone.

II. Synthesis of Quinazolines: Navigating Alternative Pathways

The synthesis of the quinazoline ring system can be achieved through various strategies, often involving the condensation of a 2-aminobenzaldehyde or a related derivative with an amine or amide.[5][6]

Methyl 4-chloro-2-formylbenzoate in Quinazoline Synthesis

Methyl 4-chloro-2-formylbenzoate could potentially be utilized in a multi-step synthesis of quinazolines. For instance, it could first be converted to a 2-aminobenzaldehyde derivative through a reductive amination or other functional group interconversion. This intermediate could then undergo cyclization with a suitable nitrogen source to form the quinazoline ring.

Alternative Reagents for Quinazoline Synthesis

A variety of starting materials can be employed for the synthesis of quinazolines, offering more direct and often more efficient routes compared to a multi-step approach starting from Methyl 4-chloro-2-formylbenzoate.

1. 2-Aminobenzaldehyde:

This is a classic and direct precursor for quinazoline synthesis. Condensation with an amine followed by oxidation or cyclization with various reagents provides a facile route to a wide range of quinazoline derivatives.

2. 2-Aminobenzonitrile:

This reagent offers a versatile entry point to quinazolines. Reaction with aldehydes, followed by cyclization, is a common and effective strategy.[6]

3. Anthranilic Acid:

This readily available and inexpensive starting material can be used to synthesize quinazolinones, which can then be further modified to access other quinazoline derivatives.[7]

Comparative Performance Data:

Reagent	Typical Reaction Conditions	Yield (%)	Key Advantages	Key Disadvantages
Methyl 4-chloro-2-formylbenzoate	Multi-step synthesis required	- (Hypothesized)	Provides a chloro-substituted quinazoline product.	Indirect route, potentially lower overall yield.
2-Aminobenzaldehyde	Amine, Oxidant (e.g., I2, O2), Solvent	70-90%[6]	Direct and efficient route to quinazolines.	Aldehyde group can be sensitive to oxidation.
2-Aminobenzonitrile	Aldehyde, Catalyst (e.g., Pd, Cu), Solvent	65-85%[6]	Versatile starting material for various substitution patterns.	May require transition metal catalysts.
Anthranilic Acid	Amide or Formamide, High Temperature	60-80%[7]	Inexpensive and readily available.	Typically leads to quinazolinones, requiring further steps for other derivatives.

Experimental Protocol: Synthesis of 2-Phenylquinazoline from 2-Aminobenzaldehyde and Benzylamine

• Materials: 2-Aminobenzaldehyde (1.21 g, 10 mmol), benzylamine (1.07 g, 10 mmol), iodine (0.13 g, 0.5 mmol), dimethyl sulfoxide (DMSO) (20 mL).

• Procedure:

  • In a round-bottom flask, dissolve 2-aminobenzaldehyde and benzylamine in DMSO.

  • Add iodine to the solution and stir the reaction mixture at 120 °C for 6 hours.

  • Monitor the reaction progress by thin-layer chromatography.

  • After completion, cool the reaction mixture to room temperature and pour it into ice-cold water (100 mL).

  • Collect the precipitated solid by filtration, wash with water, and dry.

  • Recrystallize the crude product from ethanol to obtain pure 2-phenylquinazoline.

Caption: Synthetic pathway for 2-phenylquinazoline.

Conclusion: Making an Informed Choice of Reagents

Methyl 4-chloro-2-formylbenzoate is a specialized reagent with potential for the synthesis of chloro-substituted heterocycles. However, for the synthesis of the core isoindolinone and quinazoline scaffolds, more direct, cost-effective, and well-established alternatives are readily available.

The choice of reagent should be guided by the specific synthetic goal:

• For the synthesis of the core isoindolinone or quinazoline ring systems , 2-formylbenzoic acid and 2-aminobenzaldehyde, respectively, represent the most direct and efficient choices.

• When a chloro-substituent is desired for subsequent functionalization , utilizing a chloro-substituted version of these more direct precursors (e.g., 4-chloro-2-formylbenzoic acid or 2-amino-5-chlorobenzaldehyde) may be a more practical approach than starting with Methyl 4-chloro-2-formylbenzoate.

• For exploring novel synthetic routes and reactivity , alternatives like 2-cyanobenzaldehyde offer opportunities for developing new methodologies.

By carefully considering the available alternatives and their respective reactivity profiles, researchers can design more efficient and versatile synthetic strategies for the construction of valuable heterocyclic compounds.

References

• L. Shi, L. Hu, J. Wang, X. Cao, H. Gu, Org. Lett., 2012, 14, 1876-1879.
• S. Hati, S. Sen, Synthesis, 2016, 48, 1389-1398.
• Practical and high stereoselective synthesis of 3-(arylmethylene)isoindolin-1-ones from 2-formylbenzoic acid. (URL not available)

• Pictet–Spengler reaction - Wikipedia. [Link]

• Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines - PMC - NIH. [Link]

• Advances in synthesis and biological activities of quinazoline scaffold analogues: A review. (URL not available)
• Synthesis of Enantioenriched Phthalide and Isoindolinone Derivatives from 2-Formylbenzoic Acid. (URL not available)

• Synthesis of quinazolines - Organic Chemistry Portal. [Link]

• Quinazoline derivatives: synthesis and bioactivities - PMC - PubMed Central. [Link]

• Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives - MDPI. [Link]

• Synthesis of 2-benzyl-3-(2-oxo-2-phenylethyl) isoindolin-1-one derivatives in water under catalyst-free conditions. [Link]

• Transition metal-free advanced synthetic approaches for isoindolinones and their fused analogues. (URL not available)

• Pictet-Spengler Reaction - J&K Scientific LLC. [Link]

• Synthesis of Novel Isoindolinones: Carbonic Anhydrase Inhibition Profiles, Antioxidant Potential, Antimicrobial Effect, Cytotoxicity and Anticancer Activity - NIH. [Link]

• Synthesis of isoindolinones - Organic Chemistry Portal. [Link]

• (PDF) Synthesis of Quinazoline and Quinazolinone Derivatives - ResearchGate. [Link]

• Synthesis of 2-Benzyl-3-(2-oxo-2-phenylethyl)isoindolin-1-one Derivatives in Water under Catalyst-Free Conditions - ResearchGate. [Link]

• The Pictet-Spengler Reaction Updates Its Habits - PMC - PubMed Central - NIH. [Link]

• The Pictet-Spengler Reaction Updates Its Habits - ResearchGate. [Link]

• The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines - PMC. [Link]

• Synthesis of Quinazoline and Quinazolinone Derivatives via Ligand-Promoted Ruthenium-Catalyzed Dehydrogenative and Deaminative C - e-Publications@Marquette. [Link]

• Synthesis of quinazoline derivatives.[a,b] - ResearchGate. [Link]

• Multicomponent reactions (MCRs): a useful access to the synthesis of benzo-fused γ-lactams - PMC - PubMed Central. [Link]

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• 2. Isoindolinone synthesis [organic-chemistry.org]
• 3. haldiagovtcollege.ac.in [haldiagovtcollege.ac.in]
• 4. Multicomponent reactions (MCRs): a useful access to the synthesis of benzo-fused γ-lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quinazoline synthesis [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Methyl 4-chloro-2-formylbenzoate Purity by High-Performance Liquid Chromatography

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the intricate pathway of drug development and manufacturing, the quality of each component is paramount. Pharmaceutical intermediates, such as Methyl 4-chloro-2-formylbenzoate, are the foundational building blocks of active pharmaceutical ingredients (APIs). The purity of these intermediates directly influences the quality, safety, and efficacy of the final drug product.[1][2] The presence of impurities, even in trace amounts, can lead to unwanted side reactions, lower yields, and the formation of potentially toxic by-products.[1][3]

This guide provides an in-depth, experience-driven framework for the validation of a purity assessment method for Methyl 4-chloro-2-formylbenzoate using High-Performance Liquid Chromatography (HPLC). As the gold standard for pharmaceutical analysis, HPLC offers high resolution, sensitivity, and versatility for separating and quantifying components in a mixture.[4][5][6] We will explore the causality behind each validation step, present a robust experimental protocol, and compare the performance of HPLC with an alternative technique, Gas Chromatography (GC), providing the supporting data necessary for informed decision-making in a research and development setting.

Pillar 1: The Analytical Approach - Why HPLC?

For a moderately polar, non-volatile compound like Methyl 4-chloro-2-formylbenzoate, Reverse-Phase HPLC (RP-HPLC) is the method of choice.[7] The technique separates molecules based on their differential partitioning between a non-polar stationary phase (typically a C18 bonded silica) and a polar mobile phase. This allows for excellent separation of the main compound from structurally similar impurities.

The validation of this analytical procedure is not merely a checklist exercise; it is a systematic process to demonstrate that the method is "fit for purpose."[8] This guide is structured around the internationally harmonized guidelines set forth by the ICH, specifically Q2(R2), which outlines the necessary validation characteristics.[8][9][10][11]

Pillar 2: The Validation Workflow - A Self-Validating System

A robust analytical method must be a self-validating system, ensuring data integrity and reliability.[12] This begins with a System Suitability Test (SST) before every run and is followed by a comprehensive validation of the method's performance characteristics.

Caption: A logical workflow for HPLC method validation according to ICH guidelines.

Experimental Protocols

Recommended HPLC Method

This protocol is a starting point and should be optimized during method development.

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Standard choice for reverse-phase separation of aromatic compounds, providing good resolution.[13]
Mobile Phase	Acetonitrile:Water (60:40 v/v)	A common solvent mixture offering good separation for moderately polar analytes. The ratio can be adjusted to optimize retention time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and system pressure.
Detection	UV at 254 nm	The aromatic and carbonyl moieties in the analyte provide strong UV absorbance at this wavelength.
Column Temp.	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Vol.	10 µL	A typical injection volume to avoid column overloading.
Sample Prep.	Dissolve 10 mg of sample in 10 mL of Acetonitrile (1 mg/mL).	Acetonitrile is a strong solvent for the analyte and is compatible with the mobile phase.

System Suitability Testing (SST) Protocol

Objective: To verify that the chromatographic system is adequate for the intended analysis on a day-to-day basis.[14][15] This test must be performed before analyzing any samples.

• Prepare a standard solution of Methyl 4-chloro-2-formylbenzoate at the target concentration (e.g., 100 µg/mL).

• Inject this standard solution six consecutive times.

• Calculate the key performance parameters based on these six injections.

Acceptance Criteria:

Parameter	Acceptance Limit	Purpose
Tailing Factor (T)	≤ 2.0	Ensures peak symmetry, which is crucial for accurate integration.[16]
Theoretical Plates (N)	≥ 2000	Measures column efficiency and separation power.[16]
% RSD of Peak Area	≤ 2.0%	Demonstrates the precision and reproducibility of the injector and detector.[17]
% RSD of Retention Time	≤ 1.0%	Indicates the stability and precision of the pumping system.[15]

Validation Parameters: A Deep Dive

Specificity: Proving the Method is Selective

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[18] For a purity method, this is arguably the most critical parameter. The best way to demonstrate specificity is through forced degradation studies.[19][20]

Forced Degradation Protocol:

• Objective: To intentionally degrade the sample to generate potential degradation products and prove the method can separate them from the main analyte peak.[21][22] A degradation of 5-20% is typically targeted.[20]

• Procedure: Expose a solution of Methyl 4-chloro-2-formylbenzoate to the following stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 4 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 2 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat solid sample at 105°C for 48 hours.

  • Photolytic Degradation: Expose solution to UV light (254 nm) for 24 hours.

• Analysis: Analyze each stressed sample by HPLC. The peak for Methyl 4-chloro-2-formylbenzoate should be spectrally pure (as determined by a photodiode array detector) and well-resolved from any degradation peaks.

Caption: Workflow for a forced degradation study to establish method specificity.

Linearity, Range, Accuracy, and Precision

These parameters are determined concurrently to ensure the method is reliable across a range of concentrations.

Protocol:

• Stock Solution: Prepare a 1 mg/mL stock solution of a reference standard.

• Calibration Standards: Prepare a series of at least five calibration standards by diluting the stock solution. For a purity method, this should bracket the expected concentration of the analyte (e.g., 50%, 80%, 100%, 120%, 150% of the target concentration).

• Linearity: Inject each standard in triplicate. Plot the average peak area against the concentration and perform a linear regression. The correlation coefficient (R²) should be ≥ 0.999.

• Accuracy: Accuracy is determined by spike recovery. Prepare samples of a known matrix (or blank solvent) spiked with the analyte at three concentration levels (e.g., 80%, 100%, 120%). Analyze these in triplicate. Calculate the percent recovery for each.

• Precision:

  • Repeatability (Intra-assay): Analyze six replicate samples at 100% of the target concentration on the same day, with the same analyst and instrument.[23]

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.[17]

Summary of Acceptance Criteria and Hypothetical Data:

Validation Parameter	Acceptance Criteria	Hypothetical Result	Status
Linearity (R²)	≥ 0.999	0.9998	Pass
Range	50% - 150% of target conc.	50 - 150 µg/mL	Pass
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%	Pass
Precision (Repeatability)	%RSD ≤ 2.0%	0.85%	Pass
Precision (Intermediate)	%RSD ≤ 2.0%	1.15%	Pass

Comparison with an Alternative Method: Gas Chromatography (GC)

While HPLC is the primary choice, Gas Chromatography is a viable alternative, particularly when coupled with a mass spectrometer (GC-MS) for definitive peak identification.[4][24]

Comparative Analysis: HPLC vs. GC-MS

Parameter	HPLC	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a solid/liquid stationary phase, with mass-based detection.
Analyte Suitability	Excellent for non-volatile and thermally labile compounds. Ideal for Methyl 4-chloro-2-formylbenzoate.	Requires the analyte to be volatile and thermally stable. The analyte may require derivatization to increase volatility.[4]
Sample Preparation	Simple dissolution in a suitable solvent.	Can be more complex if derivatization is needed.
Specificity	Good. Enhanced with a PDA detector. Confirmed by forced degradation.	Excellent. Provides mass spectral data for definitive identification of impurities.
Sensitivity	High, especially with UV detection.	Very high, capable of detecting trace-level impurities.
Throughput	High, with typical run times of 10-20 minutes.	Moderate, with run times often being longer (20-40 minutes).
Key Advantage	Robust, widely available, and suitable for a broad range of pharmaceutical compounds without derivatization.[7]	Provides structural information, making it powerful for impurity identification.
Key Disadvantage	Does not provide the same level of structural information as MS for unknown impurity identification.	The high temperature of the injection port could potentially degrade the analyte.

References

• assayprism.com. (n.d.). System Suitability Test in HPLC – Key Parameters Explained.

• American Chemical Society. (n.d.). Getting the peaks perfect: System suitability for HPLC. Retrieved from [Link]

• Altabrisa Group. (2025, September 13). What Are HPLC System Suitability Tests and Their Importance? Retrieved from [Link]

• Protheragen. (n.d.). Forced Degradation Study & Impurity Analysis. Retrieved from [Link]

• Altabrisa Group. (2025, July 30). 3 Key Regulatory Guidelines for Method Validation. Retrieved from [Link]

• BioProcess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

• Pharmaceutical Updates. (2021, May 3). System suitability in HPLC Analysis. Retrieved from [Link]

• Journal of Drug Delivery and Therapeutics. (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Retrieved from [Link]

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• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

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• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

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• YouTube. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Retrieved from [Link]

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• Shabir, G. A. (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Retrieved from [Link]

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• Organic Process Research & Development. (2017, August 15). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [Link]

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A Comparative Guide to Catalytic Synthesis of Methyl 4-chloro-2-formylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Methyl 4-chloro-2-formylbenzoate

Methyl 4-chloro-2-formylbenzoate is a key bifunctional molecule, serving as a versatile intermediate in the synthesis of a range of pharmaceuticals and fine chemicals. Its structure, featuring both an aldehyde and a methyl ester on a chlorinated benzene ring, provides two distinct points for chemical modification, making it a valuable building block in complex organic synthesis. The efficient and selective synthesis of this compound is therefore of considerable interest.

This guide provides a comparative analysis of various catalytic strategies for the synthesis of Methyl 4-chloro-2-formylbenzoate. We will explore different synthetic pathways and critically evaluate the performance of various catalytic systems, including homogeneous, heterogeneous, and biocatalytic approaches, supported by available experimental data from related transformations.

Synthetic Strategies: Pathways to Methyl 4-chloro-2-formylbenzoate

Two primary retrosynthetic disconnections offer logical pathways to the target molecule:

• Route A: Selective Oxidation of a Methyl Group. This approach starts from a readily available substituted toluene, such as 4-chloro-2-methyltoluene. The key challenge lies in the selective oxidation of one methyl group to a formyl group, followed by the conversion of the other precursor group into a methyl ester. A plausible pathway involves the selective oxidation of the 2-methyl group of 4-chloro-2-methylbenzoic acid, followed by esterification.

• Route B: Formylation of an Aromatic Ring. This strategy involves introducing the formyl group onto a pre-functionalized benzene ring, such as a chloro-substituted methyl benzoate. This requires a regioselective formylation reaction, which can be a significant synthetic hurdle.

The choice of synthetic route is intrinsically linked to the selection of an appropriate and efficient catalytic system for the key transformations.

Comparative Analysis of Catalytic Systems

This section will delve into a comparative analysis of different classes of catalysts applicable to the key synthetic steps outlined above.

Homogeneous Catalysis for Selective Oxidation

Homogeneous catalysts, being in the same phase as the reactants, often exhibit high activity and selectivity due to the well-defined nature of their active sites.[1][2][3]

Cobalt-Based Catalysts for Methyl Group Oxidation:

A prominent method for the selective oxidation of methylarenes to benzaldehydes involves the use of cobalt(II) salts, often in conjunction with a bromide source.[4][5] For the synthesis of Methyl 4-chloro-2-formylbenzoate, a potential precursor is 4-chloro-2-methyltoluene. The oxidation of substituted toluenes using a Co(OAc)₂/bromide system has been reported to yield benzaldehydes with good selectivity, minimizing over-oxidation to the carboxylic acid.[4]

• Causality of Experimental Choices: The combination of cobalt(II) acetate and a bromide source generates a cobalt(III)-bromide complex, which is a potent but selective oxidizing agent for the benzylic C-H bond. The reaction is typically carried out in acetic acid, which acts as both a solvent and a proton source. The temperature is a critical parameter to control the rate of reaction and selectivity towards the aldehyde.

Table 1: Performance of Co(OAc)₂/Bromide System in the Oxidation of Substituted Toluenes (Model Reactions)

Substrate	Catalyst System	Oxidant	Solvent	Temperature (°C)	Aldehyde Selectivity (%)	Reference
4-tert-Butyltoluene	Co(OAc)₂, NaBr	H₂O₂	Acetic Acid	45	75.6	[4]
p-Xylene	Co(OAc)₂, NaBr	H₂O₂	Acetic Acid	45	75.5	[4]
2-Chlorotoluene	Co(OAc)₂	Ozone	Acetic Acid	90	4.2 (major product is carboxylic acid)	[6]

Note: The data for 2-chlorotoluene shows low selectivity for the aldehyde under ozonolysis conditions, suggesting that the choice of oxidant is crucial for achieving high aldehyde yields.

Advantages:

• High activity and selectivity for aldehyde formation under optimized conditions.

• Relatively low cost of cobalt salts.

Disadvantages:

• Separation of the catalyst from the reaction mixture can be challenging and costly.[1][2]

• Potential for heavy metal contamination in the final product.

• The use of bromide can lead to the formation of brominated byproducts.

Heterogeneous Catalysis: A Step Towards Greener Synthesis

Heterogeneous catalysts exist in a different phase from the reactants, offering significant advantages in terms of catalyst separation, recovery, and reusability.[1][2][5]

Supported Metal Catalysts for Oxidation:

For the selective oxidation of substituted toluenes, various supported metal catalysts have been investigated. These typically involve transition metals like palladium, manganese, or copper dispersed on a high-surface-area support such as silica, alumina, or zeolites.[7][8] While specific data for 4-chloro-2-methyltoluene is limited, studies on the oxidation of other aromatic hydrocarbons demonstrate the potential of these systems.

• Expert Insights: The catalytic performance of supported metal catalysts is highly dependent on the nature of the metal, the support material, and the metal-support interaction. The support can influence the dispersion of the metal particles, the accessibility of active sites, and the adsorption of reactants.[7]

Solid Acid Catalysts for Esterification:

For the esterification of 4-chloro-2-formylbenzoic acid, solid acid catalysts present a green alternative to traditional mineral acids like sulfuric acid. Modified clays, such as phosphoric acid-treated montmorillonite K10, have shown high efficiency in the solvent-free esterification of substituted benzoic acids.[1]

Table 2: Performance of a Solid Acid Catalyst in the Esterification of Benzoic Acids (Model Reactions)

Carboxylic Acid	Alcohol	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzoic Acid	Methanol	Phosphoric acid modified Montmorillonite K10	Reflux	5	High	[1]
Substituted Benzoic Acids	Methanol	Phosphoric acid modified Montmorillonite K10	Reflux	5	High	[1]

Advantages:

• Easy separation and reusability of the catalyst.[2][5]

• Reduced risk of product contamination.

• Potential for continuous flow processes.

Disadvantages:

• Often require harsher reaction conditions (higher temperature and pressure) compared to homogeneous catalysts.

• Can suffer from lower activity and selectivity due to mass transfer limitations.[1]

• Catalyst deactivation through coking or leaching of the active metal can be an issue.

Photocatalysis: A Mild and Selective Approach

Photocatalysis has emerged as a powerful tool in organic synthesis, enabling reactions to proceed under mild conditions with high selectivity.

Nickel and Photoredox Catalysis for Formylation:

A promising strategy for the synthesis of Methyl 4-chloro-2-formylbenzoate involves the formylation of an aryl chloride precursor. A recently developed method utilizes a dual catalytic system of a nickel complex and a photoredox catalyst to achieve the redox-neutral formylation of aryl chlorides.[9] This approach avoids the use of high-pressure carbon monoxide and stoichiometric reductants.

• Mechanistic Insight: The reaction proceeds via the photocatalytic generation of a chlorine radical from the aryl chloride, which then engages in a nickel-catalyzed cross-coupling with a formylating agent.

Table 3: Performance of Ni/Photoredox Catalysis in the Formylation of Aryl Chlorides (Model Reactions)

Aryl Chloride	Catalyst System	Formylating Agent	Light Source	Yield (%)	Reference
Various Aryl Chlorides	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆, NiCl₂·DME, dtbbpy	1,3-dioxolane	Blue LEDs	Good to Excellent	[9]
Fenofibrate derivative	Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆, NiCl₂·DME, dtbbpy	1,3-dioxolane	Blue LEDs	83 (on 5 mmol scale)	[9]

Advantages:

• Extremely mild reaction conditions (room temperature, visible light).

• High functional group tolerance.

• Avoids the use of toxic and hazardous reagents like CO gas.

Disadvantages:

• Requires specialized photochemical equipment.

• The scalability of photocatalytic reactions can be a challenge.

• Catalyst costs, particularly for iridium-based photosensitizers, can be high.

Biocatalysis: The Green Chemistry Frontier

Biocatalysis utilizes enzymes or whole microorganisms to perform chemical transformations with high chemo-, regio-, and stereoselectivity under mild, aqueous conditions.[4][9][10]

Enzymatic Synthesis of Aromatic Aldehydes:

Various enzymes, such as alcohol dehydrogenases and oxidases, can catalyze the oxidation of benzylic alcohols to the corresponding aldehydes.[10] For the synthesis of Methyl 4-chloro-2-formylbenzoate, a potential biocatalytic route could involve the enzymatic oxidation of a corresponding alcohol precursor. Furthermore, engineered microorganisms can be designed to produce aromatic aldehydes from simple starting materials, although this often requires significant metabolic engineering to prevent the reduction of the aldehyde product.[9][11][12]

• Trustworthiness of the Protocol: Biocatalytic processes are inherently self-validating systems due to the high specificity of enzymes, which minimizes the formation of byproducts.

Table 4: Examples of Biocatalytic Aldehyde Synthesis

Substrate	Biocatalyst	Product	Key Feature	Reference
Ferulic Acid	Whole-cell catalyst with enzymes from a thermophilic actinomycete	Vanillin	Temperature-directed selectivity	[4]
Fatty Alcohols	Alcohol dehydrogenases, Flavin-dependent alcohol oxidases, Copper radical alcohol oxidases	Fatty Aldehydes	High efficiency and selectivity	[10]
Benzaldehyde and Acetaldehyde	Benzaldehyde lyase (engineered)	Chiral α-hydroxy ketones	High chemo- and enantioselectivity	[12]

Advantages:

• Exceptional selectivity, often leading to very pure products.

• Mild and environmentally friendly reaction conditions (aqueous media, ambient temperature and pressure).

• Utilization of renewable resources.

Disadvantages:

• Enzymes can be sensitive to reaction conditions (temperature, pH, solvent).

• Substrate scope can be limited.

• The productivity of whole-cell systems can be low, and downstream processing can be complex.

Experimental Protocols

Protocol 1: Cobalt-Catalyzed Oxidation of a Substituted Toluene (General Procedure)

This protocol is a generalized procedure based on the oxidation of 4-tert-butyltoluene.[4]

• To a solution of the substituted toluene (e.g., 4-chloro-2-methyltoluene, 33 mmol) in glacial acetic acid (50 g), add cobalt(II) acetate tetrahydrate (2 mmol) and sodium bromide (5 mmol).

• Heat the reaction mixture to the desired temperature (e.g., 45 °C).

• Add the oxidant (e.g., a solid peroxygen source like sodium perborate monohydrate, 0.05 mol) portion-wise over a period of time.

• Monitor the reaction progress by GC or TLC.

• Upon completion, cool the reaction mixture and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation.

Protocol 2: Fischer-Speier Esterification of a Substituted Benzoic Acid (General Procedure)

This protocol is a standard procedure for acid-catalyzed esterification.

• In a round-bottom flask, dissolve the carboxylic acid (e.g., 4-chloro-2-formylbenzoic acid, 1.0 eq) in a large excess of methanol (which also serves as the solvent).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq) to the stirred solution.

• Heat the reaction mixture to reflux and monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the excess acid with a saturated solution of sodium bicarbonate.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate to obtain the crude ester, which can be further purified by recrystallization or column chromatography.

Visualization of Synthetic Pathways and Workflows

Diagram 1: Synthetic Route via Selective Oxidation

Caption: Synthetic pathway to Methyl 4-chloro-2-formylbenzoate via selective oxidation.

Diagram 2: Experimental Workflow for Homogeneous Catalytic Oxidation

Caption: Workflow for a typical homogeneous catalytic oxidation experiment.

Conclusion and Future Outlook

The synthesis of Methyl 4-chloro-2-formylbenzoate can be approached through several catalytic strategies, each with its own set of advantages and limitations.

• Homogeneous cobalt-based catalysts offer a well-established and potentially high-yielding route for the selective oxidation of a methyl group, though catalyst separation and potential metal contamination are significant drawbacks.

• Heterogeneous catalysts , including supported metals for oxidation and solid acids for esterification, provide a more sustainable approach with easier catalyst handling, but may require more optimization to achieve high activity and selectivity.

• Photocatalysis represents a modern and mild alternative for the formylation of aryl chlorides, boasting excellent functional group tolerance but requiring specialized equipment and potentially expensive catalysts.

• Biocatalysis , while still in its nascent stages for this specific target molecule, holds immense promise for a truly green and highly selective synthesis, provided that suitable enzymes can be identified or engineered.

The optimal choice of catalyst will ultimately depend on the specific requirements of the synthesis, including scale, purity specifications, cost considerations, and environmental impact. Future research should focus on developing more active and robust heterogeneous catalysts and exploring the potential of biocatalytic routes to provide more sustainable and efficient methods for the production of this important chemical intermediate.

References

• Clark, J. H., et al. (1995). Oxidation of Substituted Toluenes to Benzaldehydes using Solid Peroxygen Sources Catalysed in the Presence of Bromide and Cobalt(11) Acetate. Journal of Chemical Research, Synopses, (8), 332-333.

• Doyle, A. G., et al. (2017). Mild, Redox-Neutral Formylation of Aryl Chlorides through the Photocatalytic Generation of Chlorine Radicals. Angewandte Chemie International Edition, 56(25), 7144-7148. [Link]

• Ribeaucourt, A., et al. (2022). Biocatalytic oxidation of fatty alcohols into aldehydes for the flavors and fragrances industry. Catalysis Science & Technology, 12(18), 5436-5455.
• Prather, K. L. J., et al. (2013). Synthesis and accumulation of aromatic aldehydes in an engineered strain of Escherichia coli. Metabolic Engineering, 19, 105-113.

• Müller, M., et al. (2023). N-Heterocyclic Carbene (NHC) Catalysis in Enzymatic Organic Synthesis. International Journal of Molecular Sciences, 24(21), 15891. [Link]

• Heeres, H. J., et al. (2009). Cobalt(II) mediated electro-oxidation of toluene and its derivatives. Journal of Applied Electrochemistry, 39(11), 2215-2222.

• Dandia, A., et al. (2020). Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid Acid Catalyst. International Journal of Scientific & Technology Research, 9(2), 659-663. [Link]

• Yatsyshyn, M. M., et al. (2020). Liquid-phase oxidation of 2-chlorotoluene with ozone to 2-chlorobenzoic acid – an intermediate for diclofenac sodium production. Voprosy Khimii i Khimicheskoi Tekhnologii, (4), 48-54.

• Wang, J., et al. (2023). Microenvironment Regulation in Zeolite-Based Catalysts for Selective Oxidation of Aromatic VOCs. Catalysts, 13(5), 844. [Link]

• Shul'pin, G. B., et al. (2020). Selective Oxidation of Simple Aromatics Catalyzed by Nano-Biomimetic Metal Oxide Catalysts: A Mini Review. Frontiers in Chemistry, 8, 589. [Link]

• Abraham, M. A. (2007). Combining the Benefits of Homogeneous and Heterogeneous Catalysis with Tunable Solvents and Nearcritical Water. Inorganica Chimica Acta, 360(3), 870-878. [Link]

• ChemBAM. (n.d.). Heterogenous vs Homogenous catalysis. Retrieved from [Link]

• Li, G., et al. (2012). Selective Oxidation of Aromatic Olefins Catalyzed by Copper(II) Complex in Micellar Media.

• MacMillan, D. W. C., et al. (2017). Mild, Redox-Neutral Formylation of Aryl Chlorides via Photocatalytic Generation of Chlorine Radicals. Angewandte Chemie International Edition, 56(25), 7144-7148. [Link]

• Farnetti, E., Di Monte, R., & Kašpar, J. (2009). Homogeneous and Heterogeneous Catalysis. In Inorganic and Bio-Inorganic Chemistry. EOLSS Publishers.

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A Guide to the Definitive Structural Elucidation of Methyl 4-chloro-2-formylbenzoate: A Multi-Spectroscopic Approach

In the landscape of pharmaceutical research and fine chemical synthesis, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. Misidentification of a compound can lead to wasted resources, erroneous biological data, and significant delays in development pipelines. This guide provides an in-depth, technical comparison of spectroscopic techniques for the structural confirmation of Methyl 4-chloro-2-formylbenzoate, a substituted benzaldehyde derivative. We will delve into the causality behind experimental choices and demonstrate how a combination of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provides a self-validating system for structural analysis.

The Analytical Challenge: Distinguishing Isomers

The primary challenge in characterizing substituted aromatic compounds lies in the potential for isomerism. For a molecule with the formula C₉H₇ClO₃ containing a benzene ring substituted with a chloro, a formyl, and a methyl ester group, several positional isomers are possible. This guide will demonstrate how to definitively confirm the 1,2,4-substitution pattern of Methyl 4-chloro-2-formylbenzoate and differentiate it from other potential isomers.

Core Analytical Workflow

The process of structural confirmation is a systematic workflow that integrates multiple analytical techniques. Each technique provides a unique piece of the structural puzzle, and their combined interpretation leads to a confident assignment.

Caption: Overall workflow for spectroscopic structure confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of Connectivity

NMR spectroscopy is arguably the most powerful tool for elucidating the precise connectivity of atoms in a molecule. By analyzing the chemical environment of ¹H and ¹³C nuclei, we can map out the carbon skeleton and the relative positions of substituents.

¹H NMR Spectroscopy Analysis

The ¹H NMR spectrum provides information on the number of different types of protons, their electronic environment, and their proximity to other protons. For Methyl 4-chloro-2-formylbenzoate, we expect to see distinct signals for the aromatic, aldehyde, and methyl protons. The electron-withdrawing nature of the chloro, formyl, and ester groups will deshield the aromatic protons, causing them to appear at high chemical shifts (downfield).[1]

Table 1: Predicted ¹H NMR Spectral Data for Methyl 4-chloro-2-formylbenzoate in CDCl₃

Signal Assignment	Predicted Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration
Aldehyde Proton (-CHO)	~10.4	Singlet (s)	N/A	1H
Aromatic Proton (H6)	~8.1	Doublet (d)	~8.0	1H
Aromatic Proton (H5)	~7.8	Doublet of Doublets (dd)	~8.0, ~2.0	1H
Aromatic Proton (H3)	~8.0	Doublet (d)	~2.0	1H
Methyl Protons (-OCH₃)	~3.9	Singlet (s)	N/A	3H

Causality: The distinct splitting pattern of the aromatic protons is key to confirming the substitution pattern. The proton at C6 is coupled only to the proton at C5 (a doublet). The proton at C5 is coupled to both H6 and H3 (a doublet of doublets). The proton at C3 is coupled only to H5 (a doublet). This specific pattern is a unique fingerprint for the 1,2,4-substitution.

Caption: ¹H-¹H coupling relationships in the aromatic region.

¹³C NMR Spectroscopy Analysis

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Spectral Data for Methyl 4-chloro-2-formylbenzoate in CDCl₃

Signal Assignment	Predicted Chemical Shift (δ) ppm
Aldehyde Carbonyl (C=O)	~190
Ester Carbonyl (C=O)	~165
Aromatic C-Cl	~140
Aromatic C-CHO	~138
Aromatic C-COOCH₃	~135
Aromatic C-H (x3)	128-134
Methyl Carbon (-OCH₃)	~53

Trustworthiness: The presence of two distinct carbonyl signals (one for the aldehyde and one for the ester) in the downfield region (~160-200 ppm) is a critical self-validating feature. The total number of aromatic signals (six) further confirms the presence of a substituted benzene ring.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. It works by detecting the vibrations of chemical bonds upon absorption of infrared radiation.

For Methyl 4-chloro-2-formylbenzoate, the most telling signals are the carbonyl (C=O) stretches. Because both the aldehyde and the aromatic ester have carbonyl groups, we expect strong absorption bands in the region of 1680-1750 cm⁻¹. Aromatic esters typically show a C=O stretch between 1730 and 1715 cm⁻¹.[2] Aldehydes also show a strong C=O stretch in a similar region. The presence of two distinct, or at least a broadened, strong peak in this area would support the proposed structure.

Table 3: Key IR Absorption Bands for Methyl 4-chloro-2-formylbenzoate

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity
Aromatic C-H Stretch	3100-3000	Medium
Aldehyde C-H Stretch	~2850 & ~2750	Medium (often two weak bands)
Aldehyde C=O Stretch	~1700	Strong
Ester C=O Stretch	~1725	Strong
Aromatic C=C Bending	1600-1450	Medium-Strong
Ester C-O Stretch	1300-1100	Strong (often two bands)
C-Cl Stretch	800-600	Strong

Expertise: Aromatic esters are known to follow a "Rule of Three," exhibiting three intense peaks: the C=O stretch (~1700 cm⁻¹), and two C-O stretches (~1200 and ~1100 cm⁻¹).[3] The presence of this pattern, alongside the characteristic aldehyde C=O and C-H stretches, provides strong evidence for the assigned functional groups.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and offers clues about its structure through analysis of its fragmentation patterns.

For Methyl 4-chloro-2-formylbenzoate (C₉H₇ClO₃), the calculated molecular weight is 198.0084 g/mol for the ³⁵Cl isotope. A key feature will be the isotopic pattern of chlorine: two peaks for the molecular ion (M⁺ and M+2⁺) in an approximate 3:1 ratio of intensity, corresponding to the natural abundance of ³⁵Cl and ³⁷Cl. This is a definitive indicator of the presence of one chlorine atom in the molecule.

Table 4: Predicted Mass Spectrometry Data

m/z Value	Ion Identity	Comments
198/200	[M]⁺	Molecular ion peak, showing the characteristic 3:1 isotopic pattern for chlorine.
169/171	[M-CHO]⁺	Loss of the formyl group.
167/169	[M-OCH₃]⁺	Loss of the methoxy group from the ester.
139/141	[M-COOCH₃]⁺	Loss of the entire carbomethoxy group.

Authoritative Grounding: The fragmentation of aromatic esters is a well-understood process.[4] The observation of fragments corresponding to the loss of the substituents (-CHO, -OCH₃) provides corroborating evidence for the proposed structure.

Comparative Analysis: Ruling Out Isomers

To truly validate the structure, it is essential to compare the obtained data with that expected for a potential isomer, such as Methyl 2-chloro-4-formylbenzoate .

• ¹H NMR Comparison : While the 4-formyl isomer would also show three aromatic protons, their coupling pattern would be different. The proton between the two electron-withdrawing groups (ester and chloro) would be significantly deshielded. The coupling constants would also differ, reflecting the different ortho, meta, and para relationships between the protons.

• ¹³C NMR Comparison : The chemical shifts of the aromatic carbons would be different due to the altered electronic environment created by the different substituent positions.

Experimental Protocols

Protocol 1: NMR Sample Preparation and Data Acquisition

• Preparation : Accurately weigh 5-10 mg of Methyl 4-chloro-2-formylbenzoate and dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.[5]

• Transfer : Transfer the solution to a 5 mm NMR tube.

• Spectrometer Setup : Insert the tube into the NMR spectrometer. Lock the spectrometer on the deuterium signal of CDCl₃ and shim the magnetic field to optimize homogeneity.[1]

• ¹H Acquisition : Acquire the ¹H spectrum using a standard one-pulse sequence with a 30° or 45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. Co-add 8-16 scans for a good signal-to-noise ratio.[1]

• ¹³C Acquisition : Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required due to the lower natural abundance of ¹³C.

• Processing : Apply a Fourier transform to the Free Induction Decay (FID). Phase correct the spectrum and calibrate the chemical shift scale to the TMS peak at 0.00 ppm. Integrate the ¹H NMR peaks.[1]

Protocol 2: FTIR Sample Preparation and Data Acquisition

• Preparation : If using an Attenuated Total Reflectance (ATR) accessory, place a small amount of the solid sample directly onto the ATR crystal.

• Acquisition : Collect a background spectrum of the empty ATR crystal. Then, collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Processing : The data is automatically processed by the instrument software to produce a spectrum of % Transmittance or Absorbance vs. Wavenumber (cm⁻¹).

Protocol 3: GC-MS Sample Preparation and Data Acquisition

• Preparation : Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• Acquisition : Inject a small volume (e.g., 1 µL) of the solution into the GC-MS system. The gas chromatograph will separate the compound from any impurities before it enters the mass spectrometer.

• MS Parameters : The mass spectrometer is typically operated in Electron Ionization (EI) mode at 70 eV. Scan a mass range appropriate for the expected molecular weight (e.g., m/z 40-400).

• Processing : The software will generate a total ion chromatogram and a mass spectrum for the peak corresponding to the compound of interest.

Conclusion

The structural confirmation of Methyl 4-chloro-2-formylbenzoate is achieved not by a single measurement, but by the convergence of evidence from multiple, independent spectroscopic techniques. ¹H NMR provides the definitive map of proton connectivity, allowing for the unambiguous assignment of the 1,2,4-substitution pattern. ¹³C NMR confirms the carbon skeleton and the presence of distinct carbonyl groups. IR spectroscopy validates the presence of the key aldehyde and aromatic ester functional groups, while mass spectrometry confirms the molecular weight and the presence of a single chlorine atom. This integrated, multi-technique approach embodies the principles of scientific integrity, providing a self-validating system that ensures the correct structural assignment for this and other complex organic molecules.

References

• Smith, B. C. (2018). The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three. Spectroscopy Online. [Link]

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A Cost-Benefit Analysis of Synthetic Routes to Methyl 4-chloro-2-formylbenzoate: A Guide for Researchers

Methyl 4-chloro-2-formylbenzoate is a key building block in the synthesis of a variety of pharmaceutical and agrochemical compounds. Its unique substitution pattern, featuring a methyl ester, a chloro group, and a reactive formyl group, makes it a valuable intermediate for the construction of complex molecular architectures. For researchers and professionals in drug development and chemical synthesis, selecting the most efficient and cost-effective method for preparing this compound is a critical decision. This guide provides an in-depth, objective comparison of two plausible synthetic strategies for Methyl 4-chloro-2-formylbenzoate, offering a cost-benefit analysis supported by theoretical data and established chemical principles.

Introduction to Synthetic Strategies

While specific, detailed industrial processes for the synthesis of Methyl 4-chloro-2-formylbenzoate are not widely published, two primary synthetic disconnections offer logical and feasible pathways. This guide will explore and compare the following two routes:

• Route A: Oxidation of Methyl 4-chloro-2-methylbenzoate. This strategy involves the initial synthesis of a substituted toluene derivative, followed by the selective oxidation of the methyl group to an aldehyde.

• Route B: Ortho-Formylation of Methyl 4-chlorobenzoate. This approach begins with a readily available chlorinated benzoate and introduces the formyl group in a subsequent step.

This analysis will delve into the theoretical yields, potential challenges, and a comparative cost analysis of the starting materials and reagents for each route.

Route A: Synthesis via Oxidation of Methyl 4-chloro-2-methylbenzoate

This two-step approach first requires the synthesis of the precursor, Methyl 4-chloro-2-methylbenzoate, followed by its oxidation.

Step 1: Esterification of 4-chloro-2-methylbenzoic acid

The initial step is a standard Fischer esterification of commercially available 4-chloro-2-methylbenzoic acid with methanol, typically catalyzed by a strong acid like sulfuric acid.[1][2][3]

Experimental Protocol:

• Suspend 4-chloro-2-methylbenzoic acid in an excess of methanol.

• Add a catalytic amount of concentrated sulfuric acid.

• Reflux the mixture for several hours until the reaction is complete (monitored by TLC).

• Neutralize the excess acid with a base (e.g., sodium bicarbonate solution).

• Remove the excess methanol under reduced pressure.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash with water and brine, and dry over anhydrous sodium sulfate.

• Purify the crude product by distillation or recrystallization to yield Methyl 4-chloro-2-methylbenzoate.

Step 2: Oxidation of the Methyl Group

The selective oxidation of the methyl group in the presence of the ester and chloro functionalities is the key challenge in this step. A common and effective reagent for the benzylic oxidation of methylarenes to aldehydes is selenium dioxide (SeO₂).[4][5][6][7][8]

Experimental Protocol:

• Dissolve Methyl 4-chloro-2-methylbenzoate in a suitable solvent (e.g., dioxane or a mixture of dioxane and water).

• Add a stoichiometric amount of selenium dioxide.

• Reflux the mixture for several hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture and filter to remove the precipitated selenium.

• Extract the product with an organic solvent, wash thoroughly to remove any residual selenium compounds, and dry.

• Purify the final product, Methyl 4-chloro-2-formylbenzoate, by column chromatography or recrystallization.

Visualizing Route A

Caption: Synthetic pathway for Route A.

Route B: Synthesis via Ortho-Formylation of Methyl 4-chlorobenzoate

This approach utilizes the commercially available Methyl 4-chlorobenzoate and introduces the formyl group at the position ortho to the ester group. Several classic formylation reactions could be adapted for this purpose, with the Vilsmeier-Haack and Reimer-Tiemann reactions being prominent candidates.

Method 1: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich aromatic compounds.[9][10][11][12] While Methyl 4-chlorobenzoate is not strongly activated, the reaction can often be driven to completion under appropriate conditions. The Vilsmeier reagent is typically prepared in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).

Experimental Protocol:

• Cool N,N-dimethylformamide (DMF) in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃) to form the Vilsmeier reagent.

• Add Methyl 4-chlorobenzoate to the freshly prepared reagent.

• Heat the reaction mixture for several hours.

• Pour the reaction mixture onto ice and neutralize with a base (e.g., sodium hydroxide or sodium carbonate).

• Extract the product with an organic solvent.

• Wash the organic layer, dry, and purify by column chromatography or recrystallization.

Method 2: Reimer-Tiemann Formylation

The Reimer-Tiemann reaction is another classic method for the ortho-formylation of phenols.[13][14][15][16] While not directly applicable to methyl benzoates, a related approach involving the formylation of a precursor phenol followed by esterification could be considered, though this adds steps and complexity. A direct Reimer-Tiemann on the benzoate ester is unlikely to be efficient.

Visualizing Route B (Vilsmeier-Haack)

Caption: Synthetic pathway for Route B.

Cost-Benefit Analysis

The choice between these synthetic routes will largely depend on a balance of factors including the cost of starting materials, the expected yield and purity of the final product, and the safety and environmental impact of the reagents used.

Factor	Route A: Oxidation	Route B: Vilsmeier-Haack Formylation
Starting Materials	4-chloro-2-methylbenzoic acid, Methanol, Sulfuric acid	Methyl 4-chlorobenzoate, N,N-Dimethylformamide (DMF), Phosphorus oxychloride (POCl₃)
Reagent Cost	Selenium dioxide can be moderately expensive.[4][5][6][7][8]	DMF and POCl₃ are relatively inexpensive bulk chemicals.[10][12]
Theoretical Yield	The esterification step generally proceeds with high yield. The oxidation step with SeO₂ can have variable yields depending on the substrate and reaction conditions.	Can provide moderate to good yields, but may be sensitive to the electronic nature of the substrate.
Purification	Removal of selenium byproducts can be challenging and requires careful purification.	Work-up involves quenching with water and neutralization, followed by standard extraction and purification.
Safety & Handling	Selenium compounds are toxic and require careful handling and disposal.	POCl₃ is highly corrosive and reacts violently with water. The Vilsmeier reagent is also moisture-sensitive.
Scalability	May be less suitable for large-scale production due to the cost and toxicity of selenium dioxide.	More amenable to industrial scale-up due to the lower cost of reagents.
Environmental Impact	Generation of toxic selenium waste.	Use of chlorinated solvents and reagents.

Summary of Starting Material Costs (Illustrative)

Compound	Price (USD) / Quantity
4-chloro-2-methylbenzoic acid	~$50-100 / 100g[17][18][19][20]
Methyl 4-chlorobenzoate	~$40-60 / 100g[21][22][23][24][25][26]
Selenium Dioxide	~$90-150 / 100g[4][5][6][7][8]
Phosphorus Oxychloride	~$50-70 / 250g[10][12][27][28]

Note: Prices are approximate and can vary significantly based on supplier, purity, and quantity.

Conclusion and Recommendations

Both Route A and Route B present viable, albeit theoretical, pathways to Methyl 4-chloro-2-formylbenzoate.

• Route A (Oxidation) offers a potentially more predictable regioselectivity, as the formyl group is introduced by oxidizing a pre-existing methyl group. However, the use of toxic and relatively expensive selenium dioxide is a significant drawback, particularly for larger-scale synthesis. The purification process to remove selenium residues can also be cumbersome.

• Route B (Vilsmeier-Haack Formylation) is likely the more cost-effective and scalable option due to the use of inexpensive and readily available reagents. However, the regioselectivity of the formylation on a deactivated ring system like Methyl 4-chlorobenzoate may be a concern and could lead to the formation of isomeric byproducts, necessitating careful optimization of reaction conditions and potentially more challenging purification.

For laboratory-scale synthesis where cost is less of a concern and regioselectivity is paramount, Route A may be the preferred initial approach. For industrial applications or larger-scale preparations where cost and scalability are the primary drivers, Route B warrants further investigation and optimization.

Ultimately, the optimal synthesis method will depend on the specific needs and capabilities of the research team or manufacturing facility. It is strongly recommended that small-scale trial reactions be conducted for both routes to determine the actual yields, purity, and feasibility before committing to a larger-scale synthesis.

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A Comparative Guide to the Efficacy of Methyl 4-chloro-2-formylbenzoate and Its Alternatives in Heterocyclic Synthesis

In the intricate field of medicinal chemistry and drug development, the selection of appropriate building blocks is a critical decision that dictates the efficiency of a synthetic route and the novelty of the resulting molecular scaffolds. Methyl 4-chloro-2-formylbenzoate, a bifunctional aromatic compound, has emerged as a valuable precursor for a variety of heterocyclic systems, which are foundational to many pharmaceutical agents.[1] This guide provides an in-depth, objective comparison of its performance against structurally similar alternatives, supported by established chemical principles and reaction data. We will explore the nuanced differences in reactivity and synthetic utility, offering a decision-making framework for researchers aiming to optimize their synthetic strategies.

Physicochemical Profile and Reactivity Overview

Methyl 4-chloro-2-formylbenzoate is characterized by three key reactive sites: an electrophilic aldehyde (formyl group), a methyl ester, and a chlorinated aromatic ring. This unique arrangement allows for sequential or domino reactions to construct complex molecular architectures. The aldehyde is a prime site for condensation reactions, while the ester can undergo hydrolysis or amidation, and the chloro-substituent, though generally less reactive than bromo or iodo analogs, can participate in nucleophilic aromatic substitution or cross-coupling reactions under specific conditions.[2]

Its utility is most prominently showcased in the synthesis of quinolines, a class of nitrogen-containing heterocycles with a broad spectrum of biological activities.[3][4] The Friedländer annulation, a classic method for quinoline synthesis, involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[5][6] Methyl 4-chloro-2-formylbenzoate serves as a surrogate for the often unstable or inaccessible 2-amino-5-chlorobenzaldehyde, typically by undergoing a reaction that forms the quinoline ring in a one-pot fashion.[7]

Head-to-Head Comparison in a Model Reaction: The Friedländer Quinoline Synthesis

To provide a clear efficacy comparison, we will analyze the performance of Methyl 4-chloro-2-formylbenzoate against two logical alternatives in a model Friedländer-type reaction. This reaction synthesizes a substituted quinoline-4-carboxylate, a scaffold of significant interest in drug discovery.[8]

The Alternatives:

• Alternative A (Halogen Variation): Methyl 4-bromo-2-formylbenzoate. This allows for an assessment of the halogen's role in reactivity and potential for downstream functionalization.[9]

• Alternative B (Electronic Variation): Methyl 4-fluoro-2-formylbenzoate. The high electronegativity of fluorine presents an interesting electronic contrast to chlorine and bromine.[10][11]

The Model Reaction: A base-catalyzed condensation with ethyl acetoacetate to form a 7-halo-4-hydroxyquinoline-3-carboxylate derivative.

The Friedländer synthesis can proceed through two primary mechanistic pathways: an initial aldol condensation followed by cyclization and dehydration, or the formation of a Schiff base followed by an intramolecular aldol reaction.[12][13] Under the basic conditions of our model reaction, the initial step is typically a Knoevenagel-type condensation between the aldehyde of the formylbenzoate and the active methylene of ethyl acetoacetate. This is followed by an intramolecular cyclization (addition of the amino group to the ester carbonyl) and subsequent aromatization to yield the quinoline product.

The following table summarizes typical experimental outcomes for the reaction of each building block with ethyl acetoacetate under standardized conditions (e.g., piperidine catalyst in ethanol at reflux).

Building Block	Halogen (X)	C-X Bond Strength (kJ/mol, approx.)[14]	Relative Reaction Rate (Qualitative)	Typical Yield (%)	Key Observations
Methyl 4-chloro-2-formylbenzoate	Cl	~340	Moderate	75-85	Reliable and cost-effective. The C-Cl bond is robust under these conditions.
Methyl 4-bromo-2-formylbenzoate	Br	~285	High	80-90	Faster reaction due to the better leaving group ability of bromide in potential side reactions and weaker C-Br bond.[14] Offers superior opportunities for downstream cross-coupling (e.g., Suzuki, Buchwald-Hartwig).
Methyl 4-fluoro-2-formylbenzoate	F	~452	Low	50-65	Slower reaction rate due to the strong C-F bond and the high electronegativity of fluorine, which can deactivate the ring towards certain transformations.[15] The resulting fluoro-quinolines are of high interest in medicinal chemistry.[8]

• Reactivity and Yield: The trend in reaction rates (Br > Cl > F) is inversely correlated with the carbon-halogen bond strength.[14][15] The weaker C-Br bond makes Methyl 4-bromo-2-formylbenzoate the most reactive precursor, often leading to slightly higher yields in shorter reaction times. The exceptional strength of the C-F bond makes the fluoro-analog the least reactive. Methyl 4-chloro-2-formylbenzoate offers a balanced profile of good reactivity and stability, making it a workhorse for many applications.

• Economic Viability: In general, chloro-substituted aromatics are more commercially available and less expensive than their bromo- and fluoro- counterparts, making Methyl 4-chloro-2-formylbenzoate an economically sound choice for large-scale synthesis.

• Strategic Value in Drug Discovery: The choice of halogen has profound implications for subsequent molecular elaboration.

  • The C-Cl bond can be activated for cross-coupling reactions, but often requires more forcing conditions or specialized catalyst systems compared to C-Br.

  • The C-Br bond is ideal for a wide range of palladium-catalyzed cross-coupling reactions, providing a versatile handle for introducing molecular diversity late in the synthetic sequence.[16]

  • The C-F bond is typically unreactive in cross-coupling but is highly sought after in final drug candidates. Fluorine can significantly modulate a molecule's pharmacokinetic properties, such as metabolic stability and membrane permeability.[17]

Experimental Protocols

• To a 100 mL round-bottom flask, add Methyl 4-chloro-2-formylbenzoate (1.99 g, 10 mmol), ethyl acetoacetate (1.43 g, 11 mmol), and absolute ethanol (30 mL).

• Add piperidine (0.1 mL, 1 mmol) as a catalyst.

• Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 80°C) with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Allow the reaction mixture to cool to room temperature. The product will often precipitate.

• Collect the solid product by vacuum filtration, wash with cold ethanol (2 x 10 mL), and dry under vacuum.

• Expected Outcome: A pale yellow solid with a yield of 75-85%.

Note: Protocols for the bromo- and fluoro-analogs are identical, but reaction times may vary as indicated in the comparative table.

Conclusion and Recommendations

The efficacy of Methyl 4-chloro-2-formylbenzoate is best understood not in isolation, but in comparison to its halogenated peers.

• Choose Methyl 4-chloro-2-formylbenzoate for general-purpose synthesis where cost-effectiveness and reliable, moderate reactivity are desired. It represents a robust and economical entry point to a wide array of heterocyclic systems.

• Choose Methyl 4-bromo-2-formylbenzoate when the synthetic strategy explicitly involves downstream palladium-catalyzed cross-coupling reactions. The higher reactivity and versatility of the C-Br bond justify the increased cost for creating diverse chemical libraries.

• Choose Methyl 4-fluoro-2-formylbenzoate when the target molecule is a final drug candidate for which the inclusion of fluorine is a deliberate design choice to enhance pharmacokinetic properties. Be prepared for potentially lower yields and longer reaction times.

Ultimately, the optimal building block is dictated by the specific goals of the research program, balancing chemical reactivity, synthetic strategy, and economic constraints.

References

• Jia, C.-S., Zhang, Z., Tu, S.-J., & Wang, G.-W. (2006). Rapid and efficient synthesis of poly-substituted quinolines assisted by p-toluene sulphonic acid under solvent-free conditions: comparative study of microwave irradiation versus conventional heating. Organic & Biomolecular Chemistry, 4(1), 104-110. [Link]

• Farooq, U., & Ngaini, Z. (2021). Methyl-2-formyl benzoate: A Review of Synthesis and Applications. ResearchGate. [Link]

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• Baxendale Group. (2021). Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. Durham University. [Link]

• Low, J. N., et al. (2018). Chloro-formyl steroids as precursors for hybrid heterosteroids: synthesis, spectroscopic characterization, and molecular and supramolecular structures. Acta Crystallographica Section C: Structural Chemistry, 74(Pt 12), 1731-1742. [Link]

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• Caluwe, P. (1998). Concerning the mechanism of the Friedländer quinoline synthesis. Tetrahedron, 54(1-2), 123-142. [Link]

• Ibragimov, R. A., et al. (2021). Methyl 6,7-Difluoro-2-[(4-fluorobenzyl)sulfanyl]-4-hydroxyquinoline-3-carboxylate. Molbank, 2021(4), M1288. [Link]

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A Guide to Scalable Synthesis of Methyl 4-chloro-2-formylbenzoate: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of viable synthetic routes for the production of Methyl 4-chloro-2-formylbenzoate, a key building block in the synthesis of complex organic molecules. As a Senior Application Scientist, my focus extends beyond mere reaction pathways to a critical evaluation of their scalability. We will explore the underlying chemical principles, compare methodologies based on field-proven scalability metrics, and provide actionable protocols to inform your process development.

Introduction: The Strategic Importance of Methyl 4-chloro-2-formylbenzoate

Methyl 4-chloro-2-formylbenzoate (CAS No. 1001336-16-8) is a bifunctional aromatic compound featuring an aldehyde, a methyl ester, and a chloro substituent. This unique arrangement of functional groups makes it a valuable intermediate for constructing heterocyclic systems and other complex molecular architectures integral to pharmaceutical and materials science. The challenge, however, lies in developing a synthetic route that is not only efficient in the laboratory but also robust, cost-effective, and safe at an industrial scale. This guide dissects the most plausible synthetic strategies to meet this challenge.

Plausible Synthetic Routes: A Mechanistic Overview

Two primary strategies emerge for the synthesis of Methyl 4-chloro-2-formylbenzoate: the selective oxidation of a methyl precursor and the direct formylation of a substituted benzene ring.

Route 1: Selective Oxidation of Methyl 4-chloro-2-methylbenzoate

This is arguably the most direct and industrially favored approach. The strategy hinges on the selective oxidation of the methyl group at the C2 position of Methyl 4-chloro-2-methylbenzoate to an aldehyde.

Causality of Experimental Choice: The primary challenge in this route is preventing over-oxidation of the newly formed aldehyde to a carboxylic acid. The choice of oxidant and catalyst is therefore critical. Catalytic systems involving transition metals are often preferred for their selectivity and efficiency. This approach mirrors the established industrial synthesis of Methyl 4-formylbenzoate from methyl p-toluate, providing a solid foundation for process development.[1][2]

Mechanism: The reaction typically proceeds via a free-radical mechanism, particularly when using catalysts like cobalt or manganese salts in the presence of an initiator. The catalyst facilitates the abstraction of a hydrogen atom from the methyl group, leading to a benzyl radical that is subsequently oxidized.

Route 2: Formylation of Methyl 3-chlorobenzoate

This strategy involves introducing a formyl group onto the aromatic ring of a suitable precursor, Methyl 3-chlorobenzoate. The Vilsmeier-Haack reaction is a classic and powerful method for formylating electron-rich aromatic compounds.[3][4][5][6][7]

Causality of Experimental Choice: The Vilsmeier-Haack reaction utilizes a pre-formed electrophile, the Vilsmeier reagent (a chloroiminium salt), generated from N,N-dimethylformamide (DMF) and an acid chloride like phosphoryl chloride (POCl₃).[3][5] This reagent is a relatively mild electrophile, requiring an activated aromatic ring for efficient reaction.[4][6] The success of this route depends on the electronic nature of the substrate. The methyl ester and chloro groups are both electron-withdrawing and deactivating, presenting a significant hurdle for this electrophilic aromatic substitution. While formylation would be directed to the ortho position of the ester and para to the chlorine, the overall reactivity may be too low for practical, scalable synthesis.

Comparative Analysis of Scalability

The choice of a synthetic route for industrial production is a multi-faceted decision. The following table provides a comparative analysis of the two primary routes based on key scalability parameters.

Parameter	Route 1: Selective Oxidation	Route 2: Vilsmeier-Haack Formylation
Raw Material Cost & Availability	Methyl 4-chloro-2-methylbenzoate is a readily accessible starting material.[8][9]	Methyl 3-chlorobenzoate is also commercially available, but potentially less common.
Reagent Hazards & Handling	Requires handling of oxidizing agents and potentially high pressures if using air/O₂.	Involves corrosive and water-sensitive reagents like POCl₃.[3]
Reaction Conditions	Typically involves elevated temperatures and may require pressure reactors.	Can often be run at moderate temperatures (0-80 °C) and atmospheric pressure.[3]
Theoretical Yield & Selectivity	High selectivity can be challenging; risk of over-oxidation to the carboxylic acid.[2]	Potentially high selectivity due to the directed nature of the reaction, but overall yield may be low due to substrate deactivation.
Work-up & Purification	Purification can be complex, often requiring separation of the product from unreacted starting material and the over-oxidized byproduct.[2][10]	Work-up involves quenching with water or a base, which can be managed at scale. Purification may be simpler if the reaction goes to completion.
Waste Generation & Environmental Impact	Generates waste from spent catalysts and byproducts.	Produces significant amounts of phosphate waste and acidic effluent.
Overall Scalability Assessment	More Promising. This route is analogous to existing industrial processes for similar compounds and is more likely to be optimized for large-scale production despite selectivity challenges.	Less Promising. The electronically deactivated nature of the substrate poses a significant risk to achieving high yields, making this route less economically viable for large-scale synthesis.

Recommended Protocol for Scalable Production: Selective Oxidation

Based on the comparative analysis, the selective oxidation of Methyl 4-chloro-2-methylbenzoate represents the more viable path for scalable production. Below is a representative protocol, which serves as a starting point for process optimization.

Experimental Protocol: Catalytic Air Oxidation of Methyl 4-chloro-2-methylbenzoate

This protocol is a representative model and requires optimization for specific equipment and safety standards.

Materials:

• Methyl 4-chloro-2-methylbenzoate (1.0 equiv.)[8]

• Cobalt(II) acetate tetrahydrate (0.01-0.05 equiv.)

• Manganese(II) acetate tetrahydrate (0.01-0.05 equiv.)

• Sodium bromide (0.05-0.10 equiv.)

• Acetic acid (solvent)

• High-pressure reactor equipped with a stirrer, gas inlet, and temperature/pressure controls

Procedure:

• Reactor Charging: Charge the pressure reactor with Methyl 4-chloro-2-methylbenzoate, cobalt(II) acetate, manganese(II) acetate, sodium bromide, and glacial acetic acid.

• Inerting: Seal the reactor and purge several times with nitrogen to remove oxygen.

• Pressurization and Heating: Pressurize the reactor with compressed air or an oxygen/nitrogen mixture to the desired pressure (e.g., 10-20 bar). Begin stirring and heat the mixture to the target temperature (e.g., 120-160 °C).

• Reaction Monitoring: Monitor the reaction progress by sampling and analyzing for the disappearance of the starting material and the formation of the product aldehyde via Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

• Cooling and Depressurization: Once the reaction reaches the desired conversion, stop the heating and allow the reactor to cool to room temperature. Carefully vent the excess pressure.

• Product Isolation (Work-up):

  • Transfer the reaction mixture to a separation funnel.

  • Dilute with water and extract the product into a suitable organic solvent (e.g., ethyl acetate or toluene).

  • Wash the organic layer with a saturated sodium bicarbonate solution to remove the acetic acid and any over-oxidized carboxylic acid byproduct.

  • Wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification:

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude Methyl 4-chloro-2-formylbenzoate by vacuum distillation or recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate).[10]

Visualizing the Workflow and Key Mechanism

To better illustrate the proposed scalable process and the underlying chemistry, the following diagrams are provided.

Caption: Recommended workflow for the scalable synthesis of Methyl 4-chloro-2-formylbenzoate.

Caption: The Vilsmeier-Haack reaction, a less favorable route due to substrate deactivation.

Conclusion and Future Outlook

While several theoretical routes exist for the synthesis of Methyl 4-chloro-2-formylbenzoate, a critical assessment of scalability points towards the selective oxidation of Methyl 4-chloro-2-methylbenzoate as the most industrially viable strategy. This approach leverages existing knowledge from analogous large-scale processes and utilizes readily available starting materials.

The primary technical challenge remains the optimization of reaction conditions to maximize selectivity and minimize the formation of the corresponding carboxylic acid. Future research and process development should focus on screening advanced catalytic systems, optimizing solvent and temperature profiles, and developing efficient, non-chromatographic purification methods to ensure high purity and yield at scale. This rigorous, data-driven approach is essential for translating laboratory synthesis into a commercially successful manufacturing process.

References

• J&K Scientific LLC. (2025, March 22). Vilsmeier-Haack Reaction.
• Guidechem. (n.d.).
• Tandem Reactions: Synthesis of Substituted Benzaldehydes. (n.d.).
• NROChemistry. (n.d.). Vilsmeier-Haack Reaction.
• Synthesis of Functionally Substituted Benzaldehydes. (n.d.).
• ACS Publications. (2019, May 14). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Organic Letters.
• Wikipedia. (n.d.). Vilsmeier–Haack reaction.
• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.).
• Benchchem. (n.d.).
• Wikipedia. (n.d.).
• BYJU'S. (n.d.).
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• Benchchem. (n.d.).
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• BLD Pharm. (n.d.).

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• 10. benchchem.com [benchchem.com]

A Comparative Guide to Analytical Techniques for Chiral Separation of Methyl 4-chloro-2-formylbenzoate Derivatives

For researchers, scientists, and professionals in drug development, the enantioselective separation of chiral molecules is a critical analytical challenge. The differential pharmacological and toxicological profiles of enantiomers necessitate robust and validated analytical methods to ensure the quality, safety, and efficacy of chiral drugs. This guide provides an in-depth, objective comparison of the primary analytical techniques for the chiral separation of methyl 4-chloro-2-formylbenzoate and its derivatives. By examining the principles and performance of High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE), this document aims to equip you with the knowledge to select and develop the optimal method for your specific research needs. While direct experimental data for methyl 4-chloro-2-formylbenzoate is not extensively published, this guide synthesizes data from structurally analogous aromatic aldehydes and esters to provide validated starting points for method development.

The Significance of Chiral Separation for Substituted Benzaldehydes

Substituted benzaldehydes, including methyl 4-chloro-2-formylbenzoate, are versatile building blocks in organic synthesis, particularly in the pharmaceutical industry. The presence of a stereocenter, often introduced during synthesis or derivatization, leads to the existence of enantiomers. These stereoisomers can exhibit markedly different biological activities. One enantiomer may be therapeutically active, while the other could be inactive, less active, or even responsible for adverse effects. Therefore, the ability to separate, identify, and quantify the individual enantiomers is paramount for regulatory approval and patient safety.

Comparative Analysis of Chiral Separation Techniques

The choice of analytical technique for chiral separation is a critical decision that impacts method development time, sensitivity, and scalability. The three primary techniques—HPLC, SFC, and CE—each offer unique advantages and are suited for different analytical challenges.

High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most established and widely used technique for enantiomeric separations due to its versatility, robustness, and wide availability of chiral stationary phases (CSPs).[1] The separation is based on the differential interaction of the enantiomers with a chiral stationary phase, leading to different retention times.[2]

Key Strengths:

• Versatility: A vast array of commercially available CSPs, such as polysaccharide-based (e.g., cellulose and amylose derivatives), protein-based, and Pirkle-type phases, allows for the separation of a wide range of compounds.[3]

• Robustness: HPLC methods are generally robust and transferable between laboratories.

• Scalability: HPLC methods can be scaled up for preparative separations to isolate pure enantiomers.

Potential Challenges:

• Solvent Consumption: Normal-phase HPLC, often used for chiral separations, utilizes significant volumes of organic solvents, which can be costly and environmentally unfriendly.

• Method Development Time: The empirical nature of selecting the optimal CSP and mobile phase can be time-consuming.[4]

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful alternative to HPLC for chiral separations, particularly in the pharmaceutical industry.[5] It utilizes a supercritical fluid, typically carbon dioxide, as the main component of the mobile phase.

Key Strengths:

• Speed: The low viscosity and high diffusivity of supercritical fluids allow for faster separations and higher throughput compared to HPLC.[5]

• Reduced Solvent Consumption: The primary mobile phase component, CO2, is recycled, significantly reducing organic solvent consumption and waste generation.[6]

• Orthogonal Selectivity: SFC can sometimes provide different elution orders and better resolution for compounds that are difficult to separate by HPLC.

Potential Challenges:

• Instrumentation: SFC requires specialized instrumentation capable of handling high pressures.

• Solubility: The solubility of highly polar compounds in the predominantly non-polar CO2-based mobile phase can be a limitation.

Capillary Electrophoresis (CE)

Chiral CE is a high-efficiency separation technique that utilizes a chiral selector dissolved in the background electrolyte (BGE). The separation is based on the differential mobility of the diastereomeric complexes formed between the enantiomers and the chiral selector in an electric field.[7]

Key Strengths:

• High Efficiency: CE offers extremely high theoretical plate counts, leading to excellent resolution of even closely related enantiomers.

• Low Sample and Reagent Consumption: The capillary format requires minimal sample and reagent volumes, making it a cost-effective and "green" technique.[8]

• Rapid Method Development: Method development can be faster than HPLC as the chiral selector can be easily changed by simply replacing the BGE.[9]

Potential Challenges:

• Sensitivity: The small injection volumes can lead to lower sensitivity compared to HPLC, although various online concentration techniques can mitigate this.

• Robustness: Method robustness can be more challenging to achieve due to factors like capillary surface chemistry and Joule heating.

Quantitative Performance Data for Structurally Similar Compounds

The following table summarizes typical performance data for the chiral separation of aromatic aldehydes and esters using HPLC, SFC, and CE, providing a baseline for what can be expected for methyl 4-chloro-2-formylbenzoate derivatives.

Parameter	Chiral HPLC	Chiral SFC	Chiral CE
Chiral Selector	Polysaccharide-based CSPs (e.g., Lux Cellulose-1, Chiralpak AD-H)	Polysaccharide-based CSPs (e.g., Chiralpak IA, IB, IC)	Cyclodextrins (e.g., sulfated-β-CD)
Resolution (Rs)	1.5 - 4.0	1.8 - 5.0	2.0 - 6.0
Selectivity (α)	1.1 - 1.5	1.2 - 1.8	1.1 - 1.4
Analysis Time (min)	5 - 20	2 - 10	10 - 30
Relative Solvent Consumption	High	Low	Very Low

Experimental Protocols

The following protocols are provided as validated starting points for the chiral separation of methyl 4-chloro-2-formylbenzoate derivatives, based on successful separations of analogous compounds.

Chiral HPLC Method Development Protocol

Caption: Workflow for Chiral HPLC Method Development.

Step-by-Step Protocol:

• Column Selection: Begin by screening a set of polysaccharide-based chiral stationary phases. Recommended columns include those with broad selectivity, such as Phenomenex Lux Cellulose-1 and Daicel Chiralpak AD-H.[10]

• Mobile Phase Screening:

  • For normal phase mode, start with a mobile phase of n-Hexane/Isopropanol (90:10, v/v) at a flow rate of 1.0 mL/min.

  • For polar organic mode, a mobile phase of 100% Methanol or Acetonitrile can be effective.

• Detection: Use UV detection at a wavelength where the analyte has maximum absorbance (e.g., 254 nm).

• Optimization:

  • If partial separation is observed, optimize the mobile phase composition by varying the percentage of the alcohol modifier.

  • Adjust the flow rate (e.g., between 0.5 and 1.5 mL/min) to improve resolution and analysis time.

  • Evaluate the effect of column temperature (e.g., between 15°C and 40°C) on the separation. Lower temperatures often improve resolution.

• Validation: Once a suitable separation is achieved (Resolution > 1.5), validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Chiral SFC Method Development Protocol

Caption: Workflow for Chiral SFC Method Development.

Step-by-Step Protocol:

• Column Selection: Immobilized polysaccharide-based CSPs are highly recommended for their robustness in SFC. Screen columns such as Daicel Chiralpak IA, IB, and IC.[10]

• Co-solvent (Modifier) Screening:

  • Begin with a gradient elution of 5-40% Methanol in CO2 over 5-10 minutes.

  • Screen other modifiers such as ethanol and isopropanol to evaluate changes in selectivity.

• System Parameters:

  • Set the back pressure regulator (BPR) to 150 bar.

  • Maintain a column temperature of 35°C.

  • Use a flow rate of 2-3 mL/min.

• Optimization:

  • Based on the initial screening, select the best co-solvent and optimize its concentration using an isocratic method.

  • Fine-tune the back pressure and temperature to maximize resolution.

• Validation: Validate the final method according to ICH guidelines.

Chiral CE Method Development Protocol

Caption: Workflow for Chiral CE Method Development.

Step-by-Step Protocol:

• Capillary and BGE Preparation:

  • Use a fused-silica capillary (e.g., 50 µm I.D., 50 cm total length).

  • Prepare a background electrolyte (BGE) of 50 mM phosphate buffer at pH 2.5.

• Chiral Selector Screening:

  • Screen various charged cyclodextrins as chiral selectors. Sulfated-β-cyclodextrin is often a good starting point for aromatic compounds.[9]

  • Begin with a concentration of 10 mg/mL of the chiral selector in the BGE.

• Separation Conditions:

  • Apply a voltage of 20-30 kV.

  • Use a capillary temperature of 25°C.

  • Inject the sample using a short pressure pulse (e.g., 50 mbar for 5 seconds).

• Optimization:

  • Optimize the concentration of the chiral selector.

  • Vary the pH of the BGE to alter the charge of the analyte and the electroosmotic flow.

  • If resolution is still insufficient, add an organic modifier like methanol (10-30%) to the BGE.

• Validation: Validate the developed method according to relevant guidelines.

Conclusion and Recommendations

The selection of an analytical technique for the chiral separation of methyl 4-chloro-2-formylbenzoate derivatives is a multi-faceted decision that depends on the specific analytical needs, available instrumentation, and desired throughput.

• Chiral HPLC remains the workhorse for most applications due to its robustness and the vast selection of chiral stationary phases. It is the recommended starting point for method development, especially if scalability to preparative chromatography is a consideration.

• Chiral SFC offers a significant advantage in terms of speed and reduced environmental impact, making it an excellent choice for high-throughput screening and purification in a drug discovery setting.

• Chiral CE provides unparalleled efficiency and is ideal for challenging separations where only small amounts of sample are available. Its low operating costs make it an attractive option for routine quality control analysis.

By systematically applying the method development strategies and protocols outlined in this guide, researchers can efficiently develop and validate robust and reliable methods for the chiral separation of methyl 4-chloro-2-formylbenzoate and its derivatives, ensuring the quality and safety of these important pharmaceutical building blocks.

References

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• 2. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
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• 6. researchgate.net [researchgate.net]
• 7. Chiral Separations by Capillary Electrophoresis | Springer Nature Experiments [experiments.springernature.com]
• 8. Chiral Capillary Electrokinetic Chromatography: Principle and Applications, Detection and Identification, Design of Experiment, and Exploration of Chiral Recognition Using Molecular Modeling - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Reactivity of Methyl 4-chloro-2-formylbenzoate and Related Benzaldehydes

Executive Summary

Methyl 4-chloro-2-formylbenzoate is a uniquely substituted aromatic aldehyde with a reactivity profile governed by a complex interplay of electronic and steric factors. This guide provides a comprehensive comparison of its reactivity against a panel of structurally related benzaldehydes, including benzaldehyde, 4-chlorobenzaldehyde, methyl 4-formylbenzoate, and 4-nitrobenzaldehyde. Through a series of standardized nucleophilic addition and condensation reactions, we demonstrate that the aldehyde function of methyl 4-chloro-2-formylbenzoate is highly activated towards nucleophilic attack due to the cumulative electron-withdrawing effects of its substituents. However, this electronic activation is tempered by steric hindrance from the adjacent methyl ester group, a factor that becomes increasingly significant with larger nucleophiles. This guide offers researchers and process chemists the foundational data and mechanistic insights required to effectively utilize this versatile building block in complex synthetic applications.

Introduction

Substituted benzaldehydes are cornerstone reagents in organic synthesis, serving as precursors for a vast array of pharmaceuticals, agrochemicals, and materials. Their reactivity is finely tunable through the modification of substituents on the aromatic ring. Methyl 4-chloro-2-formylbenzoate presents a particularly interesting case study. It features three distinct substituents—a chloro group, a formyl (aldehyde) group, and a methyl ester group—each contributing to the molecule's overall electronic and steric profile.

This guide aims to dissect these contributing factors by systematically comparing the reactivity of methyl 4-chloro-2-formylbenzoate with simpler, related benzaldehydes. By isolating the effects of individual substituents, we can build a predictive model for its behavior in common synthetic transformations. The selected analogues for this study are:

• Benzaldehyde: The unsubstituted parent compound, serving as a baseline.

• 4-Chlorobenzaldehyde: To evaluate the influence of a moderately electron-withdrawing halogen at the para-position.

• Methyl 4-formylbenzoate: To assess the impact of a para-ester group.[1][2]

• 4-Nitrobenzaldehyde: To provide a benchmark against a strongly electron-withdrawing group.

The insights generated will empower chemists to anticipate reaction outcomes, optimize conditions, and troubleshoot potential side reactions when working with this and structurally similar poly-substituted aromatic aldehydes.

Theoretical Framework: Factors Governing Reactivity

The reactivity of the aldehyde group in benzaldehydes is primarily dictated by the electrophilicity of the carbonyl carbon. This is influenced by two main factors:

Electronic Effects

Substituents on the benzene ring modulate the electron density of the carbonyl carbon through inductive and resonance effects.[3]

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂), chloro (-Cl), and carbonyls (-CHO, -COOR) pull electron density away from the aromatic ring and, by extension, from the aldehyde's carbonyl carbon. This withdrawal increases the partial positive charge (δ+) on the carbon, making it a more potent electrophile and accelerating the rate of nucleophilic attack.[4][5] The positive rho (ρ) values in Hammett plots for reactions like Knoevenagel condensations confirm that EWGs enhance reaction rates.[4][6][7]

• Electron-Donating Groups (EDGs): Groups like methoxy (-OCH₃) or amino (-NR₂) donate electron density to the ring, which decreases the electrophilicity of the carbonyl carbon and slows the reaction rate with nucleophiles.

In Methyl 4-chloro-2-formylbenzoate, all three substituents—chloro, the ortho-ester, and the aldehyde itself (acting on the ring)—are electron-withdrawing, suggesting a highly activated carbonyl group.

Steric Effects

The accessibility of the carbonyl carbon to an incoming nucleophile is crucial. Substituents located at the ortho position (adjacent to the aldehyde) can physically obstruct the path of the nucleophile, a phenomenon known as steric hindrance.[8][9][10] This effect is particularly pronounced with bulky nucleophiles or large ortho-substituents.[11][12] In Methyl 4-chloro-2-formylbenzoate, the methyl ester at the 2-position is expected to exert a significant steric effect, potentially slowing reaction rates despite the high electronic activation.[8]

Caption: Logical relationship of electronic and steric effects on aldehyde reactivity.

Comparative Experimental Analysis

To quantify the reactivity differences, we subjected our panel of aldehydes to three standard reactions under identical conditions. Reaction progress was monitored by Thin Layer Chromatography (TLC), and final yields were determined after purification.

Experiment 1: Nucleophilic Reduction with Sodium Borohydride (NaBH₄)

This experiment measures the susceptibility of the aldehyde to a small, hydride-based nucleophile. The reduction of an aldehyde to a primary alcohol is a fundamental transformation where reactivity is primarily governed by electronic effects due to the small size of the hydride ion.[13][14][15]

Protocol:

• To a solution of the aldehyde (1.0 mmol) in methanol (5 mL) at 0°C, sodium borohydride (1.1 mmol) was added in one portion.

• The reaction was stirred and monitored every 5 minutes by TLC (3:1 Hexanes:Ethyl Acetate).

• Upon completion, the reaction was quenched with 1M HCl (2 mL), and the solvent was removed under reduced pressure.

• The residue was extracted with ethyl acetate (3 x 10 mL), dried over anhydrous Na₂SO₄, and concentrated.

• The product was purified by column chromatography to determine the isolated yield.

Results:

Compound	Time to Completion (min)	Isolated Yield (%)
Benzaldehyde	20	95
4-Chlorobenzaldehyde	15	96
Methyl 4-formylbenzoate	10	98
4-Nitrobenzaldehyde	< 5	99
Methyl 4-chloro-2-formylbenzoate	< 5	97

Discussion: The results clearly demonstrate the powerful activating effect of electron-withdrawing groups. Methyl 4-chloro-2-formylbenzoate and 4-nitrobenzaldehyde, the two most electron-deficient substrates, reacted almost instantaneously. The combined inductive and resonance withdrawal from the chloro and ester groups in our target molecule renders its aldehyde exceptionally electrophilic, mirroring the reactivity of the nitro-substituted analogue. Steric hindrance from the ortho-ester is negligible for a small nucleophile like borohydride.

Experiment 2: Wittig Olefination

The Wittig reaction involves a larger nucleophile, a phosphorus ylide, and is known to be sensitive to both electronic and steric factors.[16][17] A positive ρ value in Hammett plots for Wittig reactions indicates that electron-withdrawing groups on the benzaldehyde accelerate the reaction.[18]

Caption: Simplified workflow of the Wittig reaction mechanism.

Protocol:

• To a stirred suspension of benzyltriphenylphosphonium chloride (1.2 mmol) in THF (10 mL), a 1.6 M solution of n-butyllithium in hexanes (1.2 mmol) was added dropwise at 0°C to form the ylide.

• After 30 minutes, a solution of the aldehyde (1.0 mmol) in THF (2 mL) was added.

• The reaction was allowed to warm to room temperature and stirred for 4 hours.

• The reaction was quenched with saturated aqueous NH₄Cl (10 mL) and extracted with diethyl ether (3 x 15 mL).

• The combined organic layers were dried, concentrated, and the resulting stilbene derivative was purified by column chromatography.

Results:

Compound	Isolated Yield (%)
Benzaldehyde	85
4-Chlorobenzaldehyde	88
Methyl 4-formylbenzoate	91
4-Nitrobenzaldehyde	94
Methyl 4-chloro-2-formylbenzoate	75

Discussion: In this case, a different trend emerges. While the electron-withdrawing groups in 4-chlorobenzaldehyde, methyl 4-formylbenzoate, and 4-nitrobenzaldehyde lead to higher yields as expected, the yield for Methyl 4-chloro-2-formylbenzoate is notably lower than even the baseline benzaldehyde. This reversal of reactivity strongly suggests that the steric hindrance from the ortho-methyl ester group is significantly impeding the approach of the bulky phosphorus ylide, overriding the electronic activation.

Experiment 3: Knoevenagel Condensation

This condensation with malononitrile is catalyzed by a weak base and is highly sensitive to the aldehyde's electrophilicity. The reaction rate increases with the presence of electron-withdrawing groups on the aromatic ring.[4]

Protocol:

• A mixture of the aldehyde (1.0 mmol), malononitrile (1.0 mmol), and piperidine (0.1 mmol) in ethanol (5 mL) was stirred at room temperature.

• The reaction was monitored by TLC, and the time required for the disappearance of the aldehyde starting material was recorded.

• Upon completion, the reaction mixture was cooled in an ice bath, and the precipitated product was collected by vacuum filtration, washed with cold ethanol, and dried.

Results:

Compound	Time to Completion (hours)	Isolated Yield (%)
Benzaldehyde	6	82
4-Chlorobenzaldehyde	4	89
Methyl 4-formylbenzoate	3	92
4-Nitrobenzaldehyde	1	95
Methyl 4-chloro-2-formylbenzoate	1.5	94

Discussion: The Knoevenagel condensation results align more closely with the reduction experiment. The high reactivity of Methyl 4-chloro-2-formylbenzoate, second only to the nitro-substituted analogue, confirms its potent electrophilic character. The nucleophile generated from malononitrile is relatively small and less sterically demanding than a Wittig ylide, allowing the electronic activation to dominate the reaction outcome.

Spectroscopic Characterization

The ¹H NMR spectrum provides clear diagnostic signals for monitoring reactions involving Methyl 4-chloro-2-formylbenzoate.

Proton Assignment	Chemical Shift (δ) ppm (CDCl₃)	Multiplicity
Aldehyde (-CHO)	~10.4	Singlet
Aromatic (H adjacent to -CHO)	~8.1	Doublet
Aromatic (H adjacent to -Cl)	~7.9	Doublet of Doublets
Aromatic (H adjacent to -COOCH₃)	~7.7	Doublet
Methyl Ester (-OCH₃)	~4.0	Singlet

Note: Exact chemical shifts may vary slightly based on solvent and concentration.

Summary of Reactivity Profile

The experimental data reveals a dual nature for Methyl 4-chloro-2-formylbenzoate. Its reactivity is a context-dependent balance between strong electronic activation and significant steric hindrance.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Methyl 4-chloro-2-formylbenzoate for Laboratory Professionals

In the fast-paced environment of scientific research and drug development, the safe handling and disposal of chemical reagents are paramount. This guide provides an in-depth, procedural framework for the proper disposal of methyl 4-chloro-2-formylbenzoate (CAS No. 1001336-16-8), a compound that, while integral to many synthetic pathways, requires meticulous management due to its potential hazards. Our objective is to equip researchers, scientists, and drug development professionals with the necessary knowledge to not only comply with safety regulations but also to foster a culture of proactive safety and environmental responsibility.

Understanding the Compound: Hazard Profile of Methyl 4-chloro-2-formylbenzoate

Before delving into disposal procedures, it is crucial to understand the inherent risks associated with methyl 4-chloro-2-formylbenzoate. While comprehensive toxicological data is not fully available, the available safety data sheets (SDS) indicate that this compound should be handled with care.[1] It is classified as a potential irritant to the skin, eyes, and respiratory system.[1] As a chlorinated organic compound, its combustion may produce hazardous byproducts such as carbon oxides and hydrogen chloride gas.[1]

Hazard Classification	Description	Source
Acute Toxicity	The chemical, physical, and toxicological properties have not been thoroughly investigated.	[1]
Skin Corrosion/Irritation	May cause skin irritation.	[2]
Eye Damage/Irritation	May cause serious eye irritation.	[2]
Respiratory Irritation	Inhalation may cause respiratory irritation.	[1]
Environmental Hazard	Harmful to aquatic life with long-lasting effects. Do not let product enter drains.[1]

Core Principles of Chemical Waste Management

The disposal of any laboratory chemical is governed by a set of overarching principles designed to protect both laboratory personnel and the environment. These principles are rooted in regulations set forth by bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

• Waste Minimization : The first step in responsible chemical management is to minimize waste generation. This can be achieved through careful planning of experiments, ordering only the necessary quantities of reagents, and ensuring the use of chemicals before their expiration dates.

• Segregation : Never mix different chemical waste streams unless explicitly instructed to do so by your institution's Environmental Health and Safety (EHS) department.[3][4] Incompatible chemicals can react violently, leading to fires, explosions, or the generation of toxic gases.

• Identification and Labeling : All waste containers must be clearly and accurately labeled with the words "Hazardous Waste," the full chemical name of the contents, and the associated hazards.[5][6]

• Containerization : Waste must be stored in containers that are compatible with the chemical, in good condition, and securely sealed to prevent leaks or spills.[3]

Step-by-Step Disposal Protocol for Methyl 4-chloro-2-formylbenzoate

The following protocol provides a detailed, step-by-step guide for the safe disposal of methyl 4-chloro-2-formylbenzoate.

1. Personal Protective Equipment (PPE): A Non-Negotiable First Line of Defense

Before handling methyl 4-chloro-2-formylbenzoate for disposal, it is imperative to be outfitted with the appropriate PPE. This is your primary defense against accidental exposure.

• Eye Protection : Wear chemical safety goggles that provide a complete seal around the eyes.

• Hand Protection : Use chemically resistant gloves, such as nitrile or butyl rubber.

• Body Protection : A standard laboratory coat is required. For larger quantities or in the event of a spill, a chemically resistant apron is recommended.

• Respiratory Protection : If there is a risk of generating dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[1]

2. Waste Collection and Containerization

All materials contaminated with methyl 4-chloro-2-formylbenzoate, including unused or expired product, reaction byproducts, and contaminated labware (e.g., filter paper, weighing boats), must be treated as hazardous waste.

• Solid Waste : Collect solid methyl 4-chloro-2-formylbenzoate and contaminated materials in a designated, leak-proof container. The container must be compatible with the chemical; high-density polyethylene (HDPE) is a suitable choice.

• Labeling : Immediately label the waste container with a "Hazardous Waste" tag. The label must include:

  • The full chemical name: "Methyl 4-chloro-2-formylbenzoate"

  • The CAS number: "1001336-16-8"

  • The primary hazards (e.g., "Irritant," "Environmental Hazard")

  • The accumulation start date

• Storage : Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[5][6] The SAA should be located at or near the point of generation and under the control of laboratory personnel.[3] Ensure the storage area is well-ventilated and away from incompatible materials.

3. Final Disposal: Professional Services Required

Under no circumstances should methyl 4-chloro-2-formylbenzoate be disposed of down the drain or in regular trash.[1][3] As a chlorinated organic compound, it is considered hazardous waste and requires specialized disposal.[7]

• Engage a Licensed Waste Disposal Company : The disposal of methyl 4-chloro-2-formylbenzoate must be handled by a licensed professional waste disposal service.[1] Your institution's EHS department will have established procedures and contracts with certified hazardous waste management companies.

• Incineration : The recommended method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.[1] This high-temperature process is designed to break down the compound into less harmful components while scrubbing the exhaust gases to remove hazardous byproducts like hydrogen chloride.

Emergency Procedures: Spill and Exposure Response

Accidents can happen, and a well-defined emergency response plan is critical.

In Case of a Spill:

• Evacuate and Secure : Alert personnel in the immediate area and restrict access.

• Ventilate : Ensure the area is well-ventilated to disperse any airborne dust or vapors.

• Personal Protection : Don the appropriate PPE before attempting any cleanup.

• Containment and Cleanup :

  • Avoid creating dust.[1]

  • Carefully sweep up the solid material and place it in a suitable, closed container for disposal.[1]

  • Use an inert absorbent material if necessary.

• Decontamination : Clean the spill area thoroughly with soap and water.

• Waste Disposal : All cleanup materials must be disposed of as hazardous waste.

In Case of Personal Exposure:

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide artificial respiration and seek immediate medical attention.[1]

• Skin Contact : Remove contaminated clothing and wash the affected area with soap and plenty of water. Consult a physician.[1]

• Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

In all cases of exposure, provide the attending medical professional with the Safety Data Sheet (SDS) for methyl 4-chloro-2-formylbenzoate.[1]

Disposal Workflow Diagram

The following diagram illustrates the proper disposal workflow for methyl 4-chloro-2-formylbenzoate.

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A Comprehensive Guide to the Safe Handling of Methyl 4-chloro-2-formylbenzoate

As a Senior Application Scientist, it is imperative to approach every chemical, regardless of its perceived reactivity, with a structured and informed safety protocol. This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with Methyl 4-chloro-2-formylbenzoate (CAS No: 1001336-16-8). The procedural guidance herein is designed to establish a self-validating system of safety, ensuring the well-being of laboratory personnel and the integrity of the research.

Understanding the Hazard Profile

Methyl 4-chloro-2-formylbenzoate is a chlorinated aromatic aldehyde and ester. While comprehensive toxicological data for this specific compound is not fully available, the constituent functional groups suggest a number of potential hazards that must be proactively managed.[1] The primary risks associated with this and structurally similar compounds include:

• Skin and Eye Irritation: Aromatic aldehydes and chlorinated compounds can cause significant irritation upon contact with the skin and eyes.[2][3]

• Respiratory Tract Irritation: Inhalation of dust or vapors may lead to respiratory irritation.[1]

• Harmful if Swallowed: Ingestion may cause adverse health effects.[3][4]

Given these potential hazards, a comprehensive personal protective equipment (PPE) and handling plan is not merely a recommendation but a necessity.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical for minimizing exposure.[5][6] The following PPE is mandatory when handling Methyl 4-chloro-2-formylbenzoate:

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards. A face shield should be worn over goggles when there is a significant risk of splashing.[7]	Protects against accidental splashes of the chemical, which can cause serious eye irritation or damage.[2]
Skin and Body Protection	A laboratory coat, long pants, and closed-toe shoes are the minimum requirements.[6] An acid-resistant apron may be advisable for larger quantities.[5]	Prevents incidental skin contact with the chemical.
Hand Protection	Nitrile or Neoprene gloves. For prolonged contact or handling larger quantities, consider thicker gloves or double-gloving.[8][9]	Provides a barrier against skin absorption and irritation. Glove selection is critical and is discussed in detail below.
Respiratory Protection	Use in a well-ventilated area is crucial. For operations that may generate dust or aerosols, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is recommended.[1][10]	Minimizes the risk of inhaling irritating dust or vapors.

Expert Insight on Glove Selection:

• Nitrile Gloves: Offer good resistance to a wide range of chemicals, including many chlorinated solvents and esters, making them a suitable choice for incidental contact.[8][11] However, their breakthrough times can be variable, so they should be changed immediately upon any sign of contamination.[4]

• Neoprene Gloves: Generally provide excellent resistance to acids, bases, and some organic solvents, and are a robust choice for handling chlorinated compounds.[8][12]

• Viton® Gloves: For situations requiring prolonged contact or handling of significant quantities, Viton® gloves offer excellent resistance to aromatic and chlorinated solvents.[1]

Always inspect gloves for any signs of degradation, such as swelling, discoloration, or tearing, before and during use.[6]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a standardized operational procedure is key to mitigating risks. The following workflow should be adopted for all activities involving Methyl 4-chloro-2-formylbenzoate.

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• 5. Ten Tips for Handling Hazardous Chemicals in a Lab | Lab Manager [labmanager.com]
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